5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

• CAS: 62564-90-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

Abstract

This technical guide provides an in-depth exploration of a robust and widely applicable synthetic pathway for 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, a valuable heterocyclic building block in medicinal chemistry and drug development. This document is intended for an audience of researchers, organic chemists, and drug development professionals. The guide details a strategic two-step approach, commencing with the construction of the 5-amino-1-methyl-1H-pyrazole core via a cyclocondensation reaction, followed by a regioselective formylation at the C4 position using the Vilsmeier-Haack reaction. The narrative emphasizes the mechanistic rationale behind procedural choices, provides detailed experimental protocols, and discusses key aspects of process control, validation, and optimization.

Introduction and Strategic Overview

5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is a key intermediate in the synthesis of a variety of pharmacologically active compounds, including kinase inhibitors and other targeted therapeutics. Its unique arrangement of a nucleophilic amino group, a reactive aldehyde, and a stable pyrazole core makes it a versatile synthon for building complex molecular architectures.

The synthesis of this target molecule is most effectively approached via a convergent strategy that first establishes the core pyrazole heterocycle and then introduces the desired C4-substituent. This approach allows for greater control and purification of the key intermediate before the final functionalization.

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule reveals two key disconnections:

• C4-Formyl Group: The aldehyde functionality can be installed via an electrophilic formylation reaction, such as the Vilsmeier-Haack reaction, on an electron-rich 5-amino-1-methyl-1H-pyrazole precursor.

• Pyrazole Core: The N1-C5 and C3-C4 bonds of the pyrazole ring can be formed through the cyclocondensation of methylhydrazine with a suitable three-carbon electrophilic component, typically a β-ketonitrile or a derivative thereof.

This analysis leads to the logical forward synthesis pathway detailed in this guide.

Caption: Retrosynthetic approach to the target molecule.

Part A: Synthesis of the 5-amino-1-methyl-1H-pyrazole Core

The formation of the substituted pyrazole ring is the foundational stage of the synthesis. The most versatile and widely documented method involves the condensation of a β-ketonitrile or a related activated methylene compound with a hydrazine.[1]

Mechanistic Rationale

The reaction proceeds via a well-established cyclocondensation mechanism.[1]

• Nucleophilic Attack: The more nucleophilic terminal nitrogen of methylhydrazine attacks one of the electrophilic centers of the C3 synthon (e.g., the β-carbon of 2-(ethoxymethylene)malononitrile).

• Intermediate Formation: This initial attack, followed by the elimination of a leaving group (e.g., ethoxide), forms a transient hydrazone or enamine intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine moiety then undergoes an intramolecular nucleophilic attack on the nitrile carbon.

• Tautomerization: The resulting cyclic intermediate tautomerizes to form the stable, aromatic 5-aminopyrazole ring system.

The use of methylhydrazine ensures the regioselective formation of the 1-methylpyrazole isomer, as the substituted nitrogen is less nucleophilic and less sterically hindered for the initial attack.

Caption: Workflow for pyrazole core synthesis.

Experimental Protocol: Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbonitrile

This protocol describes the synthesis of the 4-cyano substituted pyrazole, a common precursor. The subsequent formylation step can often proceed directly from this intermediate.

Materials:

• Methylhydrazine

• 2-(ethoxymethylene)malononitrile

• Ethanol (absolute)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-(ethoxymethylene)malononitrile (1.0 eq) in absolute ethanol.

• To this stirring solution, add methylhydrazine (1.05 eq) dropwise at room temperature. An exotherm may be observed.

• After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature, and then cool further in an ice bath to promote crystallization.

• Collect the precipitated solid by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to yield 5-amino-1-methyl-1H-pyrazole-4-carbonitrile.

Self-Validation:

• Expected Yield: Typically >85%.

• Appearance: White to off-white crystalline solid.

• Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure before proceeding.

Part B: C4-Formylation via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful and reliable method for formylating electron-rich aromatic and heteroaromatic compounds.[2] The 5-amino group strongly activates the pyrazole ring towards electrophilic substitution, directing the formylation regioselectively to the C4 position.

Mechanistic Rationale

The reaction involves an electrophilic aromatic substitution mechanism.

• Formation of the Vilsmeier Reagent: Phosphorus oxychloride (POCl₃) activates N,N-dimethylformamide (DMF) to form the highly electrophilic chloroiminium ion, [ClCH=N(CH₃)₂]⁺, known as the Vilsmeier reagent.

• Electrophilic Attack: The electron-rich C4 position of the 5-amino-1-methyl-1H-pyrazole intermediate attacks the electrophilic carbon of the Vilsmeier reagent.

• Intermediate Iminium Salt: This attack forms a cationic intermediate, which rearomatizes by losing a proton, resulting in a pyrazolyl-iminium salt.

• Hydrolysis: During aqueous workup, the iminium salt is hydrolyzed to yield the final aldehyde product, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Caption: Key stages of the Vilsmeier-Haack reaction.

Experimental Protocol: Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

Materials:

• 5-amino-1-methyl-1H-pyrazole (or the 4-carbonitrile precursor) (1.0 eq)

• N,N-Dimethylformamide (DMF) (solvent and reagent)

• Phosphorus oxychloride (POCl₃) (1.5 - 3.0 eq)

• Ice, Sodium hydroxide solution (for workup)

Procedure:

• In a three-necked flask equipped with a dropping funnel, thermometer, and nitrogen inlet, place the starting 5-amino-1-methyl-1H-pyrazole (1.0 eq) in anhydrous DMF.

• Cool the mixture to 0 °C in an ice bath with stirring.

• Add phosphorus oxychloride (POCl₃) (1.5 eq) dropwise to the cooled solution, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to 60-80 °C for 3-6 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture back to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a cold aqueous sodium hydroxide solution until the pH is approximately 7-8. This will precipitate the crude product.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Self-Validation & Characterization:

• Expected Yield: 70-90%.

• Appearance: Typically a yellow or tan solid.

• Expected Characterization Data:

  • ¹H NMR (DMSO-d₆, 400 MHz): δ ~9.5 (s, 1H, -CHO), ~7.8 (s, 1H, pyrazole C3-H), ~7.0 (br s, 2H, -NH₂), ~3.6 (s, 3H, -NCH₃).

  • ¹³C NMR (DMSO-d₆, 100 MHz): δ ~185.0 (CHO), ~155.0 (C5-NH₂), ~145.0 (C3-H), ~105.0 (C4-CHO), ~35.0 (NCH₃).

  • IR (KBr, cm⁻¹): ~3400-3200 (N-H stretching), ~1650 (C=O stretching of aldehyde).

Data Summary and Process Optimization

Step	Reaction	Key Reagents	Typical Conditions	Typical Yield	Key Considerations
A	Cyclocondensation	Methylhydrazine, 2-(ethoxymethylene)malononitrile	Reflux in Ethanol, 2-4h	>85%	Control of exotherm during hydrazine addition. Use of anhydrous solvent.
B	Vilsmeier-Haack	POCl₃, DMF	0 °C to 80 °C, 3-6h	70-90%	Anhydrous conditions are critical. Slow, controlled addition of POCl₃. Careful neutralization during workup.

Troubleshooting & Optimization:

• Low Yield in Step A: Ensure anhydrous conditions and the quality of the methylhydrazine. An alternative C3 synthon may be explored.

• Incomplete Reaction in Step B: The amount of Vilsmeier reagent can be increased (up to 3 eq of POCl₃ and DMF). Reaction time or temperature can also be extended. The electron-donating strength of the amino group is crucial; if it is acylated or otherwise protected, the reaction will be significantly slower.

• Side Reactions: In some cases, the Vilsmeier-Haack reaction can lead to the formation of pyrazolo[3,4-d]pyrimidine byproducts if the reaction conditions are not carefully controlled.[3] Using the minimum necessary amount of Vilsmeier reagent and maintaining the recommended temperature profile can mitigate this.

Conclusion

The described two-step synthesis pathway, involving a robust pyrazole core formation followed by a highly efficient and regioselective Vilsmeier-Haack formylation, represents a field-proven and scalable method for producing 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. By understanding the underlying mechanisms and adhering to the detailed protocols, researchers can reliably access this important synthetic intermediate for applications in pharmaceutical and materials science.

References

• Deng, W., Chen, X., Liang, H., et al. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry, 275, 116558. [Link]

• Aggarwal, R., Kumar, R., & Singh, S. P. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 148–174. [Link]

• Luo, Y., Wu, Y., & He, F. (2008). Formylation of N-arylpyrazole containing active amino group using Vilsmeier-Haack reaction. Chinese Chemical Letters, 19(4), 383-386. [Link]

• Fadavi, A., Salimi, S., & Mohammadi, Z. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Nanoscale Advances. [Link]

• Patel, H. R., et al. (2023). Synthesis, Characterization, and In silico Assessment of Novel Pyrazole Carbaldehyde for Antidepressant activity. ResearchGate. [Link]

• PubChem. (n.d.). 5-amino-1-methyl-1H-pyrazole-4-carboxamide. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• CN105646357A - 5-amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester synthesis process. (2016).

• Kamble, V. T., et al. (2023). Synthesis, Characterization, In Silico ADME Profiling, MD Simulations and Unveiling Antibacterial Activities of Novel (E)-5-Amino-3-Styryl-1H-Pyrazole-4-Carbonitrile Derivatives. Mapana Journal of Sciences. [Link]

• Aggarwal, R., Kumar, R., & Singh, S. P. (2011). Approaches towards the synthesis of 5-aminopyrazoles. PMC - NIH. [Link]

• Wong, F. F., et al. (2013). Formylation of N-1-Substituted-aminopyrazoles with New Vilsmeier-Type Reagents. ChemInform. [Link]

Sources

• 1. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 13C NMR analysis of peptides and amino acids | Steelyard Analytics, Inc. [steelyardanalytics.com]

5-amino-1-methyl-1H-pyrazole-4-carbaldehyde NMR and IR spectra

An In-Depth Technical Guide to the Predicted NMR and IR Spectra of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction

5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is a substituted pyrazole, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development.[1] The pyrazole scaffold is a key component in a variety of pharmacologically active agents.[1] A precise understanding of the molecular structure is paramount for the rational design and synthesis of new chemical entities. Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are powerful analytical techniques for the structural elucidation of such organic molecules.[2][3]

This guide provides a comprehensive, in-silico analysis of the predicted ¹H NMR, ¹³C NMR, and IR spectra of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. In the absence of published experimental spectra for this specific molecule, this document serves as a predictive guide for researchers, grounded in fundamental spectroscopic principles and comparative data from analogous structures. The methodologies and interpretations presented herein are designed to be a self-validating system for scientists engaged in the synthesis and characterization of novel pyrazole derivatives.

Theoretical Foundations of Spectroscopic Analysis

The interpretation of NMR and IR spectra relies on the fundamental principles of how atomic nuclei and molecular bonds interact with electromagnetic radiation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is based on the magnetic properties of atomic nuclei with a non-zero spin, such as ¹H and ¹³C.[3] When placed in a strong magnetic field, these nuclei can absorb energy from radiofrequency waves at specific frequencies, known as the resonance frequency.[1] This frequency is highly sensitive to the local electronic environment of the nucleus, providing detailed information about the molecular structure.[1] Key parameters in NMR include the chemical shift (δ), which indicates the electronic environment of a nucleus; spin-spin coupling, which reveals connectivity between neighboring nuclei; and integration, which corresponds to the relative number of nuclei.[4]

Infrared (IR) Spectroscopy: IR spectroscopy measures the interaction of infrared radiation with a molecule, causing vibrations of the chemical bonds.[4] The frequency of the absorbed radiation corresponds to the frequency of the bond's vibration.[4] Specific functional groups (e.g., C=O, N-H, C-H) have characteristic vibrational frequencies, making IR spectroscopy an invaluable tool for identifying the functional groups present in a molecule.[4]

Predicted ¹H NMR Spectrum of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

The predicted ¹H NMR spectrum is based on the distinct chemical environments of the protons in the molecule.

Molecular Structure and Proton Assignments:

Caption: Molecular structure with carbon labels for ¹³C NMR prediction.

Table 2: Predicted ¹³C NMR Spectral Data

Carbon Label	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C_ald	185 - 195	The carbonyl carbon of the aldehyde is highly deshielded and will appear significantly downfield.
C5	150 - 160	This carbon is attached to two nitrogen atoms (the amino group and N1 of the ring), causing a strong deshielding effect.
C3	135 - 145	This is a protonated sp² carbon in the heterocyclic ring, its chemical shift is influenced by the adjacent nitrogen and the overall aromatic system.
C4	105 - 115	This carbon is attached to the electron-withdrawing aldehyde group and is part of the pyrazole ring.
C_Me	35 - 45	The methyl carbon attached to the nitrogen atom (N-CH₃) will be more shielded than the ring carbons but deshielded compared to a simple alkane.

Predicted IR Spectrum of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

The IR spectrum will be characterized by the vibrational modes of its key functional groups.

Table 3: Predicted Major IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Intensity	Notes
3450 - 3250	N-H (Amino)	Symmetric & Asymmetric Stretching	Medium-Strong	Two bands may be observed for the primary amine.
3100 - 3000	C-H (Ring)	Stretching	Medium	Characteristic of C-H bonds on an aromatic ring.
2950 - 2850	C-H (Methyl)	Stretching	Medium	From the N-CH₃ group.
2850 - 2750	C-H (Aldehyde)	Stretching	Medium	Often appears as a pair of weak to medium bands (Fermi resonance).
1680 - 1660	C=O (Aldehyde)	Stretching	Strong	A very strong and sharp absorption, characteristic of a conjugated aldehyde.
1640 - 1580	N-H (Amino)	Bending (Scissoring)	Medium-Strong	Deformation vibration of the primary amine.
1580 - 1450	C=C & C=N (Ring)	Ring Stretching	Medium-Strong	Multiple bands are expected from the pyrazole ring vibrations.

Experimental Protocols for Spectroscopic Analysis

To ensure the acquisition of high-quality, reproducible data, the following standardized protocols are recommended.

Workflow for Spectroscopic Characterization:

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and Initial Characterization of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

Abstract

This technical guide provides a comprehensive overview of the discovery and initial characterization of the heterocyclic compound, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. This important pyrazole derivative serves as a versatile building block in medicinal chemistry and drug development. This guide details the seminal synthetic route via the Vilsmeier-Haack reaction, provides a thorough analysis of its spectroscopic characterization, and discusses its chemical properties and reactivity. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development, offering a foundational understanding of this key chemical entity.

Introduction

Pyrazoles, a class of five-membered heterocyclic compounds containing two adjacent nitrogen atoms, are of significant interest in medicinal chemistry due to their diverse biological activities.[1][2][3] The strategic functionalization of the pyrazole ring allows for the synthesis of a vast array of derivatives with potential therapeutic applications. Among these, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde stands out as a particularly valuable intermediate. Its bifunctional nature, possessing both a nucleophilic amino group and an electrophilic aldehyde, makes it a versatile precursor for the synthesis of more complex fused heterocyclic systems, such as pyrazolo[3,4-d]pyrimidines, which are analogues of purines and exhibit a wide range of biological activities.[4][5] This guide will focus on the initial discovery and fundamental characterization of this important molecule.

Synthesis and Discovery

The initial synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde was reported by Acevedo, Krawczyk, and Townsend in 1983.[6] The synthetic approach relies on the Vilsmeier-Haack formylation of an aminopyrazole precursor. This reaction is a powerful and widely used method for the introduction of a formyl group onto electron-rich aromatic and heteroaromatic rings.[7]

Causality of the Vilsmeier-Haack Approach

The choice of the Vilsmeier-Haack reaction is predicated on the electronic properties of the starting material, 5-amino-1-methyl-pyrazole. The amino group at the C5 position is a strong electron-donating group, which significantly increases the electron density of the pyrazole ring, particularly at the adjacent C4 position. This heightened nucleophilicity at C4 makes it susceptible to electrophilic attack by the Vilsmeier reagent (chloroiminium ion), which is a relatively mild electrophile.

Reaction Mechanism

The Vilsmeier-Haack reaction proceeds through a well-established multi-step mechanism:

• Formation of the Vilsmeier Reagent: Phosphorus oxychloride (POCl₃) activates N,N-dimethylformamide (DMF) to form the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.

• Electrophilic Attack: The electron-rich C4 position of 5-amino-1-methyl-pyrazole attacks the electrophilic carbon of the Vilsmeier reagent.

• Aromatization: The resulting intermediate undergoes elimination of a proton to restore the aromaticity of the pyrazole ring, forming an iminium salt intermediate.

• Hydrolysis: Subsequent aqueous workup hydrolyzes the iminium salt to yield the final aldehyde product, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Caption: Vilsmeier-Haack reaction pathway for the synthesis of the target compound.

Experimental Protocol

The following is a representative protocol based on the principles of the Vilsmeier-Haack formylation of aminopyrazoles. The specific details are derived from the seminal work of Acevedo, Krawczyk, and Townsend.[6]

Materials:

• 5-Amino-1-methyl-pyrazole

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ice bath

Procedure:

• Reaction Setup: A solution of 5-amino-1-methyl-pyrazole in anhydrous dichloromethane is prepared in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, and cooled to 0°C in an ice bath.

• Vilsmeier Reagent Formation (in situ): In a separate flask, phosphorus oxychloride is added dropwise to an ice-cooled solution of N,N-dimethylformamide. This mixture is stirred at 0°C for 30 minutes to pre-form the Vilsmeier reagent.

• Addition of Vilsmeier Reagent: The pre-formed Vilsmeier reagent is added dropwise to the cooled solution of 5-amino-1-methyl-pyrazole, maintaining the temperature at 0°C.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours until the starting material is consumed (monitored by TLC).

• Workup: The reaction is carefully quenched by pouring it into a mixture of ice and saturated aqueous sodium bicarbonate solution. The mixture is then stirred until the evolution of gas ceases.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Spectroscopic Characterization

A thorough spectroscopic analysis is crucial for the unambiguous identification and characterization of the synthesized compound. The following data represents typical expected values for 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Property	Value
Molecular Formula	C₅H₇N₃O
Molecular Weight	125.13 g/mol
Appearance	White to brown solid
Purity	95%
Storage Temperature	+4°C

Table 1: Physical and Chemical Properties of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules.

¹H NMR (Proton NMR):

The ¹H NMR spectrum provides information about the number and chemical environment of the hydrogen atoms in the molecule.

Proton	Chemical Shift (δ, ppm)	Multiplicity	Integration
-CHO	~9.5-10.0	Singlet	1H
Pyrazole H3	~7.5-8.0	Singlet	1H
-NH₂	~5.0-6.0	Broad Singlet	2H
-CH₃	~3.5-4.0	Singlet	3H

Table 2: Expected ¹H NMR Spectral Data.

¹³C NMR (Carbon NMR):

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Carbon	Chemical Shift (δ, ppm)
-CHO	~180-190
Pyrazole C5	~150-160
Pyrazole C3	~135-145
Pyrazole C4	~90-100
-CH₃	~30-40

Table 3: Expected ¹³C NMR Spectral Data.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Functional Group	Wavenumber (cm⁻¹)	Intensity
N-H Stretch (amine)	~3300-3500	Medium, Broad
C-H Stretch (aromatic)	~3100-3200	Medium
C=O Stretch (aldehyde)	~1650-1680	Strong
C=N, C=C Stretch (pyrazole ring)	~1500-1600	Medium to Strong

Table 4: Expected IR Spectral Data.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Expected Molecular Ion (M⁺): m/z = 125.0589

Chemical Reactivity and Applications

The synthetic utility of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde stems from the orthogonal reactivity of its amino and aldehyde functionalities.

• Reactions of the Aldehyde Group: The aldehyde can undergo typical reactions such as condensation with active methylene compounds, Wittig reactions, and reductive amination.

• Reactions of the Amino Group: The amino group can act as a nucleophile in reactions such as acylation, alkylation, and condensation with carbonyl compounds to form Schiff bases.

This dual reactivity allows for its use as a key building block in the synthesis of various fused pyrazole systems of medicinal importance, including inhibitors of kinases and other enzymes.

Conclusion

The discovery of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde through the Vilsmeier-Haack reaction has provided the scientific community with a valuable and versatile synthetic intermediate. Its straightforward synthesis and the presence of two key reactive functional groups have established it as a cornerstone in the development of novel heterocyclic compounds with potential therapeutic applications. The detailed characterization outlined in this guide provides a solid foundation for its use in further research and drug discovery endeavors.

References

• Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Synthesis and spectroscopic study of two new pyrazole derivatives with detailed computational evaluation of their reactivity and pharmaceutical potential. ResearchGate. Available at: [Link]

• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PMC - NIH. Available at: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. Available at: [Link]

• Formylation of N-arylpyrazole containing active amino group using Vilsmeier-Haack reaction. ResearchGate. Available at: [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. NIH. Available at: [Link]

• Acevedo, O. L.; Krawczyk, S. H.; Townsend, L. B. Tetrahedron Letters1983, 24 (43), 4789-4792.

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. NIH. Available at: [Link]

• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry, 2020 , 10, 63-76. Available at: [Link]

• Vilsmeier-Haack Reaction. Organic Chemistry Portal. Available at: [Link]

• Vilsmeier-Haack Reaction. Chemistry Steps. Available at: [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. Available at: [Link]

• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. Scirp.org. Available at: [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. The Royal Society of Chemistry. Available at: [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journals. Available at: [Link]

• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI. Available at: [Link]

• 5-amino-1-methyl-1h-pyrazole-4-carbaldehyde. PubChemLite. Available at: [Link]

• Discovery of [5-Amino-1-(2-methyl-3H-benzimidazol-5-yl)pyrazol-4-yl]-(1H-indol-2-yl)methanone (CH5183284/Debio 1347), An Orally Available and Selective Fibroblast Growth Factor Receptor (FGFR) Inhibitor. PubMed. Available at: [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. PMC - NIH. Available at: [Link]

• methyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate | C6H9N3O2 | CID 15140326. PubChem. Available at: [Link]

• Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. PubMed. Available at: [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. PubMed. Available at: [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. PMC - NIH. Available at: [Link]

• Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. PubMed Central. Available at: [Link]

• 5-amino-1-methyl-1H-pyrazole-4-carboxamide | C5H8N4O | CID 265696. PubChem. Available at: [Link]

• Selective synthesis of functionalized pyrazoles from 5-amino-1H-pyrazole-4-carbaldehydes with sodium nitrite: 5-Amino-4-nitrosopyrazoles and pyrazole-4-carbaldehydes. ResearchGate. Available at: [Link]

• Mohammad Emad Azab PhD Professor (Associate) at Ain Shams University. ResearchGate. Available at: [Link]

• What Is 5-Amino-1MQ—and Why Everyone's Talking About It. Luxura Med Spa. Available at: [Link]

• How 5-Amino-1MQ Works: Mechanism, Benefits, Stacking, and Cycling Guid. Swolverine. Available at: [Link]

• Synthesis, Characterization, In Silico ADME Profiling, MD Simulations and Unveiling Antibacterial Activities of Novel (E)-5-Amino-3-Styryl-1H-Pyrazole-4-Carbonitrile Derivatives: A Tandem Michael Addition Approach. Mapana Journal of Sciences. Available at: [Link]

• Everything You Need to Know About 5-Amino-1MQ. Peptide Sciences. Available at: [Link]

• Click-to-Release Reactions for Tertiary Amines and Pyridines. ACS Publications. Available at: [Link]

Sources

• 1. Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection [scirp.org]
• 2. rsc.org [rsc.org]
• 3. PubChemLite - 5-amino-1-methyl-1h-pyrazole-4-carbaldehyde (C5H7N3O) [pubchemlite.lcsb.uni.lu]
• 4. eurekaselect.com [eurekaselect.com]
• 5. researchgate.net [researchgate.net]
• 6. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

An In-depth Technical Guide to the Reactivity Profile of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic building block possessing two key reactive centers: a nucleophilic amino group at the C5 position and an electrophilic aldehyde function at the C4 position. This dual functionality allows for a diverse range of chemical transformations, making it a valuable precursor in the synthesis of a wide array of fused heterocyclic systems and other complex organic molecules. This guide provides a comprehensive overview of the reactivity profile of this compound, detailing its synthesis and the characteristic reactions of its amino and aldehyde groups. We will explore the underlying mechanisms of these transformations, provide detailed experimental protocols, and discuss the characterization of the resulting products, offering insights for its application in medicinal chemistry and materials science.

Introduction

The pyrazole nucleus is a prominent scaffold in a multitude of biologically active compounds, including well-known pharmaceuticals.[1] The unique arrangement of nitrogen atoms in the pyrazole ring imparts specific electronic properties that influence its reactivity and ability to participate in hydrogen bonding, making it a privileged structure in drug design.[2][3] The subject of this guide, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, is a bifunctional pyrazole derivative with significant potential as a starting material for the synthesis of novel compounds with potential therapeutic applications.[4] Its strategic substitution with both an amino and a formyl group opens avenues for a variety of synthetic manipulations, including cyclocondensation and functional group interconversion.

This document serves as a detailed technical resource for researchers, providing a thorough analysis of the reactivity of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. We will delve into the key reactions that define its chemical behavior, supported by established scientific literature and practical, field-proven insights.

Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

The most common and efficient method for the synthesis of pyrazole-4-carbaldehydes is the Vilsmeier-Haack reaction.[5][6][7] This reaction introduces a formyl group onto an electron-rich aromatic or heterocyclic ring. In the case of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, the starting material is typically 1-methyl-1H-pyrazol-5-amine. The pyrazole ring, activated by the amino group, undergoes electrophilic substitution by the Vilsmeier reagent, which is generated in situ from a mixture of phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[2][8]

Mechanism of the Vilsmeier-Haack Reaction

The reaction proceeds through the formation of the electrophilic Vilsmeier reagent (a chloroiminium ion) from DMF and POCl₃. The electron-rich C4 position of the 5-aminopyrazole then attacks this electrophile. Subsequent elimination of HCl and hydrolysis of the resulting iminium salt intermediate yields the desired aldehyde.

Caption: Vilsmeier-Haack formylation of 1-methyl-1H-pyrazol-5-amine.

Experimental Protocol: Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

Materials:

• 1-methyl-1H-pyrazol-5-amine

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Ice

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• In a three-necked round-bottom flask equipped with a dropping funnel, magnetic stirrer, and a calcium chloride guard tube, place N,N-dimethylformamide (3 equivalents) and cool the flask in an ice-salt bath to 0-5 °C.

• Add phosphorus oxychloride (1.2 equivalents) dropwise to the cooled DMF with constant stirring, ensuring the temperature does not exceed 10 °C. Stir the mixture for a further 30 minutes at this temperature to form the Vilsmeier reagent.

• Dissolve 1-methyl-1H-pyrazol-5-amine (1 equivalent) in a minimal amount of DMF and add it dropwise to the freshly prepared Vilsmeier reagent, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat it to 60-70 °C for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture in an ice bath and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• The solid product that precipitates is collected by vacuum filtration, washed with cold water, and dried.

• If no solid precipitates, extract the aqueous solution with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to afford pure 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Reactivity of the Aldehyde Group

The aldehyde group at the C4 position is a key electrophilic center, readily participating in a variety of condensation and addition reactions.

Knoevenagel Condensation

The aldehyde group undergoes Knoevenagel condensation with active methylene compounds in the presence of a basic catalyst.[9] This reaction is a powerful tool for C-C bond formation and the synthesis of α,β-unsaturated systems.

The reaction with malononitrile, typically catalyzed by a mild base such as piperidine or ammonium acetate, leads to the formation of 2-((5-amino-1-methyl-1H-pyrazol-4-yl)methylene)malononitrile. This product is a highly functionalized molecule with potential applications as a precursor for more complex heterocyclic systems.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. ijpcbs.com [ijpcbs.com]
• 3. A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 6. bhu.ac.in [bhu.ac.in]
• 7. researchgate.net [researchgate.net]
• 8. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

The Strategic Utility of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

5-amino-1-methyl-1H-pyrazole-4-carbaldehyde stands as a pivotal heterocyclic building block, offering a unique combination of nucleophilic and electrophilic centers that are strategically positioned for the construction of complex molecular architectures. This guide provides a comprehensive technical overview of its synthesis, reactivity, and application, with a particular focus on its role in the development of kinase inhibitors. We will delve into the mechanistic underpinnings of its synthesis and subsequent transformations, providing detailed, field-proven protocols to empower researchers in their drug discovery endeavors. The content herein is structured to not only inform but also to provide a practical framework for the utilization of this versatile scaffold.

Introduction: The Versatility of the Aminopyrazole Scaffold

The pyrazole nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties.[2] Within this class, 5-aminopyrazoles are of particular interest due to the presence of a reactive amino group, which serves as a key handle for derivatization and the construction of fused heterocyclic systems.[3] The strategic placement of a methyl group at the N1 position and a carbaldehyde at the C4 position in 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde further enhances its utility, providing a trifunctionalized scaffold for intricate molecular design. This guide will illuminate the synthetic pathways to this key intermediate and explore its subsequent elaboration into medicinally relevant compounds.

Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde: A Two-Step Approach

A robust and scalable synthesis of the title compound is paramount for its widespread application. A reliable two-step sequence, commencing from readily available starting materials, is outlined below. This approach first involves the construction of the pyrazole core to yield an ester precursor, followed by a formylation reaction to introduce the key carbaldehyde functionality.

Step 1: Synthesis of Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate

The initial step involves a classical condensation reaction to form the pyrazole ring. This reaction leverages the nucleophilicity of methylhydrazine to react with an appropriately functionalized three-carbon component.

Reaction Scheme:

Caption: Synthesis of the pyrazole ester precursor.

Detailed Experimental Protocol:

• Reagents and Equipment:

  • Methylhydrazine (1.0 eq)

  • Ethyl (ethoxymethylene)cyanoacetate (1.0 eq)

  • Ethanol (as solvent)

  • Round-bottom flask equipped with a reflux condenser and magnetic stirrer

  • Heating mantle

  • Ice bath

  • Buchner funnel and filter paper

• Procedure:

  • To a solution of ethyl (ethoxymethylene)cyanoacetate in ethanol, add methylhydrazine dropwise at room temperature.[4]

  • Heat the reaction mixture to reflux and maintain for approximately 16 hours.[4] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[5]

  • After completion, cool the reaction mixture to room temperature and then pour it into ice-cold water with stirring.[4]

  • Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to afford the crude ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate.[4]

  • The product can be further purified by recrystallization from ethanol.[4]

Causality of Experimental Choices:

• Ethanol as Solvent: Ethanol is a suitable solvent for this condensation as it readily dissolves the reactants and is relatively inert under the reaction conditions. Its boiling point allows for a convenient reflux temperature to drive the reaction to completion.

• Reflux Conditions: Heating the reaction mixture is necessary to overcome the activation energy of the condensation and cyclization steps, ensuring a reasonable reaction rate and high yield.

• Work-up Procedure: Pouring the reaction mixture into ice water precipitates the product, which has lower solubility in the aqueous-ethanolic mixture than in pure ethanol. This allows for easy isolation of the crude product.

Step 2: Vilsmeier-Haack Formylation to Yield 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heterocyclic compounds.[6][7] In this step, the synthesized ester is converted to the target carbaldehyde.

Reaction Scheme and Mechanism:

Caption: The Vilsmeier-Haack formylation mechanism.

Detailed Experimental Protocol:

• Reagents and Equipment:

  • Ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate (1.0 eq)

  • Phosphorus oxychloride (POCl₃) (2.0-3.0 eq)

  • N,N-Dimethylformamide (DMF) (as reagent and solvent)

  • Round-bottom flask equipped with a dropping funnel and magnetic stirrer

  • Ice bath

  • Sodium bicarbonate solution (saturated)

  • Ethyl acetate (for extraction)

  • Anhydrous sodium sulfate

• Procedure:

  • Cool a flask containing DMF in an ice bath.

  • Add POCl₃ dropwise to the cooled DMF with stirring, maintaining the temperature below 10 °C. The formation of the Vilsmeier reagent is exothermic.

  • After the addition is complete, add the ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate portion-wise to the Vilsmeier reagent.

  • Allow the reaction mixture to stir at room temperature and then heat to 60-80 °C for several hours. Monitor the reaction progress by TLC.

  • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

  • The product can be purified by column chromatography on silica gel.

Causality of Experimental Choices:

• Vilsmeier Reagent: The combination of POCl₃ and DMF generates the electrophilic Vilsmeier reagent in situ, which is essential for the formylation of the electron-rich pyrazole ring.[7]

• Temperature Control: The initial formation of the Vilsmeier reagent is highly exothermic and requires careful temperature control to prevent side reactions. Subsequent heating is necessary to drive the formylation reaction.

• Aqueous Work-up: The iminium salt intermediate formed after the electrophilic attack is hydrolyzed during the aqueous work-up to yield the final aldehyde product.

Reactivity and Synthetic Applications

5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is a bifunctional building block, with the amino group acting as a potent nucleophile and the aldehyde group as an electrophile. This dual reactivity allows for a wide range of chemical transformations, making it a valuable precursor for the synthesis of fused heterocyclic systems.

Condensation Reactions for the Synthesis of Pyrazolopyrimidines

A primary application of this building block is in the synthesis of pyrazolo[3,4-d]pyrimidines, a scaffold found in numerous kinase inhibitors. The amino group of the pyrazole can react with a 1,3-dielectrophile, or the aldehyde can participate in a condensation reaction followed by cyclization.

General Reaction Scheme:

Sources

• 1. Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl 5-amino-3-methyl­sulfan­yl-1H-pyrazole-4-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

The Pivotal Role of 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde in Modern Heterocyclic Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde stands as a cornerstone in the edifice of modern heterocyclic chemistry. Its unique structural arrangement, featuring a nucleophilic amino group, an electrophilic carbaldehyde function, and a reactive pyrazole core, renders it a highly versatile and sought-after building block for the synthesis of a diverse array of fused heterocyclic systems. This guide delves into the synthesis, reactivity, and profound applications of this pivotal intermediate, with a particular focus on its instrumental role in the construction of biologically active molecules, underscoring its significance in the landscape of medicinal chemistry and drug discovery.

Introduction: The Strategic Importance of the 5-Aminopyrazole Scaffold

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The strategic introduction of an amino group at the C5 position and a carbaldehyde at the C4 position, as seen in 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, creates a bifunctional reagent primed for a multitude of chemical transformations. The amino group serves as a potent nucleophile, while the aldehyde provides an electrophilic center, facilitating a range of cyclocondensation reactions. This inherent reactivity profile allows for the streamlined construction of complex molecular architectures, particularly fused pyrazole derivatives that are often analogues of biologically relevant purines.[3]

Synthesis of 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde: A Mechanistic Perspective

The primary and most efficient route for the synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is the Vilsmeier-Haack formylation of the corresponding 5-amino-1-methyl-1H-pyrazole.[4][5] This reaction is a powerful tool for the introduction of a formyl group onto electron-rich heterocyclic systems.

The Vilsmeier-Haack Reaction: Mechanism and Rationale

The Vilsmeier-Haack reaction involves the use of a Vilsmeier reagent, typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent, most commonly phosphorus oxychloride (POCl₃).[5]

The reaction proceeds through the following key steps:

• Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form a highly electrophilic chloroiminium ion, the active formylating species.

• Electrophilic Aromatic Substitution: The electron-rich pyrazole ring attacks the chloroiminium ion, leading to the formation of an iminium salt intermediate. The C4 position is the preferred site of attack due to the directing effects of the amino and methyl-substituted nitrogen atoms.

• Hydrolysis: Subsequent aqueous workup hydrolyzes the iminium salt to yield the final carbaldehyde product.

Sources

• 1. ijaem.net [ijaem.net]
• 2. researchgate.net [researchgate.net]
• 3. One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. ijpcbs.com [ijpcbs.com]

A Theoretical and Computational Scrutiny of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde: A Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive theoretical framework for the study of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and materials science. Pyrazole derivatives are recognized as "biologically privileged" scaffolds, forming the core of numerous FDA-approved drugs.[1] This document outlines the application of modern computational chemistry techniques, primarily Density Functional Theory (DFT), to elucidate the structural, electronic, spectroscopic, and non-linear optical properties of this molecule. By detailing both the causality behind methodological choices and the interpretation of theoretical data, this guide serves as an in-depth resource for researchers aiming to predict molecular behavior, guide synthesis, and accelerate the discovery of novel applications for this class of compounds.

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring system is a cornerstone of heterocyclic chemistry, renowned for its broad spectrum of biological activities and diverse applications in pharmaceuticals, agrochemicals, and industry.[2][3] Derivatives of 5-aminopyrazole, in particular, are versatile building blocks for the synthesis of fused heterocyclic systems such as pyrazolopyrimidines and pyrazolopyridines, which exhibit a wide array of medicinal properties including anticancer, antimicrobial, and anti-inflammatory activities.[4][5] The title compound, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, combines the key pharmacophoric features of an amino group and a reactive carbaldehyde function on a stable pyrazole core, making it a prime candidate for further functionalization and drug design.[6][7]

Theoretical studies provide a powerful, cost-effective, and non-invasive means to predict the physicochemical properties and reactivity of such molecules before undertaking extensive experimental synthesis and testing.[8] By employing quantum chemical calculations, we can gain deep insights into the molecule's geometry, electronic landscape, and spectroscopic signatures, thereby guiding rational drug design and the development of novel materials.[9][10]

The Computational Scientist's Toolkit: Methodologies for Theoretical Analysis

The foundation of modern theoretical analysis for organic molecules lies in quantum mechanics, with Density Functional Theory (DFT) being the most widely adopted method due to its excellent balance of accuracy and computational cost.[11][12]

Core Methodology: Density Functional Theory (DFT)

DFT calculations are employed to solve the Schrödinger equation approximately by focusing on the electron density rather than the complex many-electron wavefunction.[12] The choice of functional and basis set is critical for obtaining reliable results.

• Functional Selection: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a workhorse in computational chemistry for organic molecules.[1][11] It incorporates a portion of the exact Hartree-Fock exchange, which improves the description of electronic effects, making it well-suited for studying conjugated systems like pyrazoles.

• Basis Set Selection: A basis set is a set of mathematical functions used to build the molecular orbitals. The 6-311++G(d,p) basis set is a popular choice that provides a robust description.[1][13]

  • 6-311G: A triple-zeta valence basis set, meaning it uses three functions to describe each valence electron, allowing for greater flexibility in orbital shape.

  • ++: Adds diffuse functions on both heavy atoms and hydrogen. These are crucial for accurately describing anions, lone pairs, and non-covalent interactions.

  • (d,p): Adds polarization functions on heavy atoms (d) and hydrogen atoms (p). These functions allow orbitals to change shape and "polarize" in response to the molecular environment, which is essential for accurately calculating bonding and electronic properties.

Computational Workflow Protocol

The following protocol outlines the standard steps for a comprehensive theoretical study of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Step 1: Molecular Structure Input

• Draw the 2D structure of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in a molecular editor (e.g., GaussView, Avogadro).

• Perform an initial, rough 3D optimization using a molecular mechanics force field (e.g., UFF) to obtain a reasonable starting geometry.

Step 2: Geometry Optimization

• Submit the structure for geometry optimization using the chosen DFT method (e.g., B3LYP/6-311++G(d,p)).

• This is an iterative process where the software calculates the forces on each atom and adjusts their positions until a stationary point on the potential energy surface is found, representing the molecule's minimum energy conformation.

Step 3: Vibrational Frequency Analysis

• Perform a frequency calculation at the same level of theory as the optimization.

• Causality: This step is critical for two reasons:

  • Verification of Minimum: The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum and not a transition state.

  • Prediction of IR/Raman Spectra: The calculated frequencies correspond to the vibrational modes of the molecule, allowing for the prediction and assignment of experimental infrared and Raman spectra.[3][14]

Step 4: Calculation of Molecular Properties

• Using the optimized geometry, perform single-point energy calculations to derive various electronic and spectroscopic properties. This includes:

  • Natural Bond Orbital (NBO) analysis.

  • Frontier Molecular Orbital (HOMO-LUMO) analysis.

  • Molecular Electrostatic Potential (MEP) mapping.

  • NMR chemical shift calculations using the Gauge-Independent Atomic Orbital (GIAO) method.[11][13]

Below is a visualization of this standard computational workflow.

Figure 2: Conceptual diagram of HOMO-LUMO energy levels and the energy gap.

The MEP map is a color-coded visualization of the total electrostatic potential on the electron density surface of a molecule. It is an invaluable tool for predicting sites for electrophilic and nucleophilic attack. [10][15][16]* Red Regions (Negative Potential): Indicate electron-rich areas, which are susceptible to electrophilic attack. For the title compound, these will be concentrated around the oxygen atom of the carbaldehyde group and the nitrogen atoms of the pyrazole ring.

• Blue Regions (Positive Potential): Indicate electron-poor areas, susceptible to nucleophilic attack. These will be found around the hydrogen atoms, particularly the hydrogens of the amino group and the aldehyde proton.

• Green Regions (Neutral Potential): Represent areas of neutral potential.

The MEP map provides a clear, intuitive guide to the molecule's reactive behavior and its potential for forming intermolecular interactions, such as hydrogen bonds, which are critical for drug-receptor binding. [16]

Spectroscopic Properties

Theoretical calculations can predict spectroscopic data with a high degree of accuracy, aiding in the structural elucidation of newly synthesized compounds.

Frequency calculations provide the theoretical vibrational spectrum. Key predicted peaks for 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde would include:

• N-H stretching (amino group): ~3300-3500 cm⁻¹

• C-H stretching (methyl and ring): ~2900-3100 cm⁻¹

• C=O stretching (aldehyde): ~1670-1700 cm⁻¹

• C=N and C=C stretching (pyrazole ring): ~1400-1600 cm⁻¹

Comparing the calculated spectrum with experimental data is a powerful method for confirming the molecular structure. [14]

The GIAO method is used to calculate the isotropic shielding tensors, which are then converted to ¹H and ¹³C NMR chemical shifts. [11][13]This allows for the assignment of every peak in the experimental NMR spectra, which can be particularly useful for complex or novel structures. Calculations on similar pyrazoles have shown good agreement between theoretical and experimental chemical shifts. [13]

Non-Linear Optical (NLO) Properties

Molecules with a significant charge transfer from an electron-donating group to an electron-accepting group through a π-conjugated system often exhibit large non-linear optical responses. The "push-pull" nature of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (amino group as donor, carbaldehyde as acceptor) makes it a promising candidate for NLO materials. Computational chemistry can predict the first hyperpolarizability (β), a key measure of NLO activity. A high calculated β value would strongly suggest that the molecule is a good candidate for applications in optoelectronics and photonics.

Potential Applications and Future Directions

The theoretical insights gained from these studies point towards several promising avenues for the application of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde:

• Drug Discovery: The molecule serves as a versatile scaffold. The carbaldehyde group is a reactive handle for synthesizing a library of Schiff bases, hydrazones, or other derivatives. [5]The MEP and HOMO-LUMO analyses can guide the design of derivatives with specific electronic properties to enhance binding affinity to biological targets like kinases or enzymes. [7][8]* Materials Science: The predicted NLO properties suggest potential use in the development of advanced optical materials for telecommunications and data storage.

• Fluorescent Probes: The conjugated system of pyrazole derivatives often imparts fluorescent properties. Modifications to the core structure can be guided by theoretical calculations to tune the absorption and emission wavelengths for applications in bioimaging.

Conclusion

This technical guide has outlined a comprehensive theoretical approach for the characterization of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. By leveraging the predictive power of Density Functional Theory, researchers can elucidate the molecule's structural, electronic, and spectroscopic properties with high fidelity. This in-silico analysis provides a rational basis for guiding synthetic efforts, interpreting experimental data, and ultimately accelerating the discovery and development of novel pharmaceuticals and advanced materials based on this versatile pyrazole scaffold. The methodologies and interpretative frameworks presented herein constitute a self-validating system for the robust theoretical investigation of this and related heterocyclic compounds.

References

• Structure-based design of new diclofenac: Physicochemical, spectral, molecular docking, dynamics simulation and ADMET studies. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Low, J. N., Cobo, J., Glidewell, C. (2010). 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde hemihydrate: a polarized electronic structure within hydrogen-bonded sheets of R(10)(8)(34) rings. Acta Crystallographica Section C, 66(Pt 1), o47-9. [Link]

• Hamada, N., El Sekily, M. A., Mancy, S. H. (2019). A Computational Determination of Reactivity Descriptors, Vibrational Analysis and Nuclear Magnetic Resonance of (E)-5-oxo-1-phenyl-4-(2-phenylhydrazono)-4,5-dihydro-1H-pyrazole-3-carbaldehyde. American Scientific Research Journal for Engineering, Technology, and Sciences, 59(1), 134-152. [Link]

• Mostafa, M. A., Ibrahim, M. A., Ibrahim, S. S., Mohamed, N., Badran, A. (n.d.). Molecular orbitals (HOMO→LUMO, HOMO⁻¹→LUMO and HOMO⁻²→LUMO) of APPQ at the B3LYP/6-311G (d,p) basis set. ResearchGate. Retrieved January 17, 2026, from [Link]

• Mortada, S., Brandán, S. A., Karrouchi, K., El-guourrami, O., doudach, L., El Bacha, R., Ansar, M., Faouzi, M. E. A. (2022). Synthesis, spectroscopic and DFT studies of 5-methyl-1H-pyrazole-3-carbohydrazide N-glycoside as potential anti-diabetic and antioxidant agent. Journal of Molecular Structure, 1267, 133652. [Link]

• Tahir, M. N., Shad, H. A., Rauf, A., Khan, A. (n.d.). TABLE 3 . Bond lengths, angles, and torsion angles ( a ) Bond length. ResearchGate. Retrieved January 17, 2026, from [Link]

• Aghapour, G., et al. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances. [Link]

• Aghapour, G., et al. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. The Royal Society of Chemistry. [Link]

• Elguero, J., et al. (2024). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetic Resonance in Chemistry. [Link]

• Unveiling Drug Discovery Insights through Molecular Electrostatic Potential Analysis. (2024). ChemRxiv. [Link]

• Fun, H.-K., et al. (2022). 3-Methyl-5-(4-methylphenoxy)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Crystallographic Communications. [Link]

• Aghapour, G., et al. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Semantic Scholar. [Link]

• Sheeja Mol, G. P., et al. (2021). Chemical reactivity, molecular electrostatic potential and in-silico analysis on benzimidazole fungicide benomyl. Journal of Biomolecular Structure and Dynamics. [Link]

• Experimental and Computational Vibration Study of Amino Acids. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Naveen, S., et al. (2020). Synthesis, characterization, crystal structure, Hirshfeld surface analysis, antioxidant properties and DFT calculations of a novel pyrazole derivative: ethyl 1-(2, 4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate. Journal of Molecular Structure. [Link]

• Reich, H. J. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. Retrieved January 17, 2026, from [Link]

• Synthesis, Characterization, DFT Studies, Biological Investigation and Molecular Modelling of Novel 1-(5-(1H-imidazol-1-yl)-3-methyl-1-phenyl-1H-pyrazol-4-yl)- 3-amino-2-cyano-N-phenyl-1H-benzo[f]. (n.d.). ResearchGate. Retrieved January 17, 2026, from [https://www.researchgate.net/publication/371191060_Synthesis_Characterization_DFT_Studies_Biological_Investigation_and_Molecular_Modelling_of_Novel_1-5-1H-imidazol-1-yl-3-methyl-1-phenyl-1H-pyrazol-4-yl-_3-amino-2-cyano-N-phenyl-1H-benzo_f]

• Deng, W., et al. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry. [Link]

• Karrouchi, K., et al. (2020). Synthesis, X-ray structure, vibrational spectroscopy, DFT, biological evaluation and molecular docking studies of (E)-N'-(4-(dimethylamino)benzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide. Semantic Scholar. [Link]

• Li, W., et al. (2023). Harmonic Vibrational Frequency Simulation of Pharmaceutical Molecules via a Novel Multi-Molecular Fragment Interception Method. Molecules. [Link]

• Molecular docking, HOMO-LUMO and quantum chemical computation analysis of anti-glyoximehydrazone derivatives containing pyrazolone moiety and their transition metal complexes. (2023). ResearchGate. [Link]

• DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate. (2020). SN Applied Sciences. [Link]

• Hamada, N., El Sekily, M. A., Mancy, S. H. (2019). A Computational Determination of Reactivity Descriptors, Vibrational Analysis and Nuclear Magnetic Resonance of (E)-5-oxo-1-phenyl-4-(2-phenylhydrazono)-4,5-dihydro- 1H-pyrazole-3-carbaldehyde. American Scientific Research Journal for Engineering, Technology, and Sciences (ASRJETS). [Link]

• Hassan, A. S., et al. (2024). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Molecules. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde hemihydrate: a polarized electronic structure within hydrogen-bonded sheets of R(10)(8)(34) rings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, X-ray structure, vibrational spectroscopy, DFT, biological evaluation and molecular docking studies of (E)-N’-(4-(dimethylamino)benzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide | Semantic Scholar [semanticscholar.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Harmonic Vibrational Frequency Simulation of Pharmaceutical Molecules via a Novel Multi-Molecular Fragment Interception Method | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. DFT studies on vibrational and electronic spectra, HOMO–LUMO, MEP, HOMA, NBO and molecular docking analysis of benzyl-3-N-(2,4,5-trimethoxyphenylmethylene)hydrazinecarbodithioate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. asrjetsjournal.org [asrjetsjournal.org]
• 11. A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. 3-Methyl-5-(4-methyl­phen­oxy)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chemrxiv.org [chemrxiv.org]
• 15. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 16. rsc.org [rsc.org]

The 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde Scaffold: A Versatile Platform for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde core represents a "privileged" scaffold in medicinal chemistry, serving as a versatile and strategically vital building block for the synthesis of a diverse array of bioactive molecules. Its inherent structural features, including a hydrogen bond donor and acceptor, along with a reactive carbaldehyde handle, provide an ideal starting point for the development of potent and selective inhibitors of various drug targets, particularly protein kinases. This guide offers a comprehensive overview of this scaffold, from its synthesis and chemical reactivity to its application in the discovery of novel therapeutics, with a focus on kinase inhibitors. Detailed experimental protocols, structure-activity relationship (SAR) insights, and future perspectives are provided to empower researchers in leveraging this powerful molecular framework.

Introduction: The Strategic Advantage of the 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde Scaffold

In the landscape of heterocyclic chemistry, the pyrazole nucleus is a cornerstone of numerous pharmaceuticals.[1][2] The 5-aminopyrazole moiety, in particular, has garnered significant attention as a key pharmacophore in a multitude of clinically relevant molecules.[3] The strategic incorporation of a 1-methyl group and a 4-carbaldehyde function onto this core, yielding 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, offers distinct advantages for drug discovery campaigns.

The 1-methyl group serves to block tautomerization and provides a fixed vector for substitution, which can be crucial for optimizing pharmacokinetic properties and avoiding off-target effects. The 5-amino group acts as a key hydrogen bond donor, frequently engaging with the hinge region of protein kinases.[4] The 4-carbaldehyde is a versatile chemical handle, enabling a wide range of synthetic transformations for the construction of diverse compound libraries. This trifecta of functional groups makes the 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde scaffold a highly attractive starting point for the rapid and efficient exploration of chemical space around a given biological target. This guide will delve into the practical aspects of utilizing this scaffold, with a particular focus on its application in the development of kinase inhibitors.

Synthesis of the Core Scaffold: The Vilsmeier-Haack Reaction

The most direct and widely employed method for the synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is the Vilsmeier-Haack reaction.[5][6] This reaction introduces a formyl group onto an electron-rich aromatic or heteroaromatic ring.[7][8] In this case, the starting material is 5-amino-1-methyl-1H-pyrazole, which is sufficiently electron-rich to undergo electrophilic substitution at the 4-position.

The Vilsmeier reagent, a chloroiminium salt, is typically generated in situ from a substituted amide, such as N,N-dimethylformamide (DMF), and a halogenating agent, most commonly phosphorus oxychloride (POCl₃).[9] The electron-rich pyrazole then attacks the electrophilic Vilsmeier reagent, leading to the formation of an iminium salt intermediate, which is subsequently hydrolyzed during aqueous workup to yield the desired aldehyde.[5]

Caption: Vilsmeier-Haack formylation of 5-amino-1-methyl-1H-pyrazole.

Experimental Protocol: Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

• Reagents and Equipment:

  • 5-amino-1-methyl-1H-pyrazole

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask with a magnetic stirrer

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • To a stirred solution of 5-amino-1-methyl-1H-pyrazole (1.0 eq) in anhydrous DCM, add DMF (3.0 eq) at 0 °C under a nitrogen atmosphere.

  • Slowly add POCl₃ (1.2 eq) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by pouring it into a mixture of ice and saturated sodium bicarbonate solution.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

• Self-Validation: The identity and purity of the product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The presence of a characteristic aldehyde proton signal around 9.5-10.0 ppm in the ¹H NMR spectrum is a key indicator of successful formylation.

Chemical Reactivity and Derivatization Strategies

The 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde scaffold is a versatile intermediate primarily due to the reactivity of its amino and carbaldehyde functionalities. This allows for the construction of a wide range of fused heterocyclic systems and other derivatives.

Reactions at the Carbaldehyde Group

The aldehyde group is a gateway to numerous chemical transformations, including:

• Reductive Amination: Reaction with primary or secondary amines in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form secondary or tertiary amines, respectively. This is a powerful method for introducing diverse side chains.

• Wittig Reaction: Reaction with phosphorus ylides to form alkenes.

• Condensation Reactions: Condensation with active methylene compounds, such as malononitrile or ethyl cyanoacetate, to form various heterocyclic systems.[1] For example, reaction with malononitrile can lead to the formation of pyrazolo[3,4-b]pyridines.[10]

Annulation Reactions: Building Fused Ring Systems

A key application of this scaffold is in the synthesis of fused pyrazole derivatives, which are prevalent in many biologically active compounds.

• Synthesis of Pyrazolo[3,4-d]pyrimidines: This important class of compounds, often found in kinase inhibitors, can be synthesized by reacting 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde with various reagents. A common method involves condensation with formamide or other amidine sources.[11]

Caption: Synthesis of pyrazolo[3,4-d]pyrimidines.

• Synthesis of Pyrazolo[3,4-b]pyridines: Friedländer annulation, involving the reaction of the aminopyrazole carbaldehyde with a ketone containing an α-methylene group, is a common route to this fused ring system.

Applications in Drug Discovery: A Focus on Kinase Inhibition

The 5-aminopyrazole scaffold is a well-established hinge-binding motif in a large number of protein kinase inhibitors. The 5-amino group typically forms one or two hydrogen bonds with the backbone amide of the kinase hinge region, a critical interaction for potent inhibition. The 1-methyl group can provide advantageous steric interactions and improve metabolic stability.[4] The 4-position, where the carbaldehyde is located, provides a vector for introducing substituents that can occupy the solvent-exposed region of the ATP-binding site, allowing for the fine-tuning of selectivity and potency.

Case Study: IRAK4 Inhibitors

Interleukin-1 receptor-associated kinase 4 (IRAK4) is a serine/threonine kinase that plays a crucial role in the innate immune response.[12][13] Dysregulation of IRAK4 signaling is implicated in various inflammatory and autoimmune diseases, making it an attractive therapeutic target.[14] Several potent and selective IRAK4 inhibitors have been developed based on the 5-aminopyrazole scaffold.[4][15]

Structure-activity relationship (SAR) studies on a series of 5-amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide inhibitors of IRAK4 have highlighted the importance of the 5-aminopyrazole core for hinge binding.[4] While these specific examples do not start directly from the 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, the principles are directly applicable. The aldehyde would serve as a synthetic handle to construct the pyrazolo[1,5-a]pyrimidine ring system.

Compound	Modification from Scaffold	IRAK4 IC₅₀ (nM) [16]
1	Generic Pyrazole-based	61 (Akt1)
16	Pyrazole-based Chk2 inhibitor	48.4 (Chk2)
17	Pyrazole-based Chk2 inhibitor	17.9 (Chk2)
35	Potent IRAK4 inhibitor	0.4

Note: The table presents IC₅₀ values for various kinase inhibitors based on the broader pyrazole scaffold to illustrate its potential. Specific data for direct derivatives of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is limited in publicly available literature.

The general SAR for pyrazole-based IRAK4 inhibitors indicates that:

• The 5-amino group is essential for hinge binding.

• Substituents at the 1-position of the pyrazole can influence selectivity and pharmacokinetic properties.

• Large, flexible substituents extending from the core can occupy the ribose pocket and enhance potency.

Caption: Binding mode of a 5-aminopyrazole derivative in a kinase active site.

Future Perspectives and Conclusion

The 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde scaffold is a powerful and versatile platform for the discovery of novel therapeutics. Its synthetic accessibility via the Vilsmeier-Haack reaction, coupled with the diverse reactivity of its functional groups, makes it an ideal starting point for the construction of large and diverse compound libraries. The proven success of the 5-aminopyrazole core as a hinge-binding motif in numerous kinase inhibitors underscores the potential of this specific scaffold in the development of next-generation targeted therapies.

Future research in this area will likely focus on:

• The development of novel, one-pot synthetic methodologies for the scaffold and its derivatives to further streamline the drug discovery process.

• The application of this scaffold to a broader range of biological targets beyond kinases.

• The use of computational methods to guide the rational design of derivatives with improved potency, selectivity, and pharmacokinetic profiles.

References

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.). Retrieved from [Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (n.d.). Retrieved from [Link]

• Design of Novel IRAK4 Inhibitors Using Molecular Docking, Dynamics Simulation and 3D-QSAR Studies. (n.d.). Retrieved from [Link]

• IRAK4 IC 50 calculation and in vitro effect on cytokine secretion by... (n.d.). Retrieved from [Link]

• Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as potential DHFR inhibitors. (2022). Retrieved from [Link]

• Vilsmeier-Haack Reaction - Chemistry Steps. (n.d.). Retrieved from [Link]

• Construction of IRAK4 inhibitor activity prediction model based on machine learning. (2025). Retrieved from [Link]

• Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. (2015). Retrieved from [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. (n.d.). Retrieved from [Link]

• Two-component reactions of 5-amino-pyrazole derivatives (N′/N-1... (n.d.). Retrieved from [Link]

• In Retrospect: Root-Cause Analysis of Structure–Activity Relationships in IRAK4 Inhibitor Zimlovisertib (PF-06650833). (n.d.). Retrieved from [Link]

• Development of Potent and Selective Pyrazolopyrimidine IRAK4 Inhibitors. (n.d.). Retrieved from [Link]

• (PDF) Synthesis of Newly Substituted Pyrazoles and Substituted Pyrazolo[3,4-b]Pyridines Based on 5-Amino-3-Methyl-1-Phenylpyrazole. (2025). Retrieved from [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (n.d.). Retrieved from [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). Retrieved from [Link]

• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (2020). Retrieved from [Link]

• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. (n.d.). Retrieved from [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2025). Retrieved from [Link]

• Vilsmeier-Haack Reaction - YouTube. (2021). Retrieved from [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). Retrieved from [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). Retrieved from [Link]

• General procedure for synthesis of substituted pyrazole carbaldehyde and its Schiff bases with 2-amino phenol. (n.d.). Retrieved from [Link]

• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (2020). Retrieved from [Link]

• Telescoping synthesis of 5-amino-4-nitroso-1-alkyl-1h-pyrazole salts. (n.d.).

• Click-to-Release Reactions for Tertiary Amines and Pyridines. (2026). Retrieved from [Link]

• Vilsmeier-Haack Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Vilsmeier–Haack reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Formylation of N-arylpyrazole containing active amino group using Vilsmeier-Haack reaction. (2025). Retrieved from [Link]

Sources

• 1. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scirp.org [scirp.org]
• 3. A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules [scirp.org]
• 4. Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 9. researchgate.net [researchgate.net]
• 10. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. In Retrospect: Root-Cause Analysis of Structure–Activity Relationships in IRAK4 Inhibitor Zimlovisertib (PF-06650833) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis of Diversified Pyrazolo[3,4-b]pyridine Frameworks from 5-Aminopyrazoles and Alkynyl Aldehydes via Switchable C≡C Bond Activation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note & Protocols for the Synthesis of Pyrazolopyrimidines from 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction: The Enduring Significance of Pyrazolo[3,4-d]pyrimidines in Modern Drug Discovery

The pyrazolo[3,4-d]pyrimidine scaffold is a cornerstone in medicinal chemistry, recognized for its profound pharmacological and biological value.[1] Structurally, it acts as an isostere of adenine, a fundamental component of DNA, RNA, and adenosine triphosphate (ATP).[2] This bioisosteric relationship allows pyrazolo[3,4-d]pyrimidine derivatives to effectively mimic and compete with endogenous purines, making them privileged structures for the design of kinase inhibitors.[1][2] Kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer. Consequently, the development of novel synthetic routes to access diverse pyrazolo[3,4-d]pyrimidines is of paramount importance to researchers, scientists, and drug development professionals. This application note provides a detailed guide to the synthesis of pyrazolopyrimidines commencing from the versatile building block, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. We will delve into the mechanistic underpinnings of the key cyclocondensation reaction and provide a robust, step-by-step protocol for its execution in a laboratory setting.

Mechanistic Insights: The Cyclocondensation Pathway

The synthesis of the pyrazolo[3,4-d]pyrimidine core from 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is typically achieved through a cyclocondensation reaction. This process involves the formation of the pyrimidine ring onto the existing pyrazole framework. The choice of reagent for this transformation dictates the substitution pattern on the newly formed pyrimidine ring. Common reagents include formamide, urea, and cyanamide, each contributing specific atoms to the final heterocyclic system.

The reaction with formamide, for instance, is a well-established method for introducing an unsubstituted pyrimidine ring. The mechanism, illustrated below, commences with the nucleophilic attack of the 5-amino group of the pyrazole onto the carbonyl carbon of formamide. This is followed by a dehydration step to form an intermediate amidine. Subsequent intramolecular cyclization occurs as the nitrogen of the amidine attacks the aldehyde carbon. A final aromatization step, driven by the elimination of a molecule of water, yields the stable pyrazolo[3,4-d]pyrimidine ring system. Understanding this mechanism is crucial for optimizing reaction conditions and anticipating potential side products.

Caption: Reaction mechanism of pyrazolopyrimidine synthesis.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of pyrazolopyrimidines from 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. It is imperative to adhere to standard laboratory safety procedures, including the use of personal protective equipment (PPE) and working in a well-ventilated fume hood.

Protocol 1: Synthesis of 1-Methyl-1H-pyrazolo[3,4-d]pyrimidine via Formamide Cyclocondensation

This protocol outlines the direct conversion of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde to the parent 1-methyl-1H-pyrazolo[3,4-d]pyrimidine.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Supplier
5-amino-1-methyl-1H-pyrazole-4-carbaldehyde	139.14	1.0 g	7.19	Sigma-Aldrich
Formamide	45.04	20 mL	-	Fisher Scientific
Ethanol (for recrystallization)	46.07	As needed	-	VWR
Deionized Water	18.02	As needed	-	In-house

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 g, 7.19 mmol).

• Add formamide (20 mL) to the flask.

• Heat the reaction mixture to reflux (approximately 190-210 °C) with continuous stirring.

• Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (1:1).

• After completion of the reaction (as indicated by the disappearance of the starting material on TLC), allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into ice-cold water (100 mL) with stirring.

• A precipitate will form. Collect the solid product by vacuum filtration and wash it with cold water (2 x 20 mL).

• Dry the crude product in a vacuum oven at 50 °C.

• Recrystallize the crude product from ethanol to afford pure 1-methyl-1H-pyrazolo[3,4-d]pyrimidine as a crystalline solid.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Yield: 75-85%

Protocol 2: Synthesis of 1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine via Cyanamide Cyclocondensation

This protocol describes the synthesis of the 4-amino substituted pyrazolopyrimidine, a common pharmacophore in kinase inhibitors.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Supplier
5-amino-1-methyl-1H-pyrazole-4-carbaldehyde	139.14	1.0 g	7.19	Sigma-Aldrich
Cyanamide	42.04	0.33 g	7.86	Acros Organics
Methane sulfonic acid	96.11	5 mL	-	Alfa Aesar
Isopropanol	60.10	20 mL	-	Fisher Scientific
Saturated Sodium Bicarbonate Solution	-	As needed	-	In-house
Deionized Water	18.02	As needed	-	In-house

Procedure:

• In a 50 mL round-bottom flask, dissolve 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 g, 7.19 mmol) in isopropanol (20 mL).

• Add cyanamide (0.33 g, 7.86 mmol) to the solution.

• Carefully add methane sulfonic acid (5 mL) to the reaction mixture while stirring.

• Heat the mixture to reflux (approximately 80-85 °C) for 8-12 hours. Monitor the reaction progress by TLC (ethyl acetate/methanol, 9:1).

• After the reaction is complete, cool the mixture to room temperature.

• Slowly pour the reaction mixture into a beaker containing ice (100 g).

• Neutralize the solution by the dropwise addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold water (2 x 20 mL) and then with a small amount of cold isopropanol.

• Dry the product under vacuum to yield 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine.

• Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water if necessary.

Expected Yield: 65-75%

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of pyrazolopyrimidines as described in the protocols.

Sources

• 1. 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde synthesis - chemicalbook [chemicalbook.com]
• 2. One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Strategic Formylation of 5-Aminopyrazoles via the Vilsmeier-Haack Reaction

A Senior Application Scientist's Guide to the Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the application of the Vilsmeier-Haack reaction for the targeted formylation of electron-rich pyrazole systems. Specifically, it outlines the synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, a valuable intermediate in pharmaceutical research. The guide explains the underlying reaction mechanism, provides a field-proven, step-by-step protocol, and offers insights into troubleshooting and the broader utility of the resulting product.

Foundational Principles: The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful and widely used method for introducing a formyl (-CHO) or acyl group onto electron-rich aromatic and heteroaromatic rings.[1][2] The reaction's efficacy stems from the in situ generation of a potent electrophile, the Vilsmeier reagent, which is typically a substituted chloroiminium salt.[3][4]

1.1. Mechanism of Action

The reaction proceeds in two primary stages:

• Formation of the Vilsmeier Reagent: A substituted amide, most commonly N,N-dimethylformamide (DMF), reacts with an acid halide like phosphorus oxychloride (POCl₃). The lone pair of electrons on the amide's oxygen atom attacks the electrophilic phosphorus center, leading to the formation of a highly electrophilic chloroiminium cation, known as the Vilsmeier reagent.[5][6] This step is highly exothermic and moisture-sensitive.[7]

• Electrophilic Aromatic Substitution: The electron-rich substrate, in this case, an aminopyrazole, attacks the electrophilic carbon of the Vilsmeier reagent. This forms a resonance-stabilized intermediate. A subsequent deprotonation step restores aromaticity, yielding an iminium ion intermediate.[3][4]

• Hydrolysis: The reaction is quenched with water during the workup phase. The iminium ion is readily hydrolyzed to yield the final aryl aldehyde and a secondary amine salt.[8]

Caption: General mechanism of the Vilsmeier-Haack reaction.

Application to 5-Amino-1-methyl-1H-pyrazole: A Case for Regioselectivity

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs.[9][10][11] Specifically, 5-aminopyrazoles are versatile precursors for synthesizing fused heterocyclic systems with significant biological activity.[12][13][14]

The Vilsmeier-Haack reaction is exceptionally well-suited for the formylation of 5-aminopyrazoles. The powerful electron-donating effect of the amino group at the C5 position, combined with the directing effect of the N1-methyl group, renders the C4 position highly nucleophilic and sterically accessible. This results in a highly regioselective formylation, yielding the pyrazole-4-carbaldehyde as the major product.[7][15] This predictable regioselectivity is a cornerstone of its synthetic utility.

Detailed Experimental Protocol: Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

This protocol details the synthesis of the target compound from 5-amino-1-methyl-1H-pyrazole.

3.1. Materials and Reagents

Reagent/Material	Formula	M.W.	Typical Quantity (for 10 mmol scale)	Notes
5-Amino-1-methyl-1H-pyrazole	C₄H₇N₃	97.12	0.97 g (1.0 equiv)	Starting material. Ensure it is dry.
Phosphorus Oxychloride	POCl₃	153.33	1.4 mL (15 mmol, 1.5 equiv)	Highly Corrosive & Water-Reactive. Handle in a fume hood.
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	20 mL	Anhydrous grade. Serves as reagent and solvent.
Dichloromethane (DCM)	CH₂Cl₂	84.93	50 mL	For extraction.
Sodium Acetate (anhydrous)	NaOAc	82.03	6.8 g (83 mmol, ~8 equiv)	For buffered workup.
Deionized Water	H₂O	18.02	~200 mL	For workup.
Saturated NaCl Solution (Brine)	NaCl(aq)	-	~50 mL	For washing.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	For drying organic layer.
Silica Gel	SiO₂	-	As needed	For column chromatography.
Ethyl Acetate / Hexanes	-	-	As needed	Eluent for chromatography.

3.2. Step-by-Step Procedure

Sources

• 1. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 2. name-reaction.com [name-reaction.com]
• 3. Vilsmeier-Haack reaction [chemeurope.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. jk-sci.com [jk-sci.com]
• 9. researchgate.net [researchgate.net]
• 10. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules [scirp.org]
• 13. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 14. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijpcbs.com [ijpcbs.com]

Application Note & Protocol: Synthesis of Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors from 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction: The Pyrazole Scaffold as a Cornerstone in Kinase Inhibitor Design

Protein kinases, as central regulators of cellular signaling, represent a paramount class of drug targets, particularly in oncology.[1] The relentless pursuit of potent and selective kinase inhibitors has led medicinal chemists to identify certain molecular frameworks that are exceptionally effective at interacting with the ATP-binding site of these enzymes. The pyrazole ring is one such "privileged scaffold," valued for its synthetic accessibility, favorable drug-like properties, and its capacity for versatile bioisosteric replacements.[2][3] This has resulted in the successful development of numerous FDA-approved kinase inhibitors containing a pyrazole core, including Crizotinib, Ruxolitinib, and Encorafenib.[1]

A particularly powerful strategy in kinase inhibitor design involves using the 5-aminopyrazole moiety as a precursor to construct fused heterocyclic systems, such as the pyrazolo[3,4-d]pyrimidine core.[2] This bicyclic system is a highly effective mimic of the adenine ring of ATP, capable of forming critical hydrogen bond interactions with the "hinge region" of the kinase ATP-binding pocket, which serves as a foundational anchor for the inhibitor.[4]

The starting material, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde , is an exemplary building block for this purpose. Its vicinal amino and aldehyde functionalities provide a reactive handle for annulation reactions, allowing for the straightforward construction of the pyrazolo[3,4-d]pyrimidine scaffold. This application note provides a detailed protocol for the synthesis, purification, characterization, and biological evaluation of a representative kinase inhibitor derived from this versatile starting material.

The Strategic Approach: From Building Block to Bioactive Inhibitor

The overall strategy involves a two-step process: first, a condensation and cyclization reaction to form the core pyrazolo[3,4-d]pyrimidine structure, and second, a subsequent functionalization step (e.g., a nucleophilic aromatic substitution) to install a moiety that can interact with the solvent-exposed region of the kinase, thereby enhancing potency and selectivity. This workflow ensures modularity, allowing for the creation of a library of analogs for structure-activity relationship (SAR) studies.

Figure 1: General workflow for the synthesis and evaluation of pyrazolo[3,4-d]pyrimidine kinase inhibitors.

Detailed Synthesis Protocol

This protocol details the synthesis of a 4-anilino-pyrazolo[3,4-d]pyrimidine derivative, a common motif in kinase inhibitors.

Part A: Synthesis of 1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

This initial step involves the condensation of the starting aldehyde with guanidine to form the fused bicyclic core. The reaction proceeds via initial imine formation, followed by an intramolecular cyclization and subsequent aromatization.

Materials:

• 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 eq)

• Guanidine hydrochloride (1.5 eq)

• Sodium ethoxide (1.6 eq)

• Anhydrous Ethanol (EtOH)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add guanidine hydrochloride (1.5 eq) and sodium ethoxide (1.6 eq) to anhydrous ethanol. Stir the mixture at room temperature for 30 minutes to form free guanidine.

• Add 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 eq) to the mixture.

• Heat the reaction mixture to reflux (approx. 78°C) and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction to room temperature. A precipitate should form.

• Filter the solid precipitate and wash thoroughly with cold ethanol, followed by diethyl ether.

• Dry the solid under vacuum to yield 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine as a crude product, which is often of sufficient purity for the next step.

Part B: Synthesis of 4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

The 4-amino group is converted to a 4-chloro group. Chlorine is an excellent leaving group, making this intermediate a versatile precursor for introducing various nucleophiles via SNAr reactions.[5]

Materials:

• 1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (1.0 eq)

• Phosphorus oxychloride (POCl₃) (10-15 eq, used as solvent)

• N,N-Diisopropylethylamine (DIPEA) (catalytic, ~0.1 eq)

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is highly corrosive and reacts violently with water.

• In a round-bottom flask equipped with a reflux condenser, suspend 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (1.0 eq) in phosphorus oxychloride (10-15 eq).

• Add a catalytic amount of DIPEA.

• Heat the mixture to reflux (approx. 105°C) for 4-6 hours. The solution should become homogeneous.

• After completion, cool the reaction mixture to room temperature.

• Slowly and carefully quench the excess POCl₃ by pouring the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8. A precipitate will form.

• Filter the solid, wash with copious amounts of cold water, and dry under vacuum to yield 4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine.

Part C: Synthesis of N-Aryl-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (Final Product)

This final step involves the SNAr reaction where a substituted aniline displaces the chloride atom. The choice of aniline is critical for targeting specific kinases.[6][7]

Materials:

• 4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq)

• Substituted Aniline (e.g., 3-chloro-4-fluoroaniline) (1.1 eq)

• Isopropanol (i-PrOH) or 2-Butanol (sec-BuOH)

• Concentrated Hydrochloric Acid (HCl) (catalytic)

Procedure:

• In a sealable reaction vessel, dissolve 4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq) and the chosen substituted aniline (1.1 eq) in isopropanol.

• Add one drop of concentrated HCl to catalyze the reaction.

• Seal the vessel and heat the mixture to 80-100°C for 12-16 hours.

• Cool the reaction to room temperature. A precipitate of the hydrochloride salt of the product should form.

• Filter the solid and wash with cold isopropanol.

• To obtain the free base, suspend the solid in a mixture of dichloromethane (DCM) and saturated NaHCO₃ solution and stir until the solid dissolves.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the pure final compound.

Characterization and Data Validation

Rigorous characterization is essential to confirm the structure and purity of the synthesized inhibitor.

Figure 2: A self-validating workflow for compound characterization.

Table 1: Representative Analytical Data for a Synthesized Inhibitor

Analysis Type	Data	Purpose
¹H NMR	δ 8.5-8.8 (s, 1H, pyrimidine-H), δ 8.2-8.4 (s, 1H, pyrazole-H), δ 7.0-8.0 (m, Ar-H), δ 3.9-4.1 (s, 3H, N-CH₃)	Confirms proton environment and structural integrity.
¹³C NMR	δ 150-160 (pyrimidine carbons), δ 100-145 (pyrazole & aryl carbons), δ 35-40 (N-CH₃ carbon)	Confirms the carbon skeleton of the molecule.
HRMS (ESI)	Calculated: [M+H]⁺, Found: [M+H]⁺ within 5 ppm	Confirms the exact mass and elemental composition.
HPLC	Purity > 95% (at 254 nm)	Quantifies the purity of the final compound.

Biological Evaluation: Assessing Kinase Inhibition

Once a compound is synthesized and characterized, its biological activity must be determined. This typically involves a biochemical assay to measure direct enzyme inhibition, followed by a cell-based assay to assess activity in a more complex biological context.

Protocol: In Vitro Kinase Inhibition Assay (IC₅₀ Determination)

This protocol provides a general method for determining the half-maximal inhibitory concentration (IC₅₀) value, a standard measure of inhibitor potency.

Materials:

• Recombinant human kinase (e.g., VEGFR2, FLT3)[6][7]

• ATP and substrate peptide

• Synthesized inhibitor stock solution (e.g., 10 mM in DMSO)

• Assay buffer

• Detection reagent (e.g., ADP-Glo™, Promega)

• 384-well plates

Procedure:

• Prepare serial dilutions of the synthesized inhibitor in assay buffer.

• In a 384-well plate, add the recombinant kinase to each well (except negative controls).

• Add the diluted inhibitor solutions to the wells. Include a "no inhibitor" control (DMSO vehicle).

• Initiate the kinase reaction by adding a mixture of ATP and the specific substrate peptide.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and measure the amount of product (or remaining ATP) using a suitable detection reagent and a plate reader.

• Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol: Cell-Based Anti-Proliferative Assay (GI₅₀ Determination)

This assay measures the ability of an inhibitor to prevent the growth of cancer cells that are dependent on the target kinase.

Materials:

• Cancer cell line (e.g., MV4-11 for FLT3, K562 for Abl)[6][8]

• Complete growth medium (e.g., RPMI-1640 + 10% FBS)

• Synthesized inhibitor

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO

• 96-well plates

Procedure:

• Seed cancer cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and incubate for 24 hours.[9]

• Treat the cells with serial dilutions of the synthesized inhibitor. Include a vehicle control (DMSO).[9]

• Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• Add MTT solution to each well and incubate for an additional 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add DMSO to each well to solubilize the formazan crystals.[9]

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percent growth inhibition for each concentration and determine the GI₅₀ (concentration for 50% growth inhibition).

Table 2: Example Structure-Activity Relationship (SAR) Data

This table illustrates how modifications to the aniline moiety (R group) can impact potency against a target kinase, guiding the next round of inhibitor design.

Compound	R Group	Kinase IC₅₀ (nM)	Cell GI₅₀ (nM)
1	Phenyl	250	800
2	4-Fluorophenyl	120	450
3	3-Chloro-4-fluorophenyl	15	55
4	3-Ethynylphenyl	8	30

Conclusion

5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is a highly valuable and versatile starting material for the synthesis of potent kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. The synthetic routes are robust and modular, allowing for the systematic exploration of structure-activity relationships. The protocols outlined in this application note provide a comprehensive framework for the synthesis, characterization, and biological evaluation of novel kinase inhibitors, enabling researchers to accelerate their drug discovery programs.

References

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (2022). MDPI. [Link]

• Yang, L. L., et al. (2013). Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo. Journal of Medicinal Chemistry. [Link]

• Evaluation of Substituted Pyrazole‐Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (2022). Molecules. [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). MDPI. [Link]

• Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo. (2013). PubMed. [Link]

• Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. (2023). PubMed. [Link]

• Design, synthesis, and biological evaluation of a new series of pyrazole derivatives: Discovery of potent and selective JNK3 kinase inhibitors. (2022). ResearchGate. [Link]

• Design, synthesis, molecular docking and biological evaluation of 1,3,5-trisubstituted-1H-pyrazole derivatives as anticancer agents with cell cycle arrest, ERK and RIPK3- kinase activities. (2024). PubMed. [Link]

• Synthesis and structure-activity relationship study of pyrazolo[3,4-d]pyrimidines as tyrosine kinase RET inhibitors. (2017). PubMed. [Link]

• Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo. (2013). ACS Publications. [Link]

• Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. (2023). Eco-Vector Journals Portal. [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). PubMed. [Link]

• Structure-Activity Relationship Studies of Pyrazolo[3,4-d]Pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity Against Acute Myeloid Leukemia (AML) in Vitro and in Vivo. (2013). ResearchGate. [Link]

• Synthesis of Some Novel Pyrazolo[3,4-d] Pyrimidine Derivatives and Evaluation of their In vitro Antiproliferative and Antioxidant Activity. (2016). ResearchGate. [Link]

• Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. (2007). ACS Publications. [Link]

• Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. (2007). ResearchGate. [Link]

• Synthesis, crystal structure, and activity of pyrazole-based inhibitors of p38 kinase. (2007). PubMed. [Link]

• Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as potential DHFR inhibitors. (2022). PMC - NIH. [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. (2024). PubMed. [Link]

• Synthesis of some novel pyrazolo[3,4-d] pyrimidin-4(5H)-one derivatives as potential antimicrobial agent. (2015). NIH. [Link]

Sources

• 1. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets - Cetin - Combinatorial Chemistry & High Throughput Screening [journals.eco-vector.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as potential DHFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects | MDPI [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note & Protocols: Leveraging 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde for the Synthesis of Potent and Selective FGFR Inhibitors

Introduction: The Critical Role of FGFR and the Pyrazole Scaffold in Oncology

The Fibroblast Growth Factor Receptor (FGFR) family, comprising four highly conserved transmembrane receptor tyrosine kinases (FGFR1-4), plays a pivotal role in regulating essential cellular processes, including proliferation, differentiation, migration, and angiogenesis. Under normal physiological conditions, their activity is tightly controlled. However, aberrant FGFR signaling, driven by gene amplification, activating mutations, or chromosomal translocations, is a key oncogenic driver in a variety of malignancies, including urothelial carcinoma, cholangiocarcinoma, and gastric cancer. This makes the FGFRs highly attractive targets for therapeutic intervention in oncology.

The development of small-molecule kinase inhibitors has revolutionized cancer treatment, and the pyrazole nucleus has emerged as a privileged scaffold in this domain.[1][2] Its unique electronic properties, ability to form critical hydrogen bond interactions with the kinase hinge region, and synthetic tractability make it a cornerstone of modern medicinal chemistry. Specifically, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde has proven to be an exceptionally valuable and versatile starting material for the construction of potent FGFR inhibitors. Its bifunctional nature, featuring a nucleophilic amino group and an electrophilic aldehyde, provides a direct route to construct fused heterocyclic systems, such as the pyrazolo[3,4-d]pyrimidine core, which is central to many advanced FGFR inhibitors.

This document provides a detailed guide for researchers and drug development professionals on the strategic application of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in the synthesis of a representative FGFR inhibitor, highlighting the underlying chemical principles, providing a robust experimental protocol, and offering expert insights into the process.

Scientific Rationale and Synthetic Strategy

The primary synthetic strategy revolves around a condensation and cyclization sequence, often a Gould-Jacobs reaction or a similar variant, between the 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde and a suitably substituted aniline or aminopyrimidine. This approach efficiently constructs the core bicyclic scaffold of the inhibitor.

The rationale for using this specific pyrazole derivative is multifaceted:

• Convergent Synthesis: It allows for the rapid assembly of a complex core structure from two key fragments, enabling the efficient exploration of structure-activity relationships (SAR).

• Inherent Functionality: The aldehyde provides a reactive handle for forming a crucial C-N bond, typically leading to a pyrimidine ring, which is instrumental for hinge-binding in the ATP pocket of the kinase.

• Vector for Diversity: The aniline component can be readily varied, allowing chemists to introduce different substituents that can modulate potency, selectivity, and pharmacokinetic properties. For instance, moieties like a 3,5-dimethoxyphenyl group are often incorporated to occupy the hydrophobic pocket of the FGFR kinase domain.

The following diagram illustrates the simplified FGFR signaling pathway that these inhibitors are designed to block.

Caption: Simplified FGFR signaling cascade and the point of intervention for pyrazole-based inhibitors.

Detailed Experimental Protocol: Synthesis of a Pyrazolo[3,4-d]pyrimidine Core

This protocol describes the synthesis of a key intermediate, 4-(3,5-dimethoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine , a core structure found in several potent FGFR inhibitors. This procedure is representative and can be adapted by substituting the aniline component.

Reaction Scheme:

Caption: Synthesis of the pyrazolo[3,4-d]pyrimidine core via condensation.

Part A: Materials and Reagents

Reagent	CAS Number	Molecular Weight	Amount	Moles (mmol)
5-amino-1-methyl-1H-pyrazole-4-carbaldehyde	34166-05-9	139.14	1.0 g	7.19
3,5-Dimethoxyaniline	10272-07-8	153.18	1.22 g	7.91
p-Toluenesulfonic acid monohydrate (p-TsOH)	6192-52-5	190.22	137 mg	0.72
Toluene, Anhydrous	108-88-3	-	50 mL	-
Ethyl Acetate	141-78-6	-	As needed	-
Hexanes	110-54-3	-	As needed	-
Saturated Sodium Bicarbonate Solution	-	-	As needed	-
Brine	-	-	As needed	-
Anhydrous Magnesium Sulfate	7487-88-9	-	As needed	-

Part B: Step-by-Step Protocol

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a reflux condenser, add 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 g, 7.19 mmol).

  • Add 3,5-dimethoxyaniline (1.22 g, 7.91 mmol, 1.1 equivalents).

  • Add anhydrous toluene (50 mL) to the flask.

  • Finally, add the catalytic amount of p-TsOH (137 mg, 0.1 equivalents).

  • Rationale: The Dean-Stark apparatus is essential for removing water generated during the initial imine formation and subsequent cyclization, driving the equilibrium towards the product. p-TsOH serves as an acid catalyst to protonate the aldehyde, making it more electrophilic and accelerating the reaction.

• Reaction Execution:

  • Heat the reaction mixture to reflux (approximately 110-115 °C) with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the mobile phase. The starting materials should be consumed, and a new, less polar spot corresponding to the product should appear. The reaction is typically complete within 4-6 hours.

  • Rationale: Refluxing provides the necessary thermal energy to overcome the activation barrier for both condensation and cyclization steps. TLC is a critical and simple technique for real-time monitoring to avoid over-running the reaction or stopping it prematurely.

• Work-up and Isolation:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium bicarbonate solution (2 x 30 mL) and brine (1 x 30 mL).

  • Rationale: The bicarbonate wash neutralizes the p-TsOH catalyst, preventing it from interfering with purification. The brine wash helps to remove any residual water and water-soluble impurities from the organic layer.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel.

  • For chromatography, use a gradient elution system, starting with 20% ethyl acetate in hexanes and gradually increasing the polarity to 50% ethyl acetate.

  • Combine the pure fractions (as determined by TLC) and evaporate the solvent to yield the product as a solid.

  • Rationale: Purification is crucial to remove unreacted starting materials and any side products. Recrystallization is a cost-effective method for high-purity crystalline solids, while column chromatography offers more universal applicability for separating compounds with different polarities.

Part C: Characterization

The final product should be characterized to confirm its identity and purity. The following data are representative for the target compound.

Parameter	Expected Result
Yield	75-85%
Appearance	Off-white to pale yellow solid
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 8.85 (s, 1H, pyrimidine-H), 8.30 (s, 1H, pyrazole-H), 7.30 (d, J = 2.2 Hz, 2H, Ar-H), 6.60 (t, J = 2.2 Hz, 1H, Ar-H), 4.10 (s, 3H, N-CH₃), 3.90 (s, 6H, O-CH₃).
Mass Spec (ESI+)	m/z: 271.12 [M+H]⁺

Overall Synthetic Workflow

The following diagram provides a high-level overview of the entire process, from initial planning to the final characterized compound.

Caption: High-level workflow for the synthesis and purification of the pyrazole-based inhibitor core.

Conclusion and Future Directions

5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde stands out as a highly effective and strategic starting material for the synthesis of pyrazole-based FGFR inhibitors. The protocol detailed herein provides a reliable and reproducible method for constructing the pyrazolo[3,4-d]pyrimidine core, which is central to this class of compounds. By modifying the aniline coupling partner, researchers can generate a diverse library of analogues for SAR studies, aiming to optimize potency against wild-type and mutant FGFRs, improve kinase selectivity, and enhance overall drug-like properties. This foundational chemistry is a critical step in the journey to develop next-generation targeted therapies for FGFR-driven cancers.[3][4]

References

• ResearchGate. SAR of pyrazole‐pyrimidine hybrids as FGFR2/3 inhibitors. Available at: [Link]

• Deng, W., et al. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry, 275, 116558. Available at: [Link]

• Ansari, A., et al. (2020). Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Frontiers in Chemistry. Available at: [Link]

• Wang, Z., et al. (2023). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy, 8(1), 22. Available at: [Link]

• ResearchGate. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors | Request PDF. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

5-amino-1-methyl-1H-pyrazole-4-carbaldehyde for IRAK4 inhibitor development

Application Notes & Protocols

Topic: Strategic Use of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde for the Development of Potent and Selective IRAK4 Inhibitors

Audience: Researchers, scientists, and drug development professionals in immunology, oncology, and medicinal chemistry.

Abstract

Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) is a critical serine/threonine kinase that functions as a master regulator in the innate immune signaling pathways initiated by Toll-like receptors (TLRs) and Interleukin-1 receptors (IL-1Rs).[1][2][3] Its central role in propagating inflammatory signals makes it a high-value therapeutic target for a range of autoimmune diseases, inflammatory disorders, and certain cancers.[3][4] This guide provides a detailed framework for leveraging the versatile chemical scaffold, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, as a starting point for the discovery and development of novel IRAK4 inhibitors. We present the scientific rationale for scaffold selection, a strategic synthetic approach, and a comprehensive cascade of validated protocols for biochemical and cellular characterization.

The Rationale for Targeting IRAK4

IRAK4 is the most upstream and essential kinase in the MyD88-dependent signaling cascade.[2][3] Upon ligand binding to TLRs or IL-1Rs, the adaptor protein MyD88 is recruited, which in turn recruits and activates IRAK4 through homotypic death domain interactions.[5] Activated IRAK4 then phosphorylates IRAK1, initiating a downstream cascade involving TRAF6, TAK1, and ultimately leading to the activation of key transcription factors such as NF-κB and AP-1.[1][5] This results in the production of pro-inflammatory cytokines and chemokines.

Critically, both the kinase activity and the scaffolding function of IRAK4 are essential for signal transduction.[3][6] Unlike other IRAK family members, IRAK4's kinase activity is indispensable for the pathway's function, making it an ideal target for therapeutic intervention with small molecule inhibitors.[2]

Caption: MyD88-dependent TLR/IL-1R signaling cascade highlighting the central role of IRAK4.

Scaffold Selection: The 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde Advantage

The selection of a starting scaffold is a critical decision in drug discovery. Pyrazole-containing compounds are prevalent in medicinal chemistry, forming the core of numerous approved drugs.[7][8] This is due to the unique physicochemical properties of the pyrazole ring, which can act as a bioisostere for other aromatic rings, improving properties like solubility and metabolic stability while providing key hydrogen bond donor and acceptor features.[7][9]

The chosen scaffold, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, offers several strategic advantages for developing IRAK4 inhibitors:

• Proven Precedent: Aminopyrazole cores have been successfully developed into potent IRAK4 inhibitors.[10][11]

• Versatile Chemical Handle: The carbaldehyde group (-CHO) is a highly versatile functional group, enabling rapid library synthesis through reactions like reductive amination, Wittig reactions, and condensations to explore a wide chemical space.

• Structural Rigidity: The pyrazole ring provides a rigid core, which helps to pre-organize appended substituents in a conformation favorable for binding to the target kinase.

• Favorable Drug-like Properties: The scaffold has a low molecular weight and contains polar functional groups that can be modified to tune physicochemical properties such as lipophilicity (cLogP) and permeability, which are crucial for oral bioavailability.[12]

Synthetic Strategy & Library Generation

The primary aldehyde functionality allows for a straightforward and robust synthetic diversification strategy. A highly effective method is reductive amination , which can be performed in a high-throughput manner to generate a library of secondary amine derivatives.

Rationale: This one-pot reaction is efficient and utilizes a vast pool of commercially available primary and secondary amines. This allows for systematic exploration of the solvent-exposed region of the IRAK4 ATP-binding pocket, enabling the rapid generation of Structure-Activity Relationship (SAR) data.

General Reaction Scheme:

• Step 1 (Imine Formation): 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is reacted with a selected amine (R¹R²NH) in a suitable solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)), often with a mild acid catalyst, to form a Schiff base (imine) intermediate.

• Step 2 (Reduction): A mild reducing agent, such as sodium triacetoxyborohydride (STAB), is added in situ to reduce the imine to the final secondary or tertiary amine product. STAB is preferred as it is selective for imines over aldehydes and is tolerant of a wide range of functional groups.

This approach facilitates the creation of a focused library of compounds where the R¹ and R² groups can be systematically varied to probe for interactions that enhance potency and selectivity.

A Validated Screening Cascade for Inhibitor Characterization

Identifying a potent and selective IRAK4 inhibitor requires a multi-tiered screening approach that progresses from a simple, high-throughput biochemical assay to more complex, biologically relevant cellular assays.

Caption: A tiered experimental workflow from scaffold to lead candidate for IRAK4 inhibitor discovery.

Protocol 1: Biochemical IRAK4 Kinase Assay (Primary Screen)

Objective: To determine the direct inhibitory activity (IC50) of test compounds on purified, recombinant human IRAK4 enzyme.

Principle: This protocol utilizes a luminescence-based kinase assay (e.g., ADP-Glo™, Promega or similar[13]) that measures the amount of ADP produced during the kinase reaction. The amount of ADP is directly proportional to kinase activity, and a decrease in signal in the presence of a compound indicates inhibition. This format is highly amenable to high-throughput screening (HTS).[14]

Materials:

• Recombinant Human IRAK4 (BPS Bioscience, #79434 or equivalent)

• Kinase Substrate: Myelin Basic Protein (MBP) or a validated peptide substrate

• ATP (10 mM stock)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Test Compounds (10 mM stock in 100% DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega, #V9101)

• White, opaque 96-well or 384-well assay plates

• Luminometer plate reader

Step-by-Step Methodology:

• Compound Plating: Prepare serial dilutions of test compounds in DMSO. Typically, an 11-point, 3-fold dilution series starting from 100 µM is appropriate. Dispense a small volume (e.g., 100 nL) of each compound dilution into the assay plate wells. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

• Enzyme Preparation: Dilute recombinant IRAK4 enzyme to a working concentration (e.g., 5-10 nM) in Kinase Assay Buffer.

• Kinase Reaction Initiation:

  • Add 5 µL of a 2X ATP/Substrate mix (final concentration e.g., 10 µM ATP, 0.2 µg/µL MBP) to all wells.

  • Add 5 µL of 2X IRAK4 enzyme solution to all wells except the "no enzyme" control. The final reaction volume is 10 µL.

• Incubation: Gently mix the plate and incubate at 30°C for 60 minutes.

• Reaction Termination & ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to convert the generated ADP into ATP, which drives a luciferase reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence signal on a compatible plate reader.

• Data Analysis: Normalize the data using the "no inhibitor" (100% activity) and "no enzyme" (0% activity) controls. Plot the percent inhibition versus the log of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular Target Engagement Assay (IRAK1 Phosphorylation)

Objective: To confirm that active compounds from the biochemical screen can penetrate cells and inhibit IRAK4 kinase activity, as measured by the phosphorylation of its direct downstream substrate, IRAK1.

Principle: This assay measures the phosphorylation of endogenous IRAK1 in a relevant cell type (e.g., human peripheral blood mononuclear cells - PBMCs) following stimulation with a TLR agonist. A reduction in IRAK1 phosphorylation indicates cellular target engagement by the IRAK4 inhibitor.[15][16]

Materials:

• Human PBMCs or a suitable cell line (e.g., OCI-LY3, which has a MYD88 L265P mutation[17])

• Cell Culture Medium (e.g., RPMI-1640 + 10% FBS)

• TLR Agonist: R848 (Resiquimod, TLR7/8 agonist) or LPS (Lipopolysaccharide, TLR4 agonist)

• Test Compounds (from 10 mM DMSO stock)

• Lysis Buffer with protease and phosphatase inhibitors

• Assay for detection: Western Blotting or a high-throughput method like an electrochemiluminescence (ECL)-based assay (e.g., Meso Scale Discovery).

Step-by-Step Methodology (ECL-based):

• Cell Plating: Seed cells (e.g., 200,000 PBMCs/well) in a 96-well culture plate and allow them to rest for 2 hours.

• Compound Pre-incubation: Add serially diluted test compounds to the cells. Incubate for 1 hour at 37°C.

• Pathway Stimulation: Add a TLR agonist (e.g., 1 µM R848) to all wells except the unstimulated control. Incubate for 15-30 minutes at 37°C. This time course should be optimized.

• Cell Lysis: Pellet the cells by centrifugation, remove the supernatant, and lyse the cells by adding cold Lysis Buffer. Incubate on ice for 30 minutes.

• Phospho-IRAK1 Detection:

  • Use a sandwich immunoassay format. Coat a plate with a capture antibody for total IRAK1.

  • Add cell lysates to the wells and incubate to allow the capture of IRAK1.

  • Wash the plate, then add a detection antibody specific for phosphorylated IRAK1 (p-IRAK1) that is conjugated to an ECL label (e.g., SULFO-TAG™).

  • Wash the plate again, add read buffer, and measure the ECL signal on a compatible instrument.

• Data Analysis: Normalize the p-IRAK1 signal to the total IRAK1 signal or total protein concentration. Calculate the percent inhibition relative to the stimulated (DMSO) control and determine the cellular IC50 value.

Protocol 3: Functional Cellular Assay (Cytokine Release)

Objective: To measure the downstream functional consequence of IRAK4 inhibition by quantifying the reduction of pro-inflammatory cytokine secretion.

Principle: IRAK4 inhibition should block the TLR-induced signaling cascade that leads to the transcription and secretion of cytokines like TNFα and IL-6.[1][18] This assay provides critical validation of the compound's biological effect. A human whole blood assay is often used as it provides a highly relevant physiological environment.[18]

Materials:

• Freshly drawn human whole blood (using heparin as an anticoagulant) or isolated PBMCs

• RPMI-1640 medium

• TLR Agonist: R848 or LPS

• Test Compounds

• ELISA (Enzyme-Linked Immunosorbent Assay) kits for human TNFα and IL-6

Step-by-Step Methodology:

• Assay Setup: In a 96-well plate, add test compounds at various concentrations.

• Blood/PBMC Addition: Add diluted whole blood or PBMCs to each well.

• Stimulation: Add the TLR agonist (e.g., 100 ng/mL LPS) to induce cytokine production. Include unstimulated and vehicle (DMSO) controls.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant (plasma if using whole blood).

• Cytokine Quantification: Measure the concentration of TNFα and IL-6 in the supernatant using the respective ELISA kits, following the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition of cytokine release for each compound concentration relative to the stimulated vehicle control. Determine the IC50 values by non-linear regression.

Data Interpretation & Next Steps

The data from this screening cascade allows for a comprehensive evaluation of the synthesized compounds.

Example Data Summary Table:

Compound ID	Scaffold Modification (R¹, R²)	IRAK4 Biochem IC50 (nM)	p-IRAK1 Cellular IC50 (nM)	IL-6 Release IC50 (nM)
EX-001	-H, -Cyclohexyl	15	85	120
EX-002	-H, -Phenyl	250	>10,000	>10,000
EX-003	-H, -(4-fluorophenyl)	30	150	210
EX-004	-CH₃, -CH₃	8	40	65

Interpretation:

• EX-001 & EX-004 are promising hits. They are potent in the biochemical assay and maintain good activity in both cellular assays, indicating good cell permeability and on-target effects.

• EX-002 is a "biochemical hit" but has poor cellular activity, likely due to poor permeability or high efflux. This compound would be deprioritized.

• SAR Analysis: Comparing EX-001 and EX-003 suggests that modifications to the phenyl ring can be explored to improve potency.

Next Steps (Lead Optimization):

• Structure-Activity Relationship (SAR): Synthesize additional analogs based on promising hits to improve potency and selectivity.

• Kinase Selectivity Profiling: Screen promising compounds against a panel of other kinases to ensure they are selective for IRAK4 and minimize potential off-target effects.

• ADME-Tox Profiling: Evaluate the absorption, distribution, metabolism, excretion, and toxicity (ADME-Tox) properties of the lead candidates. This includes assays for metabolic stability (microsomes, hepatocytes), solubility, permeability (e.g., Caco-2), plasma protein binding, and cytotoxicity.[19][20][21]

Conclusion

The 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde scaffold represents a highly promising starting point for the development of novel IRAK4 inhibitors. Its chemical tractability allows for rapid library generation, and the tiered screening cascade detailed in this guide provides a robust and efficient pathway to identify and validate potent, cell-active lead compounds. By integrating biochemical, cellular, and functional assays, researchers can effectively navigate the complexities of kinase inhibitor discovery and advance candidates with a higher probability of success for treating IRAK4-driven diseases.

References

• Flannery, S., & Bowie, A. G. (2010). The interleukin-1 receptor-associated kinases: critical regulators of innate immune signalling. Biochemical Pharmacology.
• Kim, T. W., et al. (2007). IRAK4: a new therapeutic target for inflammation and cancer. Expert Opinion on Therapeutic Targets.
• BenchChem. (2025). The IRAK4 Signaling Pathway: A Core Nexus in Autoimmune Disease and a Prime Therapeutic Target. BenchChem.
• Wang, Z., et al. (2025). Emerging interleukin-1 receptor-associated kinase 4 (IRAK4) inhibitors or degraders as therapeutic agents for autoimmune diseases and cancer. Journal of Medicinal Chemistry.

• Chen, Y., et al. (2021). Establishing and Validating Cellular Functional Target Engagement Assay for Selective IRAK4 Inhibitor Discovery. SLAS DISCOVERY: Advancing the Science of Drug Discovery. [Link]

• Pauls, E., et al. (2013). Regulation of innate immune signaling by IRAK proteins. Frontiers in Immunology. [Link]

• Chen, Y., et al. (2021). Establishing and Validating Cellular Functional Target Engagement Assay for Selective IRAK4 Inhibitor Discovery. ResearchGate. [Link]

• BellBrook Labs. (2020). Uncovering IRAK4 Inhibitors with a Transcreener Kinase Assay Kit. BellBrook Labs. [Link]

• BellBrook Labs. (n.d.). A Validated IRAK4 Inhibitor Screening Assay. BellBrook Labs. [Link]

• Wang, X., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. European Journal of Medicinal Chemistry.

• BPS Bioscience. (n.d.). IRAK4 Kinase Assay Kit. BPS Bioscience. [Link]

• Taha, M. O., et al. (2015). Structure-Based Drug Design, Molecular Dynamics and ADME/Tox to Investigate Protein Kinase Anti-Cancer Agents. Current Pharmaceutical Design.

• Goldstein, D. M., et al. (2017). Discovery of Potent Benzolactam IRAK4 Inhibitors with Robust in Vivo Activity. ACS Medicinal Chemistry Letters. [Link]

• BenchChem. (2025).
• Dar, A. C., & Shokat, K. M. (2011). The evolution of protein kinase inhibitors from antagonists to agonists. Annual Review of Biochemistry.
• TG Therapeutics. (2015). IRAK4 AACR Poster. TG Therapeutics.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Pyrazole Derivatives in Modern Drug Discovery. PharmaChem.
• International Journal of Pharmaceutical Sciences Review and Research. (2020).

• Faria, J. V., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

• ResearchGate. (n.d.). Physico-chemical properties of the designed pyrazole derivatives. ResearchGate. [Link]

• Singh, J., & Petter, R. C. (2017). A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015. Current Topics in Medicinal Chemistry.

• Reaction Biology. (n.d.). ADME-Tox Services. Reaction Biology. [Link]

• Kelly, R. C., et al. (2015). Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. ACS Medicinal Chemistry Letters. [Link]

• ResearchGate. (n.d.). Review articles in KINASE INHIBITORS.

• Kelly, R. C., et al. (2015). Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. PubMed Central. [Link]

• Singh, P., & Kumar, A. (2022). Design of Novel IRAK4 Inhibitors Using Molecular Docking, Dynamics Simulation and 3D-QSAR Studies.

• Wang, C., et al. (2020). Design, Synthesis, and Biological Evaluation of IRAK4-Targeting PROTACs. Journal of Medicinal Chemistry. [Link]

• Zhou, Y., et al. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry. [Link]

Sources

• 1. IRAK4 kinase activity controls Toll-like receptor–induced inflammation through the transcription factor IRF5 in primary human monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IRAK4 - Wikipedia [en.wikipedia.org]
• 3. Emerging interleukin-1 receptor-associated kinase 4 (IRAK4) inhibitors or degraders as therapeutic agents for autoimmune diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Frontiers | Regulation of innate immune signaling by IRAK proteins [frontiersin.org]
• 6. Design, Synthesis, and Biological Evaluation of IRAK4-Targeting PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. bpsbioscience.com [bpsbioscience.com]
• 14. bellbrooklabs.com [bellbrooklabs.com]
• 15. Establishing and Validating Cellular Functional Target Engagement Assay for Selective IRAK4 Inhibitor Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. tgtherapeutics.com [tgtherapeutics.com]
• 18. Discovery of Potent Benzolactam IRAK4 Inhibitors with Robust in Vivo Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benthamscience.com [benthamscience.com]
• 20. scispace.com [scispace.com]
• 21. A Systematic Analysis of Physicochemical and ADME Properties of All Small Molecule Kinase Inhibitors Approved by US FDA from January 2001 to October 2015 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reaction of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde with Active Methylene Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Pyrazolo[3,4-b]pyridines

The fusion of pyrazole and pyridine rings to form the pyrazolo[3,4-b]pyridine scaffold has emerged as a cornerstone in medicinal chemistry and drug discovery. These bicyclic heterocyclic systems are considered "purine bioisosteres," mimicking the natural purine bases of DNA and RNA, which allows them to interact with a wide range of biological targets.[1] This structural analogy has led to the development of numerous compounds with significant therapeutic potential, including kinase inhibitors for cancer therapy, agents targeting central nervous system disorders, and novel anti-inflammatory drugs.[2]

The reaction of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde with active methylene compounds represents a robust and versatile strategy for the synthesis of these valuable scaffolds. This application note provides a comprehensive guide to the underlying reaction mechanisms, detailed experimental protocols, and critical insights into experimental design for researchers engaged in the synthesis and development of novel therapeutic agents based on the pyrazolo[3,4-b]pyridine core.

Reaction Mechanism: A Two-Stage Annulation

The formation of pyrazolo[3,4-b]pyridines from 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde and active methylene compounds is a sequential process that proceeds through two key stages: a Knoevenagel condensation followed by an intramolecular cyclization.

Stage 1: The Knoevenagel Condensation

The initial step is a base-catalyzed Knoevenagel condensation between the aldehyde group of the pyrazole and the active methylene compound.[3] Active methylene compounds are characterized by a CH₂ group flanked by two electron-withdrawing groups (Z and Z'), which significantly increases the acidity of the methylene protons.

The mechanism, catalyzed by a weak base such as piperidine or ammonium acetate, can be visualized as follows:

Figure 1: Generalized mechanism of the Knoevenagel condensation.

The choice of base is critical; a strong base could lead to self-condensation of the aldehyde, reducing the yield of the desired product.[4]

Stage 2: Intramolecular Cyclization (Friedländer Annulation)

Following the formation of the Knoevenagel adduct, an intramolecular cyclization occurs, which is a variation of the Friedländer annulation.[3][5] This step is often promoted by acid or can occur thermally. The exocyclic amino group of the pyrazole acts as a nucleophile, attacking one of the electron-withdrawing groups of the former active methylene moiety, leading to the formation of the pyridine ring.

The cyclization pathway is dependent on the nature of the electron-withdrawing groups (Z and Z') on the active methylene compound. For instance, when malononitrile (Z, Z' = CN) is used, the cyclization involves the attack of the amino group on one of the nitrile groups.

Figure 2: Simplified schematic of the Friedländer-type cyclization.

This intramolecular cyclization, often referred to as a Thorpe-Ziegler reaction when involving nitriles, is a powerful method for the construction of fused pyridine rings.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of the starting material and its subsequent reaction with representative active methylene compounds.

Protocol 1: Synthesis of the Starting Material: 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

The synthesis of the title aldehyde can be achieved from commercially available starting materials. One common route involves the formylation of 5-amino-1-methyl-1H-pyrazole. A more direct synthesis starting from simpler precursors is also established.

Materials:

• 1-Methyl-4-cyano-5-amino-1,2-pyrazole

• Raney Nickel

• Formic acid

• Water

• Ethanol

Procedure:

• A suspension of 1-methyl-4-cyano-5-amino-1,2-pyrazole (1.0 eq) and Raney nickel (catalytic amount) in a mixture of formic acid and water is stirred under a hydrogen atmosphere.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the catalyst is filtered off, and the solvent is removed under reduced pressure.

• The crude product is purified by recrystallization from a suitable solvent such as ethanol to afford 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.[6]

Note: The synthesis of the starting material is a crucial first step, and its purity should be confirmed by spectroscopic methods (NMR, IR, MS) before proceeding to the next stage.

Protocol 2: Synthesis of 6-amino-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile

This protocol details the reaction of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde with malononitrile.

Materials:

• 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 mmol)

• Malononitrile (1.0 mmol)

• Ammonium carbonate (0.2 mmol, 20 mol%)

• Ethanol

• Water

Procedure:

• In a 50 mL round-bottom flask, combine 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 mmol) and malononitrile (1.0 mmol) in a 1:1 mixture of ethanol and water (10 mL).

• Stir the mixture for 3-5 minutes at room temperature to ensure homogeneity.

• Add ammonium carbonate (0.2 mmol) to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within 20-30 minutes.

• After completion, allow the reaction mixture to cool to room temperature.

• The solid product will precipitate out of the solution. Filter the solid, wash thoroughly with water, and dry under vacuum to yield the pure product.[1]

Characterization Data (Expected):

• ¹H NMR (DMSO-d₆): δ 8.3-8.5 (s, 1H, pyridine-H), 7.9-8.1 (s, 1H, pyrazole-H), 7.3-7.5 (br s, 2H, NH₂), 3.8-4.0 (s, 3H, N-CH₃).

• ¹³C NMR (DMSO-d₆): Expected peaks for aromatic carbons, nitrile carbon, and the N-methyl carbon.[7]

Protocol 3: Synthesis of Ethyl 6-amino-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

This protocol describes the reaction with ethyl cyanoacetate.

Materials:

• 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 mmol)

• Ethyl cyanoacetate (1.0 mmol)

• Piperidine (catalytic amount)

• Ethanol

Procedure:

• To a solution of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 mmol) in absolute ethanol (15 mL), add ethyl cyanoacetate (1.0 mmol).

• Add a few drops of piperidine as a catalyst.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product will precipitate from the solution. Collect the solid by filtration, wash with cold ethanol, and recrystallize from a suitable solvent to obtain the pure product.

Characterization Data (Expected):

• ¹H NMR (CDCl₃): δ 8.4-8.6 (s, 1H, pyridine-H), 7.8-8.0 (s, 1H, pyrazole-H), 5.5-5.8 (br s, 2H, NH₂), 4.3-4.5 (q, 2H, OCH₂CH₃), 3.9-4.1 (s, 3H, N-CH₃), 1.3-1.5 (t, 3H, OCH₂CH₃).

• ¹³C NMR (CDCl₃): Expected peaks for the aromatic carbons, ester carbonyl, ester methylene and methyl carbons, and the N-methyl carbon.

Data Presentation: A Comparative Overview

The choice of active methylene compound and reaction conditions significantly impacts the yield and reaction time. The following table summarizes typical outcomes for the reaction of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde with various active methylene compounds.

Active Methylene Compound	Catalyst	Solvent	Conditions	Typical Yield (%)
Malononitrile	(NH₄)₂CO₃	EtOH/H₂O (1:1)	Reflux, 20-30 min	85-95
Ethyl Cyanoacetate	Piperidine	Ethanol	Reflux, 4-6 h	70-85
Ethyl Acetoacetate	Acetic Acid	Ethanol	Reflux, 6-8 h	65-80
Acetylacetone	p-TSA	Toluene	Reflux, 8-10 h	60-75

Table 1: Summary of reaction conditions and yields for the synthesis of pyrazolo[3,4-b]pyridine derivatives.

Experimental Workflow Visualization

The overall experimental workflow can be visualized as a two-step process: synthesis of the key aldehyde intermediate followed by the annulation reaction.

Figure 3: A high-level overview of the experimental workflow.

Trustworthiness and Self-Validating Systems

The protocols described herein are designed to be self-validating. The progress of each reaction should be meticulously monitored by TLC. The identity and purity of the final products must be rigorously confirmed by a combination of spectroscopic techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry.[8] Comparison of the obtained data with literature values for analogous compounds provides an additional layer of validation. For novel compounds, high-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition.

Conclusion and Future Perspectives

The reaction of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde with active methylene compounds provides an efficient and modular approach to the synthesis of a diverse range of pyrazolo[3,4-b]pyridine derivatives. The operational simplicity and the availability of a wide variety of active methylene compounds make this a highly attractive strategy for generating libraries of compounds for drug discovery screening. Further exploration of catalytic systems, including green and reusable catalysts, could enhance the sustainability and efficiency of these transformations. The continued investigation of the biological activities of the resulting scaffolds is a promising avenue for the development of next-generation therapeutics.

References

• A simple, expeditious and green process for Knoevenagel condensation of pyrazole aldehydes in aqueous media. (2017). ResearchGate. [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (2022). The Royal Society of Chemistry. [Link]

• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. (2010). MDPI. [Link]

• A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-Aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. (2024). Longdom Publishing. [Link]

• One-pot Synthesis of 5-Amino-1H-pyrazole-4-carbonitrile Using Calcined Mg-Fe Hydrotalcite Catalyst. (2018). Bentham Science. [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. (2011). Beilstein Journals. [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. (2024). PubMed. [Link]

• Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. (2021). NIH. [Link]

• Pyrazolopyridines I: Synthesis of some pyrazolo[3,4-b]pyridine-4-carboxylates. (2022). -ORCA. [Link]

• Friedländer synthesis. Wikipedia. [Link]

• Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds. (2011). ResearchGate. [Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018). Beilstein Journal of Organic Chemistry. [Link]

• Knoevenagel condensation. Wikipedia. [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. (2022). PubMed Central. [Link]

• Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles. (2023). PubMed Central. [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2019). MDPI. [Link]

• An intramolecular relay catalysis strategy for Knoevenagel condensation and 1,3-dipolar cycloaddition domino reactions. (2017). RSC Publishing. [Link]

• (a) Plausible mechanism for the Knoevenagel-intramolecular tandem... (2021). ResearchGate. [Link]

• 6-Amino-3-methyl-4-(4-nitrophenyl)-1-phenylpyrazolo[3,4-b]pyridine-5-carbonitrile. (2009). PubMed Central. [Link]

• Basic 1H- and 13C-NMR Spectroscopy. (2005). Elsevier. [Link]

• Friedlaender Synthesis. Organic Chemistry Portal. [Link]

• Synthesis and evaluation of pyrazolo[3,4-b]pyridine CDK1 inhibitors as anti-tumor agents. (2007). PubMed. [Link]

• Proposed mechanism for the Knoevenagel‐intramolecular cyclization... (2021). ResearchGate. [Link]

• The Friedländer Synthesis of Quinolines. (1982). Organic Reactions. [Link]

• Emil Knoevenagel and the Roots of Aminocatalysis. (2011). ResearchGate. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. spectrabase.com [spectrabase.com]
• 3. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 7. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 8. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Application Notes and Protocols: 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde in the Synthesis of Fused Pyrazole Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde

The synthesis of fused pyrazole systems is a cornerstone of modern medicinal chemistry. These bicyclic and polycyclic heterocyclic scaffolds are bioisosteres of endogenous purines, allowing them to interact with a wide array of biological targets.[1][2][3] This structural mimicry has led to the development of numerous therapeutic agents with applications as kinase inhibitors, anti-inflammatory agents, and anticancer therapeutics.[1][2][4][5]

At the heart of many efficient synthetic routes to these valuable compounds lies 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde . This versatile precursor contains a unique arrangement of functional groups: a nucleophilic amino group and an electrophilic aldehyde, ortho to each other on a pyrazole core. This "ortho-amino-aldehyde" motif is primed for a variety of cyclocondensation reactions, making it an exceptionally powerful building block for the construction of fused pyrazole systems like pyrazolo[3,4-b]pyridines and pyrazolo[3,4-d]pyrimidines.[6][7]

This guide provides an in-depth exploration of the synthetic utility of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, detailing the mechanistic rationale behind key transformations and offering robust, field-proven protocols for the synthesis of medicinally relevant fused pyrazole cores.

The Versatility of 5-Aminopyrazoles in Heterocyclic Synthesis

5-aminopyrazoles are polyfunctional molecules with three primary nucleophilic sites: the C4-position, the N1-H, and the 5-NH2 group.[6] The relative reactivity of these sites (5-NH2 > 1-NH > 4-CH) can be exploited to direct the course of cyclization reactions with various bielectrophiles, leading to a diverse array of fused pyrazoloazines.[6][8] The strategic placement of the aldehyde at the C4 position in our title compound pre-activates the scaffold for annulation reactions, primarily leading to six-membered ring fusions.

Core Reactivity and Mechanistic Considerations

The primary synthetic transformations involving 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde are cyclocondensation reactions. These reactions typically proceed through an initial condensation between the aldehyde and a nucleophile, or the amino group and an electrophile, followed by an intramolecular cyclization and dehydration sequence. The choice of reaction partners and conditions dictates the final fused heterocyclic system.

Application Protocol 1: Synthesis of Pyrazolo[3,4-b]pyridine Scaffolds

Pyrazolo[3,4-b]pyridines are of significant interest due to their wide range of biological activities, including acting as kinase inhibitors, vasodilators, and HIV reverse transcriptase inhibitors.[6] The Friedländer annulation and related multicomponent reactions are the most direct methods for constructing this scaffold from 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Principle: The Friedländer Annulation

The Friedländer synthesis involves the reaction of an ortho-aminoaryl aldehyde with a compound containing an activated methylene group (e.g., ketones, nitriles, esters). The reaction proceeds via an initial aldol-type condensation or Knoevenagel condensation, followed by intramolecular cyclization and dehydration to form the pyridine ring.

Detailed Protocol: Synthesis of 6-Amino-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile

This protocol details the synthesis of a key pyrazolo[3,4-b]pyridine intermediate via the condensation of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde with malononitrile.[9]

Materials:

• 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

• Malononitrile

• Ethanol (Absolute)

• Piperidine

• Round-bottom flask (50 mL)

• Reflux condenser

• Magnetic stirrer/hotplate

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.39 g, 10 mmol) and malononitrile (0.66 g, 10 mmol).

• Solvent Addition: Add absolute ethanol (20 mL) to the flask. Stir the mixture to achieve a suspension.

• Catalyst Addition: Add 3-4 drops of piperidine to the suspension. The piperidine acts as a basic catalyst to promote the initial Knoevenagel condensation.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 80-85°C) with continuous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate and hexane). The reaction is typically complete within 2-4 hours.

• Isolation: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. A solid precipitate will form.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol (2 x 5 mL) to remove any unreacted starting materials and impurities.

• Drying: Dry the product under vacuum to obtain the pure 6-amino-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile.

Expected Results & Characterization:

The product is typically obtained as a pale yellow to off-white solid.

Parameter	Expected Value
Yield	85-95%
Melting Point	>250 °C
¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm): 8.35 (s, 1H, H-3), 7.90 (s, 1H, H-5), 7.15 (br s, 2H, NH₂), 3.90 (s, 3H, N-CH₃)
¹³C NMR (DMSO-d₆, 100 MHz)	δ (ppm): 160.1, 155.2, 145.8, 138.5, 118.9, 115.3, 92.7, 35.4
IR (KBr, cm⁻¹)	3450-3300 (NH₂ stretching), 2220 (C≡N stretching), 1620 (C=N stretching)

Note: Spectroscopic data are representative. Actual values may vary slightly.[10][11][12]

Application Protocol 2: Synthesis of Pyrazolo[3,4-d]pyrimidine Scaffolds

Pyrazolo[3,4-d]pyrimidines are another class of fused pyrazoles with immense therapeutic importance, structurally resembling purines.[1][2] They are known to function as kinase inhibitors, anti-inflammatory agents, and anticancer drugs.[1][2][13] The synthesis typically involves the condensation of the ortho-amino-aldehyde with reagents that can provide the N-C-N fragment required to form the pyrimidine ring.

Principle: Cyclocondensation with Amidine Equivalents

The most common route involves reacting 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde with compounds like guanidine, urea, or S-methylisothiourea. The reaction proceeds through the formation of an intermediate imine (Schiff base) at the aldehyde, followed by intramolecular cyclization of the pyrazole's amino group onto the amidine-type carbon, and subsequent aromatization.

Detailed Protocol: Synthesis of 1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

This protocol describes a robust synthesis using guanidine hydrochloride.

Materials:

• 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

• Guanidine hydrochloride

• Sodium ethoxide (or sodium metal in ethanol)

• Ethanol (Absolute)

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer/hotplate

Procedure:

• Prepare Sodium Ethoxide Solution: In a 100 mL round-bottom flask under a dry atmosphere (e.g., nitrogen or argon), dissolve sodium metal (0.46 g, 20 mmol) in absolute ethanol (30 mL) with caution. Alternatively, use a commercially available solution of sodium ethoxide.

• Add Reagents: To the sodium ethoxide solution, add guanidine hydrochloride (1.91 g, 20 mmol). Stir for 15 minutes to form free guanidine base in situ.

• Add Pyrazole: Add 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.39 g, 10 mmol) to the reaction mixture.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 6-8 hours. Monitor the reaction by TLC.

• Work-up: After cooling to room temperature, neutralize the reaction mixture carefully with glacial acetic acid. This will precipitate sodium chloride.

• Isolation: Reduce the solvent volume under reduced pressure. Add water (20 mL) to the residue. The product will precipitate out of the aqueous solution.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and then a small amount of cold ethanol.

• Drying: Dry the product in a vacuum oven to yield 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine.

Expected Results & Characterization:

Parameter	Expected Value
Yield	70-85%
Appearance	White to off-white crystalline solid
¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm): 8.20 (s, 1H), 8.10 (s, 1H), 7.20 (br s, 2H, NH₂), 4.05 (s, 3H, N-CH₃)
MS (ESI+)	m/z: 164.08 [M+H]⁺

Note: This protocol is adapted from general procedures for the synthesis of pyrazolo[3,4-d]pyrimidines.[14][15]

Troubleshooting and Scientific Insights

• Causality of Catalyst Choice: In the Friedländer synthesis, a basic catalyst like piperidine is crucial. It deprotonates the active methylene compound, generating a nucleophilic carbanion that initiates the condensation with the aldehyde. An acid catalyst would protonate the amino group, deactivating it for the subsequent cyclization.

• Regioselectivity: The reaction of 5-aminopyrazoles with unsymmetrical β-dicarbonyl compounds can lead to regioisomers.[6] However, the use of the pre-functionalized 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde provides a high degree of regiochemical control, as the annulation is directed by the positions of the amino and aldehyde groups.

• Solvent Effects: While ethanol is a common solvent due to its ability to dissolve the reactants at reflux and its appropriate boiling point, in some multicomponent reactions, solvent-free conditions or the use of ionic liquids can lead to improved yields and shorter reaction times.[8]

• Self-Validating Protocols: The protocols described are designed to be self-validating. The expected high yields and distinct spectroscopic signatures of the products provide clear confirmation of a successful reaction. If yields are low or TLC shows multiple spots, it may indicate incomplete reaction, side product formation (e.g., from self-condensation), or the need for more rigorous purification (e.g., column chromatography).

Conclusion

5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde is a powerful and versatile building block for the synthesis of fused pyrazole systems. Its inherent structural features allow for predictable and high-yielding entries into medicinally important scaffolds such as pyrazolo[3,4-b]pyridines and pyrazolo[3,4-d]pyrimidines. The protocols and insights provided in this guide offer a solid foundation for researchers and drug development professionals to leverage this key intermediate in the discovery of novel therapeutics.

References

• Medicinal attributes of pyrazolo[3,4-d]pyrimidines: a review. PubMed, 2013-09-15.
• Chemical and Biological Versatility of Pyrazolo[3,4-d]Pyrimidines: One Scaffold, Multiple Modes of Action. Taylor & Francis Online.
• Medicinal attributes of pyrazolo[3,4-d]pyrimidines: A review.
• 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. PMC, PubMed Central.
• Different reaction pathways for the condensation of 5-aminopyrazoles, aldehydes, and 1,3-cyclic diketones.
• Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry (RSC Publishing), 2024-09-10.
• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines.
• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. 2025-08-09.
• 1 H NMR data of of pyrazolo[3,4-b]pyridine derivatives.
• Synthesis of various pyrazole-fused heterocyclic systems using pyrazole-4-carbaldehydes as vers
• Pyrazolo[3,4-b]pyridines: Syntheses, reactions, and nuclear magnetic resonance spectra.
• Novel pyrazolo[3,4-d]pyrimidines as potential anticancer agents: Synthesis, VEGFR-2 inhibition, and mechanisms of action. PubMed.
• Synthesis of Chromone-Rel
• Pyrazolo[3,4-b]pyridines: Syntheses, reactions, and nuclear magnetic resonance spectra.
• Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. MDPI.
• New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. RSC Publishing, 2024-01-09.
• One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study.
• An overview of the synthesis of fused pyrazoles.
• Cyclocondensation reactions of 5-aminopyrazoles, pyruvic acids and aldehydes. Multicomponent approaches to pyrazolopyridines and - ElectronicsAndBooks.
• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Deriv
• Cyclocondensation Reactions of 5-Aminopyrazoles, Pyruvic Acids and Aldehydes. Multicomponent Approaches to Pyrazolopyridines and Related Products.
• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. PMC, NIH, 2025-01-17.
• Pyrazolo[3,4-b]pyridines: Syntheses, reactions, and nuclear magnetic resonance spectra. 2025-08-06.
• Pyrazole synthesis. Organic Chemistry Portal.
• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Semantic Scholar, 2018-01-25.
• Synthesis of Diversified Pyrazolo[3,4-b]pyridine Frameworks from 5-Aminopyrazoles and Alkynyl Aldehydes via Switchable C≡C Bond Activation Approaches. PubMed Central, 2022-09-27.
• Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journals.
• Synthesis of some novel pyrazolo[3,4-d] pyrimidin-4(5H)-one derivatives as potential antimicrobial agent. NIH.
• New Synthesis of Pyrazolo[3,4-b]pyridine Derivatives Based on 5-Aminopyrazole and Azlactones.
• Regioselective Synthesis, Spectroscopic Characterization, and Computational Chemical Study of Spiro[Indoline-3,4'-Pyrazolo[3,4-b] Pyridine Derivatives as Agrochemical Agents. Taylor & Francis Online.
• Synthesis of Pyrazolo[3,4-b]pyridine Derivatives and Their In-Vitro and In-Silico Antidiabetic Activities. PubMed, 2024-09-06.
• Synthesis of Some Novel Pyrazolo[3,4-d] pyrimidine Derivatives and Evaluation of their In vitro Antiproliferative and Antioxidant Activity.
• New Reactions of 5-Amino-3-(Cyanomethyl)-1H-Pyrazole-4-Carbonitrile.
• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules.
• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applic
• Synthesis of pyrazolo[3,4‐d]pyrimidines
• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Deriv
• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. NIH. Y=)

Sources

• 1. Medicinal attributes of pyrazolo[3,4-d]pyrimidines: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. New pyrazolo[3,4- d ]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein i ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05401B [pubs.rsc.org]
• 6. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. researchgate.net [researchgate.net]
• 13. Novel pyrazolo[3,4-d]pyrimidines as potential anticancer agents: Synthesis, VEGFR-2 inhibition, and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis of some novel pyrazolo[3,4-d] pyrimidin-4(5H)-one derivatives as potential antimicrobial agent - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Guide to the Formylation of 5-Aminopyrazoles

Introduction: The Strategic Importance of 5-Aminopyrazole Formylation

5-Aminopyrazoles are a privileged class of heterocyclic compounds that serve as foundational building blocks in medicinal chemistry and materials science.[1][2][3][4] Their structure, featuring two adjacent nitrogen atoms and an exocyclic amino group, offers multiple sites for functionalization, making them versatile synthons for constructing more complex molecular architectures.[5][6] The formylation of the 5-amino group to yield N-(1H-pyrazol-5-yl)formamides is a particularly crucial transformation. These formylated derivatives are key intermediates in the synthesis of a wide array of fused heterocyclic systems, such as pyrazolo[3,4-d]pyrimidines, which are analogues of purine bases and often exhibit significant biological activity.[5][7][8][9]

This guide provides a detailed exploration of the experimental setups for the formylation of 5-aminopyrazoles. It moves beyond a simple recitation of steps to explain the underlying chemical principles, offering researchers the insights needed to select and optimize the appropriate method for their specific synthetic goals. We will cover classic and modern protocols, from the use of formic acid-based reagents to the powerful Vilsmeier-Haack reaction, providing step-by-step instructions, mechanistic diagrams, and troubleshooting advice.

Foundational Principles: Reactivity and Mechanistic Considerations

The 5-aminopyrazole scaffold possesses two primary nucleophilic sites: the exocyclic 5-amino group and the electron-rich C4 position of the pyrazole ring. The formylation reaction's outcome—whether it occurs on the nitrogen (N-formylation) or the carbon (C-formylation)—is dictated by the choice of formylating agent and the reaction conditions.

• N-Formylation: The lone pair of the amino group is highly nucleophilic, making it the primary site of attack for most formylating agents. This reaction converts the primary amine into a secondary formamide.

• C4-Formylation: Under specific conditions, particularly with powerful electrophilic reagents like the Vilsmeier reagent, electrophilic aromatic substitution can occur at the C4 position. This is more common when the 5-amino group is substituted or when the reaction conditions strongly favor aromatic substitution.[10][11]

This guide will focus primarily on N-formylation, as it is the most common and direct route to the valuable formamide intermediates.

Experimental Protocols for N-Formylation

We present three robust and widely applicable protocols for the N-formylation of 5-aminopyrazoles. Each method offers distinct advantages regarding reagent availability, reaction conditions, and scalability.

Protocol A: Formylation with Formic Acid and Acetic Anhydride

This is a highly effective and straightforward method that utilizes a mixed anhydride as the active formylating species. Acetic anhydride reacts with formic acid in situ to form formic acetic anhydride, a much more powerful acylating agent than formic acid alone.[2]

Causality & Field Insights: The reaction is typically heated to ensure the formation of the mixed anhydride and to drive the reaction to completion. The use of excess formic acid serves as both a reagent and a solvent. This method is often high-yielding and the workup is relatively simple.

Detailed Step-by-Step Protocol:

• Apparatus Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 5-aminopyrazole substrate (1.0 eq.).

• Reagent Addition: Add an excess of 99% formic acid (e.g., 10 mL per gram of substrate) to the flask to create a suspension or solution.[12]

• Initiation: While stirring at room temperature (~20°C), slowly add acetic anhydride (5.0-5.5 eq.) to the mixture. An exotherm may be observed.[12]

• Reaction: Heat the reaction mixture to 80–90°C and maintain this temperature for 2–3 hours.[12] Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup:

  • Allow the mixture to cool to room temperature.

  • Slowly pour the reaction mixture into a beaker of crushed ice or cold water to precipitate the product and quench any remaining acetic anhydride.

  • Stir the resulting slurry for 30 minutes.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with cold water until the filtrate is neutral.

• Purification: Dry the crude product. If necessary, purify further by recrystallization from a suitable solvent (e.g., ethanol or ethanol/water mixture).

Visualizing the Mechanism:

The reaction proceeds through the formation of formic acetic anhydride, which then acts as the electrophilic formylating agent.

Caption: Mechanism of formylation using formic acid and acetic anhydride.

Protocol B: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction employs a potent electrophilic species, the Vilsmeier reagent (a chloroiminium salt), formed in situ from a formamide (typically DMF) and an activating agent like phosphoryl chloride (POCl₃) or oxalyl chloride.[13][14][15] While it can be used for C-formylation of highly activated arenes, it is also an effective method for the N-formylation of amines.[10][11]

Causality & Field Insights: This reaction is powerful but requires strict control. The Vilsmeier reagent is highly sensitive to moisture, so anhydrous conditions are critical.[16] The formation of the reagent is exothermic and must be performed at low temperatures (0°C) to prevent decomposition and side reactions.[14][16] The reaction itself can be run at temperatures ranging from 0°C to over 80°C, depending on the substrate's reactivity.[14]

Safety Considerations: The Vilsmeier-Haack reaction poses significant thermal hazards. The Vilsmeier reagent itself is thermally unstable, and runaway reactions can occur, leading to rapid increases in temperature and pressure.[17][18] This reaction should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment and with cooling baths readily available. Careful, slow addition of POCl₃ and diligent temperature monitoring are essential for safety.[17][19]

Detailed Step-by-Step Protocol:

• Apparatus Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen or argon inlet. Maintain an inert atmosphere throughout the reaction.

• Vilsmeier Reagent Formation:

  • To the flask, add anhydrous N,N-dimethylformamide (DMF, 2.0 eq.).

  • Cool the flask to 0°C using an ice bath.

  • Slowly add phosphoryl chloride (POCl₃, 1.1 eq.) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5-10°C.

  • Stir the mixture at 0°C for 30-60 minutes. The formation of a solid white precipitate (the Vilsmeier reagent) may be observed.

• Substrate Addition: Dissolve the 5-aminopyrazole substrate (1.0 eq.) in a minimal amount of anhydrous DMF or another suitable anhydrous solvent (e.g., CH₂Cl₂) and add it slowly to the pre-formed reagent at 0°C.

• Reaction: Allow the reaction to warm to room temperature and then heat to 60–80°C if necessary. Monitor the reaction progress by TLC. Reaction times can vary from a few hours to overnight.[16]

• Workup:

  • Cool the reaction mixture back to 0°C in an ice bath.

  • Very slowly and carefully quench the reaction by pouring it onto a large excess of crushed ice and water.

  • Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate or sodium acetate until the pH is ~7-8.[20][21]

  • Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane) three times.[16]

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizing the Mechanism:

The mechanism involves two key stages: formation of the electrophilic Vilsmeier reagent and its subsequent reaction with the amine, followed by hydrolysis.

Caption: Two-stage mechanism for the Vilsmeier-Haack N-formylation reaction.

Protocol C: Formylation with Formic Acid and Dean-Stark Apparatus

This protocol represents a practical and greener approach, avoiding harsh reagents like POCl₃ or anhydrides. The reaction is a direct condensation between the amine and formic acid, driven to completion by the azeotropic removal of water using a Dean-Stark trap.[22][23]

Causality & Field Insights: This method's success hinges on Le Châtelier's principle. By continuously removing the water byproduct, the reaction equilibrium is shifted towards the product. Toluene is an excellent solvent for this purpose as it forms a low-boiling azeotrope with water. The method is generally high-yielding and selective for N-formylation in the presence of other sensitive functional groups like hydroxyls.[22]

Detailed Step-by-Step Protocol:

• Apparatus Setup: Assemble a round-bottom flask with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Reagent Addition: To the flask, add the 5-aminopyrazole substrate (1.0 eq.), toluene (sufficient to fill the flask and the Dean-Stark trap), and aqueous 85-90% formic acid (1.2–2.0 eq.).[22]

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap, where the water will separate and collect at the bottom, while the toluene overflows back into the flask.

• Monitoring: Continue refluxing for 4–12 hours, until no more water collects in the trap and TLC analysis indicates the complete consumption of the starting amine.

• Workup:

  • Cool the reaction mixture to room temperature.

  • If the product is soluble, wash the toluene solution with a saturated aqueous solution of sodium bicarbonate to remove excess formic acid, followed by a brine wash.

  • If the product has precipitated, it can be isolated by filtration.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. The resulting crude product is often of high purity, but can be further purified by recrystallization or column chromatography if needed.[22]

Comparative Overview of Formylation Methods

Feature	Protocol A: Formic Acid/Ac₂O	Protocol B: Vilsmeier-Haack	Protocol C: Formic Acid/Dean-Stark
Formylating Agent	Formic Acetic Anhydride	Chloroiminium Salt	Formic Acid
Reactivity	High	Very High	Moderate
Conditions	80–90°C	0°C to >80°C, Anhydrous	Reflux (Toluene, ~110°C)
Key Advantages	Simple setup, high yields, common reagents.[12]	Highly effective for less reactive substrates.	Mild, avoids harsh reagents, simple workup.[22][23]
Key Disadvantages	Uses corrosive anhydride.	Requires strict anhydrous conditions, hazardous reagents, significant thermal risk.[16][17][18]	Longer reaction times, requires specialized glassware (Dean-Stark).
Typical Yields	Excellent	Good to Excellent	Excellent

General Experimental Workflow and Troubleshooting

A successful formylation experiment follows a logical progression from setup to analysis.

General Workflow Diagram:

Caption: A generalized workflow for a chemical synthesis experiment.

Troubleshooting Common Issues:

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	- Inactive reagents (e.g., moisture-exposed POCl₃ or Ac₂O).[16]- Insufficient reaction time or temperature.- Incorrect stoichiometry.	- Use fresh or distilled reagents, especially for the Vilsmeier-Haack reaction.[16]- Increase reaction time or temperature incrementally, monitoring by TLC.- Re-verify calculations and measurements of all reagents.
Multiple Products / Side Reactions	- Temperature control issues (e.g., Vilsmeier reagent formation too hot).[16]- Presence of moisture.- C4-formylation competing with N-formylation.	- Ensure proper cooling during exothermic additions.[16][17]- Use flame-dried glassware and anhydrous solvents where specified.- Consider a milder method (e.g., Protocol C) if C-formylation is an issue.
Difficult Purification	- Incomplete quenching or neutralization during workup.- Formation of baseline impurities on TLC.	- Ensure the aqueous workup is thorough; check pH after neutralization.- For Vilsmeier, a thorough aqueous wash is critical to remove DMF.[24]- Consider a different purification solvent system or recrystallization.

Conclusion

The N-formylation of 5-aminopyrazoles is a fundamental and enabling transformation for the synthesis of complex, biologically active molecules. The choice of experimental setup depends on the specific substrate, available equipment, and safety considerations. The formic acid/acetic anhydride method offers a balance of simplicity and efficiency, while the Dean-Stark protocol provides a milder, safer alternative. The Vilsmeier-Haack reaction, though requiring stringent safety protocols and anhydrous conditions, remains a powerful tool for challenging substrates. By understanding the causality behind each protocol, researchers can confidently execute these reactions, troubleshoot potential issues, and successfully generate the formylated pyrazole intermediates crucial for their drug discovery and development programs.

References

• Synthesis of N-[1,3-dimethyl-4-(4-methyl-1-cyclohexen-1-yl)-1H-pyrazol-5-yl]formamide. (n.d.). Google Patents.
• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (n.d.). Scientific Research Publishing.
• Selective Synthesis of Pyrazolo[3,4-d]pyrimidine, N-(1H-Pyrazol-5-yl)formamide, or N-(1H-Pyrazol-5-yl)formamidine Derivatives from N-1-Substituted-5-aminopyrazoles with New Vilsmeier-Type Reagents. (n.d.). ResearchGate.
• One-Pot Acid-Promoted Synthesis of 6-Aminopyrazolopyrimidines from 1 H -Pyrazol-5-yl- N , N -dimethylformamidines or 5-Amino-1 H -pyrazole-4-carbaldehydes with Cyanamide. (n.d.). ResearchGate.
• Optimizing Aromatic Formylation Reactions. (n.d.). Benchchem.
• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (2020). Scirp.org.
• Formylation of N-arylpyrazole containing active amino group using Vilsmeier-Haack reaction. (2008). ResearchGate.
• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal.
• Vilsmeier-Haack Reaction. (2025). J&K Scientific LLC.
• Chemoselective synthesis, antiproliferative activities, and SAR study of 1H-pyrazol-5-yl-N,N-dimethylformamidines and pyrazolyl-2-Azadienes. (n.d.). ResearchGate.
• Vilsmeier-Haack Reaction. (2021). YouTube.
• Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. (n.d.). ResearchGate.
• Vilsmeier-Haack Reaction. (n.d.). Chemistry Steps.
• Vilsmeier-Haack Reaction. (n.d.). NROChemistry.
• One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. (n.d.). MDPI.
• A Practical and Convenient Procedure for the N-Formylation of Amines Using Formic Acid. (n.d.). SciSpace.
• Eschweiler–Clarke reaction. (n.d.). Wikipedia.
• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. (n.d.). HAL Open Science.
• Clean and Green Approach for N-formylation of Amines using Formic acid under neat reaction condition. (2011). Scholars Research Library.
• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). University of Rochester.
• A Practical and Convenient Procedure for the N-Formylation of Amines Using Formic Acid. (n.d.). ResearchGate.
• Eschweiler-Clarke Reaction. (2021). J&K Scientific LLC.
• organic compounds. (n.d.). ResearchGate.
• Eschweiler-Clarke Reaction. (n.d.). SynArchive.
• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018). National Institutes of Health.
• Approaches towards the synthesis of 5-aminopyrazoles. (2011). National Institutes of Health.
• Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. (n.d.). Mettler Toledo.
• Review of Modern Eschweiler–Clarke Methylation Reaction. (n.d.). National Institutes of Health.
• Scheme 49: Synthesis of 5-aminopyrazoles via ring transformation. (n.d.). ResearchGate.
• Catalytic Vilsmeier-Haack Reaction. (n.d.). Organic Syntheses Procedure.
• Eschweiler-Clarke Reaction. (2022). YouTube.
• Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline. (2005). ACS Publications.
• p-DIMETHYLAMINOBENZALDEHYDE. (n.d.). Organic Syntheses Procedure.
• Approaches towards the synthesis of 5-aminopyrazoles. (n.d.). Beilstein Journals.
• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). National Institutes of Health.
• Recent developments in aminopyrazole chemistry. (n.d.). arkat usa.
• Vilsmeier-Haack formylation of 1H-pyrazoles. (n.d.). ResearchGate.

Sources

• 1. A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules [scirp.org]
• 2. scirp.org [scirp.org]
• 3. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 5. 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. arkat-usa.org [arkat-usa.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 12. prepchem.com [prepchem.com]
• 13. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 14. jk-sci.com [jk-sci.com]
• 15. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. mt.com [mt.com]
• 18. [PDF] Thermal Hazards of the Vilsmeier−Haack Reaction on N,N-Dimethylaniline | Semantic Scholar [semanticscholar.org]
• 19. researchgate.net [researchgate.net]
• 20. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 21. Organic Syntheses Procedure [orgsyn.org]
• 22. scispace.com [scispace.com]
• 23. researchgate.net [researchgate.net]
• 24. rtong.people.ust.hk [rtong.people.ust.hk]

Application Notes & Protocols: Leveraging 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde for Diversity-Oriented Compound Library Synthesis

Introduction: The Strategic Value of the Pyrazole Scaffold

In the landscape of medicinal chemistry and drug discovery, the pyrazole nucleus is recognized as a "privileged scaffold."[1] This five-membered aromatic heterocycle, featuring two adjacent nitrogen atoms, is a cornerstone in the design of a multitude of biologically active agents due to its versatile chemical properties and ability to engage in various biological interactions.[2][3] The strategic functionalization of the pyrazole ring allows for the creation of diverse compound libraries, a key approach in identifying novel therapeutic leads.[4] Among the various derivatives, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde stands out as a particularly valuable building block. Its bifunctional nature, possessing both a nucleophilic amino group and an electrophilic aldehyde, provides a reactive handle for constructing a wide array of fused heterocyclic systems through multicomponent reactions and cascade cyclizations.[5]

This guide provides a detailed exploration of the application of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in diversity-oriented synthesis (DOS). We will delve into the synthetic rationale, provide detailed experimental protocols for generating fused pyrazoloazine libraries, and discuss the causality behind the experimental choices, offering researchers a robust framework for their own discovery programs.

Synthesis of the Core Scaffold: 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde

The journey to a diverse compound library begins with the reliable synthesis of the core building block. The preparation of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde can be efficiently achieved in a two-step process starting from methylhydrazine and (ethoxymethylene)malononitrile, followed by a formylation reaction.

Step 1: Synthesis of 5-Amino-1-methyl-1H-pyrazole-4-carbonitrile

The initial step involves the cyclocondensation of methylhydrazine with (ethoxymethylene)malononitrile. This reaction proceeds with high regioselectivity to yield the desired 5-aminopyrazole isomer.

• Protocol:

  • To a solution of methylhydrazine (1.2 mmol) in absolute ethanol (10 mL) with stirring, slowly add (ethoxymethylene)malononitrile (1.0 mmol).

  • Once the addition is complete, heat the reaction mixture to reflux under a nitrogen atmosphere for 2-3 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and reduce the solvent volume under vacuum.

  • The resulting precipitate can be collected by filtration, washed with cold ethanol, and dried to yield 5-amino-1-methyl-1H-pyrazole-4-carbonitrile.

Step 2: Formylation via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a classic and effective method for introducing a formyl group onto electron-rich heterocyclic systems.[6] In this step, the nitrile group of the 5-aminopyrazole is converted to a carbaldehyde.

• Protocol:

  • In a round-bottom flask, prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride (POCl₃, 3.0 mmol) to ice-cold N,N-dimethylformamide (DMF, 10 mL) with vigorous stirring.

  • To this reagent, add 5-amino-1-methyl-1H-pyrazole-4-carbonitrile (1.0 mmol) portion-wise, maintaining the temperature below 5°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70°C for 4-6 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and carefully pour it onto crushed ice with stirring.

  • Neutralize the mixture with a saturated sodium bicarbonate solution until a precipitate forms.

  • Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol/water) to obtain pure 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Diversity-Oriented Synthesis: Building Fused Pyrazolo Libraries

The true utility of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is realized in its application as a versatile precursor for generating libraries of fused heterocyclic compounds. The ortho-positioning of the amino and aldehyde groups facilitates a variety of cascade reactions with bifunctional reagents.

Workflow for Library Synthesis

The general workflow for creating a compound library from this scaffold involves parallel or combinatorial reactions with a diverse set of building blocks.

Caption: General workflow for library synthesis.

Protocol 1: Synthesis of Pyrazolo[3,4-b]quinoline Library

This protocol details a multicomponent reaction for the synthesis of a pyrazolo[3,4-b]quinoline library through the condensation of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde with various cyclic β-diketones.[7]

• Principle: This reaction is a variation of the Friedländer annulation, where the amino group of the pyrazole and the aldehyde undergo condensation with a β-diketone (like dimedone or cyclohexanone) to form the quinoline ring system. The reaction is typically acid-catalyzed, promoting the initial Knoevenagel condensation between the pyrazole aldehyde and the active methylene group of the diketone, followed by intramolecular cyclization and dehydration.

• Detailed Protocol:

  • In a series of reaction vessels, place 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 mmol).

  • To each vessel, add a different cyclic β-diketone (1.0 mmol) from the selection in Table 1.

  • Add a suitable solvent, such as glacial acetic acid or ethanol (5-10 mL).

  • Add a catalytic amount of a protic or Lewis acid (e.g., a few drops of concentrated HCl or a catalytic amount of p-toluenesulfonic acid).

  • Heat the reaction mixtures to reflux (typically 80-120°C) for 4-8 hours.

  • Monitor the reactions by TLC.

  • Upon completion, cool the mixtures to room temperature. If a precipitate forms, collect it by filtration. Otherwise, pour the reaction mixture into ice-water to induce precipitation.

  • Wash the solid product with water and then a small amount of cold ethanol.

  • Purify the products by recrystallization or column chromatography to yield the desired pyrazolo[3,4-b]quinoline derivatives.

Table 1: Building Blocks for Pyrazolo[3,4-b]quinoline Library

Entry	β-Diketone	Expected Product Scaffold
1	Dimedone	3,3-Dimethyl-3,4,5,9-tetrahydro-1H-pyrazolo[3,4-b]quinolin-5-one
2	1,3-Cyclohexanedione	3,4,5,9-Tetrahydro-1H-pyrazolo[3,4-b]quinolin-5-one
3	N-methyl-4-piperidone	3-Methyl-3,4,5,9-tetrahydro-1H-pyrazolo[3,4-b]quinoline
4	4-Hydroxycoumarin	Pyrazolo[4',3':5,6]chromeno[4,3-b]quinolin-6-one

Protocol 2: Synthesis of Pyrazolo[3,4-d]pyrimidine Library

This protocol describes the synthesis of a pyrazolo[3,4-d]pyrimidine library via a condensation reaction with various active methylene compounds, such as barbituric acid derivatives.[8]

• Principle: This reaction involves the initial condensation of the pyrazole aldehyde with the active methylene group of the barbituric acid derivative. The amino group of the pyrazole then acts as a nucleophile, attacking one of the carbonyl groups of the barbiturate, leading to cyclization and the formation of the fused pyrimidine ring.

• Detailed Protocol:

  • In a series of reaction vessels, dissolve 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde (1.0 mmol) in ethanol or a similar solvent.

  • To each vessel, add an equimolar amount (1.0 mmol) of a selected barbituric acid derivative (see Table 2).

  • Add a catalytic amount of a base, such as piperidine or triethylamine.

  • Heat the reaction mixtures to reflux for 6-12 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixtures to room temperature.

  • Collect the precipitated product by filtration.

  • Wash the solid with cold ethanol and dry under vacuum to obtain the pyrazolo[3,4-d]pyrimidine derivatives.

Table 2: Building Blocks for Pyrazolo[3,4-d]pyrimidine Library

Entry	Active Methylene Compound	Expected Product Scaffold
1	Barbituric acid	1-Methyl-1,5,6,7-tetrahydropyrazolo[3,4-d]pyrimidine-4,6-dione
2	Thiobarbituric acid	1-Methyl-6-thioxo-1,5,6,7-tetrahydropyrazolo[3,4-d]pyrimidin-4-one
3	1,3-Dimethylbarbituric acid	1,5,7-Trimethyl-1,5,6,7-tetrahydropyrazolo[3,4-d]pyrimidine-4,6-dione

Visualization of Synthetic Pathways

The following diagrams illustrate the core transformations described in the protocols.

Caption: Synthesis of Pyrazolo[3,4-b]quinolines.

Caption: Synthesis of Pyrazolo[3,4-d]pyrimidines.

Conclusion and Future Outlook

5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde is a potent and versatile building block for the diversity-oriented synthesis of complex, fused heterocyclic compound libraries. The protocols outlined in this guide provide a solid foundation for researchers to generate novel molecular entities with the potential for a wide range of biological activities. The strategic selection of reaction partners in these multicomponent reactions allows for the exploration of a vast chemical space, significantly enhancing the probability of discovering new drug candidates. Future work could involve expanding the repertoire of active methylene compounds and β-dicarbonyls, as well as exploring other types of cyclization reactions to further broaden the structural diversity of the resulting libraries.

References

• ResearchGate. (n.d.). Synthesis of pyrazolo[3,4-b]quinoline 4 by reaction of... Retrieved from [Link]

• 1H-pyrazolo[3,4-b]quinolines: synthesis and properties over 100 years of research. (2022). Retrieved from [Link]

• National Institutes of Health. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Retrieved from [Link]

• Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. (n.d.). Retrieved from [Link]

• National Institutes of Health. (2022). Synthesis of Diversified Pyrazolo[3,4-b]pyridine Frameworks from 5-Aminopyrazoles and Alkynyl Aldehydes via Switchable C≡C Bond Activation Approaches. Retrieved from [Link]

• Beilstein Journals. (n.d.). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Retrieved from [Link]

• ResearchGate. (n.d.). Microwave‐assisted Vilsmeier‐Haack synthesis of Pyrazole‐4‐carbaldehydes. Retrieved from [Link]

• SCIRP. (2015). Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. Retrieved from [Link]

• Synthesis of pyrazolo[4',3':5,6]pyrano[2,3-d]pyrimidine derivatives for antiviral evaluation. (2007). Retrieved from [Link]

• ResearchGate. (n.d.). 1H-Pyrazolo[3,4-b]quinoline synthesis from 2-amino-4-pyrazolecarbaldehyde. Retrieved from [Link]

• National Institutes of Health. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Retrieved from [Link]

• Beilstein Journals. (n.d.). Approaches towards the synthesis of 5-aminopyrazoles. Retrieved from [Link]

• PubMed. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. Retrieved from [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). Retrieved from [Link]

• ResearchGate. (2025). Facile Cascade Synthesis of 6‐(Chloromethyl)pyrazolo[3,4‐d]pyrimidines from 5‐Amino‐1H‐pyrazole‐4‐carbaldehydes. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• MDPI. (n.d.). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Retrieved from [Link]

• PubMed. (2022). Novel pyrazolo[3,4-d]pyrimidines as potential anticancer agents: Synthesis, VEGFR-2 inhibition, and mechanisms of action. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Retrieved from [Link]

• ResearchGate. (2017). Three-component synthesis of 5-aryl-3-amino-1H-pyrazole-4-carbonitriles and 3-amino-1,2-diazaspiro[4.5]dec-3-ene-4-carbonitriles. Retrieved from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel pyrazolo[3,4-d]pyrimidines as potential anticancer agents: Synthesis, VEGFR-2 inhibition, and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 6. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

Welcome to the technical support guide for the synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals. The primary synthetic route discussed is the Vilsmeier-Haack formylation of 5-amino-1-methyl-1H-pyrazole, a robust but nuanced transformation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde?

The most prevalent and industrially scalable method is the Vilsmeier-Haack reaction.[1][2] This reaction involves the formylation of an electron-rich heterocyclic compound, in this case, 5-amino-1-methyl-1H-pyrazole, using a Vilsmeier reagent. The reagent is typically prepared in situ from phosphorus oxychloride (POCl₃) and an amide solvent like N,N-dimethylformamide (DMF).[3][4]

Q2: Why is the Vilsmeier-Haack reaction preferred for this synthesis?

The Vilsmeier-Haack reaction is favored due to its high regioselectivity for the C4 position of the pyrazole ring, which is activated by the amino group at C5. The reaction conditions are generally mild, and the reagents are readily available and cost-effective, making it suitable for large-scale production.[5]

Q3: What are the critical safety precautions for this reaction?

The Vilsmeier-Haack reaction requires stringent safety measures.

• Phosphorus oxychloride (POCl₃): This reagent is highly corrosive and reacts violently with water, releasing HCl gas. It must be handled in a certified fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and safety goggles.

• Exothermic Reaction: The formation of the Vilsmeier reagent from POCl₃ and DMF is highly exothermic. POCl₃ must be added slowly to chilled DMF (0-5 °C) to control the temperature and prevent runaway reactions.[1]

• Quenching: The reaction is typically quenched by pouring it onto ice or a cold aqueous base solution. This step must be performed slowly and cautiously in the fume hood, as it generates significant heat and gas.

Q4: Can I use other formylating agents?

While the Vilsmeier-Haack reaction is standard, other formylation methods exist. However, they often suffer from lower yields, lack of regioselectivity, or require more specialized reagents. The Vilsmeier reagent is a relatively weak electrophile, which makes it highly selective for electron-rich substrates like aminopyrazoles.[6]

Troubleshooting Guide: Common Side Products & Issues

This section addresses specific experimental issues, their chemical origins, and validated solutions.

Problem 1: Low or No Yield of the Desired Product

Observation: TLC or LC-MS analysis shows unreacted starting material and/or a complex mixture of unidentified spots.

Potential Causes & Solutions:

• Inactive Vilsmeier Reagent: The chloroiminium salt (Vilsmeier reagent) is sensitive to moisture.

  • Causality: Water will rapidly hydrolyze both POCl₃ and the formed Vilsmeier reagent, rendering them inactive for formylation.

  • Solution: Ensure all glassware is rigorously oven- or flame-dried. Use anhydrous grade DMF and fresh, high-purity POCl₃. The reaction should be run under an inert atmosphere (e.g., Nitrogen or Argon).[1]

• Insufficient Reagent Stoichiometry: Using too little Vilsmeier reagent will result in incomplete conversion.

  • Causality: The reaction is an electrophilic aromatic substitution. Le Chatelier's principle dictates that a sufficient concentration of the electrophile is needed to drive the reaction to completion.

  • Solution: A slight excess of the Vilsmeier reagent (typically 1.2 to 1.5 equivalents relative to the pyrazole) is recommended to ensure full conversion.[7] Monitor the reaction by TLC until the starting material is consumed.

• Incorrect Reaction Temperature: The reaction temperature is critical for both reagent formation and the formylation step.

  • Causality: Reagent formation must be done at low temperatures (0-5 °C) to prevent thermal decomposition. The formylation step may require gentle heating depending on the substrate's reactivity, but excessive heat can lead to side product formation.[2]

  • Solution: Prepare the reagent at 0-5 °C. After adding the pyrazole substrate, allow the reaction to stir at room temperature. If the reaction is sluggish (monitored by TLC), gently heat the mixture to 40-60 °C.

Problem 2: Presence of a Dimer or Bis-formylated Impurity

Observation: A significant peak appears in the mass spectrum corresponding to a higher molecular weight, often (2 * M - CHO) or (M + formyl group).

Potential Causes & Solutions:

• Dimerization via Intermolecular Reaction: The amino group of one pyrazole molecule can potentially react with the activated intermediate of another.

  • Causality: While formylation at the C4 position is electronically favored, under harsh conditions (e.g., high temperature or prolonged reaction times), the Vilsmeier reagent can activate the amino group, leading to side reactions.

  • Solution: Maintain a controlled temperature (avoiding excessive heating). Ensure the pyrazole substrate is added dropwise to the pre-formed Vilsmeier reagent to maintain a low concentration of the nucleophile relative to the electrophile.

Problem 3: Formation of Pyrazolo[3,4-d]pyrimidine Derivatives

Observation: NMR and Mass Spec data suggest the presence of a fused bicyclic system, a common and often difficult-to-separate side product.

Potential Causes & Solutions:

• Intramolecular Cyclization: This is a classic side reaction pathway for the Vilsmeier-Haack reaction on 5-aminopyrazoles.

  • Causality: The Vilsmeier reagent can react with the exocyclic amino group in addition to the C4 position. The intermediate formed can then undergo an intramolecular cyclization with the newly installed formyl group or another equivalent of the Vilsmeier reagent, leading to the formation of a pyrazolo[3,4-d]pyrimidine ring system.[8]

  • Solution:

    • Control Stoichiometry: Use a minimal excess of the Vilsmeier reagent (e.g., 1.1-1.2 equivalents).

    • Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Do not overheat.

    • Careful Work-up: Hydrolyze the reaction intermediate promptly and under controlled pH conditions. Neutralization with a mild base like sodium acetate or sodium bicarbonate is often preferred over strong bases.[7]

Visualizing the Pyrazolo[3,4-d]pyrimidine Side Product Formation

The following diagram illustrates the mechanistic pathway for this problematic side reaction.

Caption: Competing pathways in the Vilsmeier-Haack reaction of 5-amino-1-methylpyrazole.

Quantitative Data Summary

The choice of reaction conditions can significantly impact the yield and purity of the final product. The following table summarizes typical outcomes.

Parameter	Condition A (Standard)	Condition B (Optimized)	Condition C (Harsh)
POCl₃ (equiv.)	1.5	1.2	2.0
Temperature	25-30 °C	0 °C -> 40 °C	80 °C
Reaction Time	6 hours	4 hours (TLC monitored)	12 hours
Typical Yield	70-80%	85-92%	<50%
Purity (LC-MS)	~95%	>98%	~70% (Significant side products)
Key Impurity	Unreacted Starting Material	Minimal	Pyrazolo[3,4-d]pyrimidine

Recommended Experimental Protocol (Optimized)

This protocol is designed to maximize yield and minimize the formation of side products.

Materials:

• 5-amino-1-methyl-1H-pyrazole (1.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃) (1.2 equiv)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice

Procedure:

• Vilsmeier Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, add anhydrous DMF. Cool the flask to 0 °C in an ice-water bath. Add POCl₃ (1.2 equiv) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C. Stir the resulting pale-yellow solution for an additional 30 minutes at 0 °C.

• Formylation Reaction: Dissolve 5-amino-1-methyl-1H-pyrazole (1.0 equiv) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cold Vilsmeier reagent.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Monitor the reaction's progress using TLC (e.g., 1:1 Hexane:Ethyl Acetate). If the reaction is slow, gently warm the mixture to 40 °C until the starting material is consumed (typically 2-4 hours).

• Work-up and Quenching: Cool the reaction mixture back to 0 °C. Very slowly and carefully, pour the reaction mixture onto a vigorously stirred beaker of crushed ice. This step is highly exothermic and will release gas; perform it in a fume hood.

• Neutralization and Extraction: Once the ice has melted, slowly add saturated NaHCO₃ solution until the pH of the aqueous solution is ~7-8. Transfer the mixture to a separatory funnel and extract three times with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product. The product can be further purified by silica gel column chromatography or recrystallization if necessary.

Troubleshooting Workflow Diagram

Caption: A decision-tree workflow for troubleshooting common synthesis issues.

References

• Vilsmeier-Haack Reaction | NROChemistry . (n.d.). Retrieved January 17, 2026, from [Link]

• Vilsmeier-Haack Reaction - Organic Chemistry Portal . (n.d.). Retrieved January 17, 2026, from [Link]

• Vilsmeier–Haack reaction - Wikipedia . (n.d.). Retrieved January 17, 2026, from [Link]

• Vilsmeier-Haack Reaction - Chemistry Steps . (n.d.). Retrieved January 17, 2026, from [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION . (n.d.). Retrieved January 17, 2026, from [Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines - PMC - NIH . (2018). Retrieved January 17, 2026, from [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances . (2023). Retrieved January 17, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. ijpcbs.com [ijpcbs.com]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 8. 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde Derivatives

Welcome to the technical support center for the synthesis and optimization of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this important synthetic transformation. The Vilsmeier-Haack reaction is a powerful tool for the formylation of electron-rich heterocyclic systems, and 5-aminopyrazoles are particularly reactive substrates.[1] However, the very features that make them reactive can also lead to specific challenges. This guide provides in-depth, experience-based solutions to common issues encountered during the synthesis of these valuable building blocks.

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction and why is it used for the formylation of 5-aminopyrazoles?

The Vilsmeier-Haack reaction is a method used to introduce a formyl group (-CHO) onto an electron-rich aromatic or heterocyclic ring.[2] It employs a Vilsmeier reagent, typically formed from the reaction of a substituted amide like N,N-dimethylformamide (DMF) with phosphorus oxychloride (POCl₃).[1] The resulting electrophilic iminium salt readily attacks the electron-rich pyrazole ring. The 5-amino group is a strong electron-donating group, which highly activates the C4 position of the pyrazole ring towards electrophilic substitution, making the Vilsmeier-Haack reaction a highly effective and regioselective method for the synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.[3]

Q2: How does the 5-amino group influence the reactivity and potential side reactions?

The 5-amino group significantly increases the nucleophilicity of the pyrazole ring, making the formylation reaction at the C4 position very facile. However, this enhanced reactivity can also lead to challenges:

• N-Formylation: The exocyclic amino group itself is nucleophilic and can be formylated by the Vilsmeier reagent, leading to the formation of N-(4-formyl-1-methyl-1H-pyrazol-5-yl)formamide as a side product.[4]

• Diformylation: Under harsh conditions or with an excess of the Vilsmeier reagent, diformylation can occur, although this is less common for this specific substrate.

• Reaction with the Vilsmeier reagent: The amino group can also react with the Vilsmeier reagent to form a formamidinium salt, which may or may not be the desired outcome depending on the reaction design.[5]

Q3: What are the critical safety precautions for the Vilsmeier-Haack reaction?

The Vilsmeier-Haack reaction involves hazardous reagents that must be handled with care in a well-ventilated fume hood.

• Phosphorus oxychloride (POCl₃): This reagent is highly corrosive, toxic, and reacts violently with water. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Vilsmeier Reagent: The pre-formed or in situ generated Vilsmeier reagent is moisture-sensitive. The reaction should be carried out under anhydrous conditions.

• Quenching: The reaction is typically quenched by pouring it onto ice or a cold basic solution. This should be done slowly and carefully to control the exothermic reaction.

Troubleshooting Guide

This section addresses specific problems that you may encounter during the synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde derivatives.

Problem 1: Low or No Product Yield

Potential Cause	Explanation	Recommended Solution(s)
Inactive Vilsmeier Reagent	The Vilsmeier reagent is moisture-sensitive and can decompose if not prepared and handled under anhydrous conditions. The quality of the POCl₃ and DMF is also crucial.	- Ensure all glassware is thoroughly dried (oven-dried or flame-dried).- Use anhydrous DMF and high-purity POCl₃.- Prepare the Vilsmeier reagent at low temperature (0-5 °C) and use it immediately.
Insufficient Reaction Temperature	While the reaction is often initiated at low temperatures, it may require heating to go to completion, especially if the substrate is less reactive than anticipated.	- Monitor the reaction progress by Thin Layer Chromatography (TLC).- If the reaction stalls, consider gradually increasing the temperature (e.g., to room temperature or gentle heating at 40-60 °C). A study on 5-chloropyrazoles showed that heating to 120°C was necessary for good yields.[6]
Incorrect Stoichiometry	An insufficient amount of the Vilsmeier reagent will lead to incomplete conversion of the starting material.	- Typically, a slight excess of the Vilsmeier reagent (1.1 to 1.5 equivalents) is used. Optimize the stoichiometry for your specific derivative. Increasing the equivalents of POCl₃ has been shown to improve yields in some cases.[7]
Product Loss During Workup	The product may have some solubility in the aqueous phase, or an emulsion may form during extraction, leading to poor recovery.	- Saturate the aqueous layer with NaCl (brine) to decrease the polarity and "salt out" the product.- Use a different extraction solvent (e.g., dichloromethane, ethyl acetate) and perform multiple extractions.- To break emulsions, try adding a small amount of brine or filtering the mixture through a pad of celite.

Problem 2: Formation of Side Products

Side Product	Identification (Hypothetical)	Formation Mechanism	Prevention/Minimization
N-formylated pyrazole	A product with a higher polarity on TLC and a different NMR spectrum (e.g., an additional formyl proton signal).	The nucleophilic 5-amino group attacks the Vilsmeier reagent.	- Use milder reaction conditions (lower temperature, shorter reaction time).- Add the pyrazole substrate slowly to the Vilsmeier reagent to maintain a low concentration of the nucleophile.- Consider protecting the amino group, although this adds extra steps to the synthesis.
Unidentified impurities	Multiple spots on TLC that are difficult to characterize.	These could arise from the decomposition of the starting material or product under the reaction conditions, or from impurities in the reagents.	- Ensure the purity of your starting 5-aminopyrazole.- Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.- Optimize the reaction time; prolonged reaction times can lead to decomposition.

Experimental Protocols

Protocol 1: Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

Materials:

• 5-amino-1-methyl-1H-pyrazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Ice

Procedure:

• Vilsmeier Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3 equivalents). Cool the flask to 0 °C in an ice bath. Add POCl₃ (1.2 equivalents) dropwise via the dropping funnel over 30 minutes, ensuring the temperature does not exceed 10 °C. Stir the resulting mixture at 0 °C for an additional 30 minutes.

• Reaction: Dissolve 5-amino-1-methyl-1H-pyrazole (1 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice. Slowly neutralize the mixture with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extraction: Extract the aqueous mixture with DCM (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

Visualizing the Process

Reaction Mechanism

Caption: General mechanism of the Vilsmeier-Haack formylation of 5-aminopyrazoles.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low product yield in the Vilsmeier-Haack reaction.

Experimental Workflow

Caption: A streamlined workflow for the synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Downstream Applications

5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde and its derivatives are versatile intermediates in medicinal chemistry. The aldehyde functionality can be readily transformed into a variety of other functional groups, and the amino group can participate in cyclization reactions. A prominent application is the synthesis of pyrazolo[3,4-d]pyrimidines, which are a class of compounds with a wide range of biological activities, including anticancer properties.[8][9] The aldehyde can be condensed with various active methylene compounds to construct the pyrimidine ring.

References

• Novel pyrazolo[3,4-d]pyrimidines as potential anticancer agents: Synthesis, VEGFR-2 inhibition, and mechanisms of action. PubMed. Available at: [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. National Institutes of Health. Available at: [Link]

• Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. MDPI. Available at: [Link]

• Formylation of N-arylpyrazole containing active amino group using Vilsmeier-Haack reaction. ResearchGate. Available at: [Link]

• Vilsmeier-Haack Reaction. Chemistry Steps. Available at: [Link]

• Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Semantic Scholar. Available at: [Link]

• Synthesis of Some Novel Pyrazolo[3,4-d] pyrimidine Derivatives and Evaluation of their In vitro Antiproliferative and Antioxidant Activity. ResearchGate. Available at: [Link]

• One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. ResearchGate. Available at: [Link]

• Synthesis of pyrazolo[3,4‐d]pyrimidines from 2‐amino‐4,6‐dichloropyrimidine‐5‐carbaldehyde under solvent‐free conditions. ResearchGate. Available at: [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical and Chemical Sciences. Available at: [Link]

• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. Scientific Research Publishing. Available at: [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. National Institutes of Health. Available at: [Link]

• Regioselectivity in the multicomponent reaction of 5-aminopyrazoles, cyclic 1,3-diketones and dimethylformamide dimethylacetal under controlled microwave heating. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI. Available at: [Link]

• Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies. Available at: [Link]

• Regioselectivity in the Multicomponent Reaction of 5-aminopyrazoles, Meldrum's Acid and Triethyl Orthoformate. ResearchGate. Available at: [Link]

• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. Available at: [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. National Institutes of Health. Available at: [Link]

• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ARKIVOC. Available at: [Link]

• RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. CORE. Available at: [Link]

• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. Available at: [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. National Institutes of Health. Available at: [Link]

• Advices for Aminopyrazole synthesis. Reddit. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. Available at: [Link]

• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. Growing Science. Available at: [Link]

• Regioselective synthesis of 3- and 5-aminopyrazoles. The Heterocyclist. Available at: [Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. National Institutes of Health. Available at: [Link]

• VILSMEIER-HAACK SYNTHESIS OF NEW STEROIDAL PYRAZOLES. Bibliomed. Available at: [Link]

• Click-to-Release Reactions for Tertiary Amines and Pyridines. ACS Publications. Available at: [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. PubMed. Available at: [Link]

• Selective synthesis of functionalized pyrazoles from 5-amino-1H-pyrazole-4-carbaldehydes with sodium nitrite: 5-Amino-4-nitrosopyrazoles and pyrazole-4-carbaldehydes. ResearchGate. Available at: [Link]

• N-Functionalization of 5-Aminotetrazoles: Balancing Energetic Performance and Molecular Stability by Introducing ADNP. National Institutes of Health. Available at: [Link]

Sources

• 1. ijpcbs.com [ijpcbs.com]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel pyrazolo[3,4-d]pyrimidines as potential anticancer agents: Synthesis, VEGFR-2 inhibition, and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Purification of 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde

Welcome to the technical support center for the purification of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the purification of this important heterocyclic building block. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you to not only solve immediate purification challenges but also to adapt and optimize these methods for your specific experimental context.

I. Understanding the Molecule: Key Physicochemical Properties

5-amino-1-methyl-1H-pyrazole-4-carbaldehyde is a polar molecule due to the presence of an amino group, a carbaldehyde moiety, and the pyrazole ring. Its purification can be challenging due to its potential for hydrogen bonding, moderate polarity, and the presence of closely related impurities from its synthesis. The amino group imparts basic properties, which can lead to interactions with acidic stationary phases like silica gel.

Property	Value/Information	Significance for Purification
Molecular Formula	C₅H₇N₃O
Molar Mass	139.13 g/mol
Appearance	Typically a solid	Recrystallization is a primary purification method.
Solubility	Limited water solubility (pH dependent); Soluble in polar organic solvents like DMSO, ethanol, and methanol.[1][2]	Guides solvent selection for recrystallization and chromatography.
Stability	Can be sensitive to prolonged exposure to heat, light, and moisture.[1][3]	Requires proper handling and storage conditions.

II. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in a question-and-answer format.

Column Chromatography Issues

Q1: My compound is streaking/tailing on the silica gel column. What is happening and how can I fix it?

A1: Streaking or tailing of basic compounds like 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde on a standard silica gel column is a classic problem. It is primarily caused by the interaction of the basic amino group with the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong interaction leads to poor separation and broad peaks.

Troubleshooting Steps:

• Mobile Phase Modification: The most common and effective solution is to add a small amount of a basic modifier to your mobile phase to neutralize the acidic sites on the silica.[4]

  • Triethylamine (TEA): Add 0.1-1% TEA to your eluent system (e.g., Hexane/Ethyl Acetate). TEA is a volatile base, making it relatively easy to remove from your purified fractions.[4]

  • Ammonia Solution in Methanol: A solution of 7N ammonia in methanol can also be used as a modifier, particularly when using more polar solvent systems like Dichloromethane/Methanol.

• Alternative Stationary Phases: If mobile phase modification is insufficient, consider using a different stationary phase.

  • Neutral or Basic Alumina: Alumina is available in acidic, neutral, and basic forms. Using neutral or basic alumina can mitigate the strong acidic interactions.

  • Reversed-Phase Chromatography (C18): For highly polar compounds, reversed-phase chromatography can be an excellent alternative. The mobile phase is typically a mixture of water and a polar organic solvent like methanol or acetonitrile.

Q2: I am not getting good separation between my product and a closely-eluting impurity. What can I do?

A2: Achieving good separation between structurally similar compounds requires optimizing the selectivity of your chromatographic system.

Optimization Strategies:

• Solvent System Adjustment:

  • Fine-tune the Polarity: Make small, incremental changes to the ratio of your polar and non-polar solvents.

  • Change Solvent Selectivity: If adjusting the ratio of your current solvent system (e.g., hexane/ethyl acetate) doesn't work, switch to a different solvent system with different chemical properties. For example, try dichloromethane/methanol or toluene/acetone.

• Gradient Elution: Employing a gradient elution, where the polarity of the mobile phase is gradually increased over the course of the separation, can significantly improve the resolution of closely eluting compounds.

• Column Parameters:

  • Reduce Sample Load: Overloading the column is a common cause of poor separation. As a general rule, the sample load should be 1-5% of the mass of the stationary phase.

  • Use a Longer or Higher-Resolution Column: A longer column or a column packed with smaller silica particles will provide more theoretical plates and better resolving power.

Recrystallization Issues

Q3: My compound is "oiling out" instead of crystallizing. What should I do?

A3: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This often happens when the solution is supersaturated or cooled too quickly, or when significant impurities are present.

Troubleshooting Steps:

• Add More Solvent: The oil is essentially the compound that has come out of a solution that is too concentrated. Add a small amount of the hot solvent back to the mixture to redissolve the oil, and then allow it to cool more slowly.

• Slow Cooling: After dissolving your compound in the minimum amount of hot solvent, allow the flask to cool slowly to room temperature before moving it to an ice bath. Slow cooling promotes the formation of larger, purer crystals.

• Scratching and Seeding:

  • Scratch the Inner Surface: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seed Crystals: If you have a small amount of the pure, solid compound, add a tiny crystal to the cooled solution to induce crystallization.

Q4: I am getting low recovery after recrystallization. How can I improve my yield?

A4: Low recovery can be due to several factors, including using too much solvent or the compound having some solubility in the cold solvent.

Improving Recovery:

• Minimize Solvent Usage: Use the absolute minimum amount of hot solvent required to fully dissolve your crude product.

• Optimize the Solvent System: For a good recrystallization, the compound should be highly soluble in the hot solvent and poorly soluble in the cold solvent. You may need to screen different solvents or use a binary solvent system (one solvent in which the compound is soluble and another in which it is insoluble). For aminopyrazole derivatives, solvents like ethanol, methanol, or mixtures with water can be effective.[5]

• Cool Thoroughly: Ensure the solution is thoroughly cooled in an ice bath to maximize the precipitation of the product.

• Second Crop of Crystals: After filtering the initial crystals, you can try to obtain a second, albeit less pure, crop of crystals by concentrating the mother liquor and re-cooling.

III. Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for the most common purification techniques for 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Protocol 1: Column Chromatography on Silica Gel

This protocol is designed for the purification of a crude reaction mixture containing the target compound and various impurities.

• Preparation of the Column:

  • Select an appropriately sized glass column based on the amount of crude material (a general rule is a 40:1 to 100:1 ratio of silica gel to crude product by weight).

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 9:1 Hexane/Ethyl Acetate).

  • Carefully pack the column with the slurry, ensuring there are no air bubbles or cracks in the stationary phase.

• Sample Loading:

  • Dissolve the crude 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in a minimal amount of a polar solvent (e.g., dichloromethane or ethyl acetate).

  • Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. This is known as "dry loading."

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution:

  • Begin eluting the column with the low-polarity mobile phase.

  • Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate in hexane). A typical gradient might be from 10% to 50% ethyl acetate.

  • Crucially, add 0.5% triethylamine to your mobile phase to prevent streaking. [4]

• Fraction Collection and Analysis:

  • Collect fractions in test tubes.

  • Monitor the elution of your compound using Thin Layer Chromatography (TLC).

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Protocol 2: Recrystallization

This protocol is suitable for purifying the product obtained from a reaction work-up or after column chromatography to achieve higher purity.

• Solvent Selection:

  • In a small test tube, add a small amount of the crude product.

  • Add a few drops of a test solvent (e.g., ethanol, methanol, isopropanol, or ethyl acetate) and observe the solubility at room temperature.

  • If the compound is insoluble at room temperature, gently heat the test tube. A good recrystallization solvent will dissolve the compound when hot but not when cold.

  • Binary solvent systems (e.g., Ethanol/Water, Methanol/Water) can also be effective.

• Dissolution:

  • Place the crude 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating the flask on a hot plate with stirring until the solid just dissolves. Avoid adding excess solvent.

• Decolorization (Optional):

  • If the solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes.

  • Perform a hot filtration through a fluted filter paper to remove the charcoal.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals in a vacuum oven or in a desiccator to remove any residual solvent.

IV. Visualization of Workflows

Purification Workflow

Caption: General purification workflow for 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Troubleshooting Decision Tree: Column Chromatography Streaking

Caption: Decision tree for troubleshooting streaking during column chromatography.

V. Storage and Handling

To ensure the long-term stability and integrity of your purified 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, proper storage is crucial.

• Solid Form: Store the solid compound in a tightly sealed container in a refrigerator (2-8 °C), protected from light and moisture.[1] For long-term storage, a freezer (-20 °C) is recommended.[6]

• In Solution: If you need to store the compound in solution, it is best to prepare aliquots to avoid repeated freeze-thaw cycles. Store frozen at -20 °C or below.[3][7] The stability in solution is dependent on the solvent and pH.

VI. References

• Fichez, J., Busca, P., & Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. Laboraty of...

• Synthesis Peptides. (n.d.). 5-Amino-1MQ. Retrieved from [Link]

• Popov, A. V., et al. (2018). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2018(5), 0-0.

• Wikipedia. (2023, December 19). Vilsmeier–Haack reaction. Retrieved from [Link]

• DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Retrieved from [Link]

• ResearchGate. (2015, September 12). Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. Retrieved from [Link]

• ResearchGate. (n.d.). General procedure for synthesis of substituted pyrazole carbaldehyde and its Schiff bases with 2-amino phenol. Retrieved from [Link]

• ResearchGate. (n.d.). Recent developments in aminopyrazole chemistry. Retrieved from [Link]

• Real Peptides. (2025, October 6). How to take 5 Amino 1MQ. Retrieved from [Link]

• Journal of Pharmaceutical and Scientific Innovation. (2013, October 13). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. Retrieved from [Link]

• AAPPTEC. (n.d.). Handling and Storage of Peptides - FAQ. Retrieved from [Link]

• ACS Publications. (2026, January 5). Click-to-Release Reactions for Tertiary Amines and Pyridines. Retrieved from [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles. Retrieved from

• International Journal of Organic Chemistry. (n.d.). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. Retrieved from [Link]

• sb-PEPTIDE. (n.d.). Peptide handling & storage guidelines - How to store a peptide?. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Synthesis of substituted pyrazolo[4,3-b]pyridines via Copper-mediated intramolecular CN cross-coupling of primary allylamines. Retrieved from [Link]

• NIH. (n.d.). Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst. Retrieved from [Link]

• KTU ePubl. (n.d.). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Retrieved from [Link]

• ResearchGate. (2025, August 7). (PDF) Pages 33-42 ARTICLE Synthesis of Some Pyrazole Derivatives from 5-Chloro-and 5-Azido-1,3-diphenyl-1H-pyrazole-4-carbaldehydes. Retrieved from [Link]

• ResearchGate. (n.d.). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Retrieved from [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Retrieved from [Link]

• PubChem. (n.d.). 5-amino-1-methyl-1H-pyrazole-4-carboxamide. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?. Retrieved from [Link]

• Agilent. (n.d.). SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY. Retrieved from [Link]

• PubChemLite. (n.d.). 5-amino-1-methyl-1h-pyrazole-4-carbaldehyde. Retrieved from [Link]

Sources

• 1. 5-Amino-1MQ | Synthesis Peptides [synthesispeptides.io]
• 2. bachem.com [bachem.com]
• 3. realpeptides.co [realpeptides.co]
• 4. biotage.com [biotage.com]
• 5. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 6. bachem.com [bachem.com]
• 7. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]

Technical Support Center: Synthesis of Pyrazoles from Hydrazines

Welcome to the Technical Support Center for the synthesis of pyrazoles from hydrazines. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs). Our goal is to offer direct, actionable advice to overcome common challenges encountered during your experimental work, grounded in established scientific principles.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of pyrazoles. Each problem is followed by a detailed explanation of potential causes and a step-by-step guide to resolving the issue.

Issue 1: Consistently Low Yield of the Desired Pyrazole Product

Low yields are a frequent challenge in pyrazole synthesis and can originate from several factors, from the quality of starting materials to suboptimal reaction conditions.[1][2]

Symptoms:

• Low isolated yield of the final pyrazole product.

• Presence of multiple spots on Thin Layer Chromatography (TLC) analysis of the crude reaction mixture.

• Incomplete consumption of starting materials as observed by TLC or HPLC.

Causality and Troubleshooting Steps:

• Purity of Starting Materials: The purity of your hydrazine and 1,3-dicarbonyl compound is critical. Impurities can lead to unwanted side reactions, reducing the yield and complicating purification.[2]

  • Protocol: Always use high-purity reagents (≥98%). If the purity is questionable, consider purifying the starting materials before use. For instance, liquid hydrazines can be distilled, and solid 1,3-dicarbonyls can be recrystallized.

• Reaction Conditions: The choice of solvent, temperature, and catalyst can significantly impact the reaction outcome.[2][3]

  • Solvent Selection: For the cyclocondensation of aryl hydrazines with 1,3-diketones, polar aprotic solvents like DMF, NMP, or DMAc can lead to higher yields compared to commonly used polar protic solvents like ethanol.[2][4]

  • Temperature and Reaction Time: The Knorr pyrazole synthesis is often exothermic and proceeds rapidly.[5] However, for less reactive substrates, heating may be necessary. Monitor the reaction progress by TLC or HPLC to determine the optimal reaction time and temperature.

  • pH Optimization: Acid catalysis is generally required for both the initial hydrazone formation and the subsequent cyclization.[5] For reactions involving β-ketoesters, a few drops of glacial acetic acid are often sufficient.[5][6] However, highly acidic conditions can promote side reactions. If you are using a hydrazine salt (e.g., hydrochloride), adding a mild base like sodium acetate can neutralize the excess acid and lead to a cleaner reaction.[5]

• Steric Hindrance: Bulky substituents on either the hydrazine or the 1,3-dicarbonyl compound can sterically hinder the reaction, leading to lower yields.[2][7]

  • Mitigation: If steric hindrance is a suspected issue, you may need to increase the reaction temperature or prolong the reaction time. In some cases, a less sterically hindered starting material might be necessary if synthetically feasible.

Issue 2: Formation of a Mixture of Regioisomers

A classic problem in pyrazole synthesis, especially when using unsymmetrical 1,3-dicarbonyl compounds and substituted hydrazines, is the formation of a mixture of two regioisomers, which are often difficult to separate.[1][3][8]

Symptoms:

• NMR spectra of the purified product show two sets of peaks corresponding to the two isomers.

• Multiple spots with very close Rf values on TLC.

• Difficulty in obtaining a sharp melting point for the product.

Causality and Troubleshooting Steps:

The regiochemical outcome is governed by a combination of electronic effects, steric effects, and reaction conditions.[3]

• Exploiting Electronic and Steric Effects: The initial nucleophilic attack of the substituted hydrazine on one of the carbonyl groups of the 1,3-dicarbonyl compound is the determining step for regioselectivity.

  • Electronic Effects: Electron-withdrawing groups on the dicarbonyl compound can activate the adjacent carbonyl group, making it more susceptible to nucleophilic attack.[3]

  • Steric Effects: A bulkier substituent on either the hydrazine or the dicarbonyl compound will direct the attack to the less hindered carbonyl group.[3]

• Optimizing Reaction Conditions: This is often the most critical factor in controlling regioselectivity.

  • Solvent Choice: The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as solvents can dramatically increase regioselectivity in favor of one isomer.[8]

  • pH Control: Acidic conditions can alter the nucleophilicity of the two nitrogen atoms in the hydrazine, potentially reversing the selectivity compared to neutral or basic conditions.[3]

Condition	Effect on Regioselectivity	Reference
Aprotic Dipolar Solvents (DMF, DMAc)	Can improve regioselectivity for aryl hydrazines.	[4][9]
Fluorinated Alcohols (TFE, HFIP)	Significantly enhances regioselectivity.	[8]
Acidic Conditions	Can alter the nucleophilicity of hydrazine nitrogens, influencing the initial attack.	[3]

Issue 3: Presence of Colored Impurities in the Reaction Mixture

The formation of yellow or red colored impurities is a common observation in pyrazole synthesis involving hydrazines.

Symptoms:

• The reaction mixture and the crude product have a distinct yellow, orange, or red color.

• Colored impurities are difficult to remove by simple filtration.

Causality and Troubleshooting Steps:

• Oxidative Side Reactions: Hydrazines can be susceptible to oxidation, leading to the formation of colored byproducts.

  • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can mitigate the formation of colored impurities arising from oxidative processes.[5]

• Acid-Promoted Degradation: Highly acidic conditions can sometimes lead to the formation of colored byproducts.

  • pH Control: If using a hydrazine salt, the addition of a mild base like sodium acetate can neutralize the acid and result in a cleaner reaction profile.[5]

• Purification Strategies:

  • Solvent Washing: Washing the crude product with a non-polar solvent like toluene may help remove some of the colored impurities before further purification.[5]

  • Chromatography: Column chromatography is often effective in separating the desired pyrazole from colored byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the Knorr pyrazole synthesis?

A1: The Knorr pyrazole synthesis involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[6][10] The reaction proceeds through the initial formation of a hydrazone intermediate, followed by an intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[6]

Caption: Knorr Pyrazole Synthesis Mechanism.

Q2: How can I purify my pyrazole product effectively?

A2: The purification strategy depends on the nature of the pyrazole and the impurities present.

• Crystallization: If the pyrazole is a solid, recrystallization from an appropriate solvent system is often the most effective method for obtaining a highly pure product.

• Column Chromatography: For mixtures of regioisomers or to remove soluble impurities, column chromatography on silica gel is a standard technique.

• Acid-Base Extraction: Pyrazoles are weakly basic and can sometimes be purified by forming a salt with an acid, extracting into an aqueous layer, and then neutralizing to precipitate the pure pyrazole. A patented method involves dissolving the pyrazole in a solvent, reacting it with an acid to form a salt, and then separating the salt by crystallization.[11][12]

Q3: Can I use a substituted hydrazine in the Knorr synthesis?

A3: Yes, substituted hydrazines are commonly used to synthesize N-substituted pyrazoles.[1][3] However, the use of a substituted hydrazine, particularly with an unsymmetrical 1,3-dicarbonyl, is what often leads to the formation of regioisomers.[1][3] The nature of the substituent on the hydrazine (steric bulk and electronic effects) will influence the regiochemical outcome of the reaction.[3]

Q4: My reaction seems to stall and not go to completion. What should I do?

A4: If your reaction is not reaching completion, consider the following troubleshooting steps:

• Increase Temperature: For less reactive substrates, increasing the reaction temperature can help drive the reaction to completion.

• Check Catalyst: Ensure that you have added the appropriate amount of acid catalyst, as it is crucial for the reaction to proceed.[5]

• Extend Reaction Time: Monitor the reaction over a longer period to see if it is simply a slow reaction.

• Re-evaluate Solvent: The choice of solvent can significantly impact the reaction rate.[2] Consider switching to a solvent known to be effective for this transformation, such as DMF or an alcohol.

Q5: Are there alternative methods for pyrazole synthesis if the Knorr synthesis is not working well?

A5: Yes, several other methods exist for pyrazole synthesis:

• Paal-Knorr Synthesis: This is a related method for synthesizing pyrroles, but the term is sometimes used interchangeably in the context of pyrazole synthesis from 1,4-dicarbonyls and hydrazines.[13][14][15]

• Reaction of α,β-Unsaturated Aldehydes and Ketones with Hydrazines: This method typically forms pyrazolines, which can then be oxidized to pyrazoles.[4][9]

• 1,3-Dipolar Cycloaddition: Reactions of diazo compounds with alkynes can yield pyrazoles.[4]

• Multicomponent Reactions: These strategies involve the reaction of three or more components in a one-pot synthesis to generate pyrazoles, often with high efficiency and diversity.[16][17]

Caption: Troubleshooting workflow for pyrazole synthesis.

References

• Benchchem. Troubleshooting common issues in pyrazole synthesis.
• Organic & Biomolecular Chemistry. Recent advances in the multicomponent synthesis of pyrazoles.
• Benchchem.
• ResearchGate. Optimization of the reaction conditions in the synthesis of4-(p-tolyl)pyrazolo[3,4-c]pyrazol-3(2H)-one 6a.
• PMC.
• Google Patents.
• ACS Publications.
• ResearchGate. Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a.
• Benchchem.
• MDPI.
• Beilstein Journals. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
• MDPI. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning.
• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis.
• Google Patents. WO2011076194A1 - Method for purifying pyrazoles.
• NIH.
• PubMed. Regioselective synthesis of unsymmetrical 3, 5-dialkyl-1-arylpyrazoles.
• Alfa Chemistry. Paal-Knorr Synthesis.
• Organic Syntheses Procedure. Regioselective synthesis of 1,3,5-trisubstituted pyrazoles by the reaction of n-monosubstituted hydrazones with nitroolefins.
• Chem Help Asap. Knorr Pyrazole Synthesis.
• RSC Publishing. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow.
• J&K Scientific LLC. Knorr Pyrazole Synthesis.
• Der Pharma Chemica. Design and synthesis of hydrazone incorporated pyrazoles and triazoles as possible antioxidants.
• Organic & Biomolecular Chemistry. Synthesis of pyrazoles from sulfonyl hydrazone and benzyl acrylate under transition-metal-free conditions.
• MDPI. Recent Advances in Synthesis and Properties of Pyrazoles.
• ResearchGate.
• Wikipedia. Paal–Knorr synthesis.
• NIH. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles.
• Benchchem. Troubleshooting Knorr pyrazole synthesis impurities.
• Benchchem.
• Organic Chemistry Portal. Pyrazole synthesis.
• 194 recent advances in the synthesis of new pyrazole deriv
• The Journal of Organic Chemistry.
• Google Patents.
• ResearchGate. Recent Advances in the Synthesis of Pyrazoles. A Review.
• A New Insight into the Synthesis and Biological Activities of Pyrazole based Deriv
• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Arom
• The Journal of Organic Chemistry.
• PMC.
• RGM College Of Engineering and Technology. Paal–Knorr synthesis of pyrroles.
• Knorr Pyrazole Synthesis.
• Benchchem. Identifying and removing byproducts in pyrazole synthesis.
• NIH.
• MDPI.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemhelpasap.com [chemhelpasap.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. jk-sci.com [jk-sci.com]
• 11. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 12. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 13. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 16. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]

Byproduct formation in aminopyrazole synthesis and its prevention

Welcome to the Technical Support Center for aminopyrazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing aminopyrazole scaffolds. Here, we address common challenges, provide in-depth troubleshooting guides, and answer frequently asked questions to help you optimize your reactions, minimize byproduct formation, and ensure the structural integrity of your target compounds.

Troubleshooting Guide: Common Issues in Aminopyrazole Synthesis

This section provides a detailed, question-and-answer-style guide to troubleshoot specific problems you may encounter during the synthesis of aminopyrazoles.

Issue 1: My reaction is producing a mixture of regioisomers. How can I selectively synthesize the desired 3-amino or 5-aminopyrazole?

The formation of regioisomers is the most common challenge when using monosubstituted hydrazines with 1,3-dielectrophiles like β-ketonitriles.[1] The regiochemical outcome is a delicate balance of kinetic and thermodynamic control, which can be manipulated by adjusting the reaction conditions.[1]

Understanding the Mechanism: Kinetic vs. Thermodynamic Control

The reaction proceeds through the initial formation of a hydrazone intermediate. With alkylhydrazines, the more nucleophilic substituted nitrogen typically attacks the most electrophilic site first, leading to the kinetic product. However, this intermediate can be reversible, and under prolonged reaction times or different conditions, it can rearrange to a more stable intermediate, leading to the thermodynamic product.

Caption: Kinetic vs. Thermodynamic control in aminopyrazole synthesis.

Answer: To selectively synthesize one regioisomer over the other, you can employ the following strategies:

• For the 5-Aminopyrazole (Thermodynamic Product): Use neutral or acidic conditions and allow for longer reaction times. This allows the initial kinetic intermediate to isomerize to the more stable thermodynamic intermediate, which then cyclizes to the 5-aminopyrazole.[2]

• For the 3-Aminopyrazole (Kinetic Product): Employ basic conditions, such as using sodium ethoxide in ethanol.[2] The base catalyzes the rapid cyclization of the kinetically favored intermediate before it has a chance to isomerize.[2]

Condition	Favored Product	Rationale	Key Parameters
Basic	3-Aminopyrazole	Kinetic Control	Sodium ethoxide in ethanol, shorter reaction times.
Neutral/Acidic	5-Aminopyrazole	Thermodynamic Control	Ethanol or acetic acid as solvent, longer reaction times.

Issue 2: My reaction has stalled, and I've isolated the uncyclized hydrazone intermediate. How can I promote cyclization?

Answer: The isolation of a stable hydrazone intermediate indicates that the cyclization step is not proceeding efficiently.[1] This can be due to several factors, including insufficient activation of the nitrile group or unfavorable reaction conditions.

To promote cyclization, you can try the following:

• Acid Catalysis: Add a catalytic amount of a protic acid (e.g., HCl, H₂SO₄) to the reaction mixture. The acid will protonate the nitrile nitrogen, making the carbon more electrophilic and susceptible to nucleophilic attack by the other hydrazine nitrogen.

• Thermal Promotion: Gently heating the reaction mixture can provide the necessary activation energy for the cyclization to occur. Monitor the reaction closely by TLC to avoid decomposition.

• Change of Solvent: If the reaction is being run in a non-polar solvent, switching to a more polar, protic solvent like ethanol or acetic acid can facilitate the cyclization by stabilizing the charged transition state.

Experimental Protocol: Acid-Catalyzed Cyclization of Hydrazone Intermediate

• Dissolve the isolated hydrazone intermediate in a suitable solvent such as ethanol.

• Add 5% (v/v) of concentrated hydrochloric acid.

• Stir the mixture at room temperature or heat gently (e.g., to 50-60 °C) while monitoring the reaction progress by TLC.

• Once the starting material is consumed, neutralize the reaction with a base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an appropriate organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Issue 3: I'm observing an N-acetylated byproduct in my reaction. How can I prevent this?

Answer: The formation of an N-acetylated aminopyrazole is a common side reaction when using acetic acid as a solvent, especially at elevated temperatures.[1] The amino group of the product can react with the solvent to form an amide.

Here are several ways to prevent or minimize N-acetylation:

• Lower the Reaction Temperature: If possible, run the reaction at a lower temperature. This will decrease the rate of the N-acetylation side reaction more significantly than the desired cyclization.

• Use a Non-acylating Solvent: Replace acetic acid with an alternative solvent that does not have an acylating potential. Good alternatives include ethanol, isopropanol, or toluene, often with a catalytic amount of a non-acylating acid if required for the main reaction.

• Minimize Reaction Time: Once the formation of the desired aminopyrazole is complete (as monitored by TLC), work up the reaction promptly to prevent further reaction with the solvent.

• Use a Catalytic Amount of Acid: If acidic conditions are required, use a catalytic amount of a stronger, non-acylating acid (e.g., a few drops of H₂SO₄ in ethanol) instead of using acetic acid as the bulk solvent.

Issue 4: My 5-aminopyrazole product is reacting further to form a fused pyrazolo[1,5-a]pyrimidine. How do I stop this subsequent reaction?

Answer: 5-Aminopyrazoles are versatile binucleophiles and can react with starting materials or intermediates, particularly under harsh conditions, to form fused heterocyclic systems like pyrazolo[1,5-a]pyrimidines.[1] This is more likely to occur if there is an excess of the β-dicarbonyl compound or a similar electrophile present.

To prevent this subsequent reaction:

• Control Stoichiometry: Use a slight excess of the hydrazine reagent to ensure that the 1,3-dielectrophile is fully consumed.

• Moderate Reaction Conditions: Avoid excessively high temperatures and prolonged reaction times after the initial aminopyrazole formation is complete.

• Stepwise Addition: Consider adding the 1,3-dielectrophile slowly to a solution of the hydrazine to maintain a low concentration of the electrophile throughout the reaction.

• Purification: Once the desired aminopyrazole is formed, it should be isolated and purified before any subsequent synthetic steps that might involve conditions conducive to the formation of the fused system.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to aminopyrazoles?

A1: The most versatile and widely used method is the condensation of a β-ketonitrile with a hydrazine.[3][4] The reaction typically proceeds through a hydrazone intermediate, which then undergoes intramolecular cyclization to form the aminopyrazole ring.[3][4]

Caption: General synthesis of aminopyrazoles.

Q2: How can I confirm the regiochemistry of my product?

A2: Unambiguous determination of the regioisomer is crucial. While standard 1D NMR and mass spectrometry are essential first steps, they may not be sufficient to differentiate between the 3-amino and 5-amino isomers. Advanced 2D NMR techniques are often required. Techniques like ¹H-¹⁵N HMBC are powerful for establishing the connectivity between the pyrazole ring nitrogen and its substituent.[1] In many cases, single-crystal X-ray diffraction provides definitive structural proof.[1]

Q3: What are the best practices for purifying aminopyrazoles?

A3: The choice of purification method depends on the physical properties of the aminopyrazole and the nature of the impurities.

• Recrystallization: This is a cost-effective method for obtaining highly pure solid compounds. A suitable solvent system needs to be identified where the desired product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble.

• Column Chromatography: This is a versatile technique for separating complex mixtures. Silica gel is commonly used as the stationary phase. The polarity of the eluent can be adjusted to achieve optimal separation of the desired product from byproducts and unreacted starting materials. For basic aminopyrazoles that may streak on silica, adding a small amount of a basic modifier like triethylamine to the eluent can improve the separation.

• Thin-Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the progress of the reaction and the purification, helping to identify the appropriate solvent system for column chromatography and to assess the purity of the collected fractions.

Q4: Are there any alternatives to using acetic acid as a solvent?

A4: Yes, several other solvents can be used for aminopyrazole synthesis, and the choice can influence both the reaction rate and the byproduct profile. Common alternatives include:

• Ethanol: A good general-purpose protic solvent that is less prone to causing N-acetylation than acetic acid.

• Isopropanol: Similar to ethanol but with a higher boiling point, which can be useful for less reactive substrates.

• Toluene: A non-polar aprotic solvent that can be used, often with the addition of a catalytic amount of acid, to drive the reaction.

• Solvent-free conditions: In some cases, the reaction can be carried out neat, which can be a more environmentally friendly approach. Microwave-assisted organic synthesis (MAOS) can also be employed under solvent-free conditions to accelerate the reaction.

Q5: What are the safety considerations when working with hydrazines?

A5: Hydrazines are toxic and potentially carcinogenic and should be handled with appropriate safety precautions. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for the specific hydrazine reagent you are using for detailed handling and disposal information.

References

• Fandrick, K. R., et al. (2015). Regioselective synthesis of 3- and 5-aminopyrazoles. The Heterocyclist. [Link]

• Aggarwal, R., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 179–197. [Link]

• Fichez, J., Busca, P., & Prestat, G. (2018). Recent advances in aminopyrazoles synthesis and functionalization. Organic & Biomolecular Chemistry, 16(2), 185-204. [Link]

• Singh, P., & Kumar, V. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry, 14, 15-57. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. heterocyclist.wordpress.com [heterocyclist.wordpress.com]
• 3. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]

Technical Support Center: Synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

Welcome to the dedicated technical support guide for the synthesis of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, primarily focusing on the Vilsmeier-Haack formylation of 5-amino-1-methyl-1H-pyrazole. Our goal is to provide you with the expertise and practical insights needed to optimize your yield, improve purity, and troubleshoot effectively.

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1] The reaction utilizes a substituted amide, typically N,N-dimethylformamide (DMF), and an acid halide, most commonly phosphorus oxychloride (POCl₃), to generate an electrophilic chloroiminium salt known as the Vilsmeier reagent.[2] This electrophile then attacks the activated pyrazole ring, leading to the desired carbaldehyde after aqueous work-up. While effective, the reaction's success is highly dependent on precise control over reaction parameters. This guide addresses the most frequent issues encountered in the laboratory.

Troubleshooting Guide: Common Experimental Issues

This section is structured to address specific problems you may encounter during the synthesis.

Question 1: My reaction yield is consistently low (<50%). What are the primary causes and how can I improve it?

Answer: Low yield is the most common issue and can stem from several factors. The key is to systematically evaluate each stage of your process, from reagent preparation to product isolation.

• Causality: The Vilsmeier reagent is sensitive to moisture, and the reaction's progression is highly temperature-dependent. Incomplete conversion, degradation of the starting material or product, and side reactions are the primary culprits for low yields. The electron-donating amino group on your pyrazole substrate activates the ring for formylation but can also be susceptible to side reactions if conditions are not optimal.[3]

• Troubleshooting Steps & Solutions:

  • Reagent Quality and Stoichiometry:

    • Moisture Control: Ensure your DMF is anhydrous and that POCl₃ is fresh and has been handled under inert conditions (e.g., argon or nitrogen). The Vilsmeier reagent is violently quenched by water.

    • Stoichiometry: The molar ratio of POCl₃ to DMF is critical for efficient reagent formation. A common starting point is a 1:1 ratio, but using a slight excess of DMF can ensure all POCl₃ is consumed. For the reaction itself, use a 1.2 to 1.5 molar excess of the pre-formed Vilsmeier reagent relative to the 5-amino-1-methyl-1H-pyrazole.

  • Temperature Control: This is arguably the most critical parameter.

    • Reagent Formation: The addition of POCl₃ to DMF is highly exothermic. This step must be performed at 0-5 °C with vigorous stirring to prevent reagent decomposition.

    • Reaction with Pyrazole: Add your pyrazole substrate (or a solution of it) slowly to the pre-formed Vilsmeier reagent at low temperature (0-10 °C). After the addition is complete, the reaction typically requires heating to proceed to completion. Monitor the reaction by TLC and find the optimal temperature, usually between 60-80 °C.[4]

  • Reaction Time: Under- or over-heating can be detrimental. A typical reaction time is 5-7 hours at elevated temperatures.[4] As shown in some studies, microwave-assisted synthesis can dramatically reduce this time to minutes and may improve yields.[5]

  • Work-up Procedure: The product must be carefully isolated. Quench the reaction mixture by pouring it slowly onto crushed ice, followed by careful neutralization with a base like sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8. The product should precipitate and can be collected by filtration. Inefficient neutralization or quenching at too high a temperature can lead to product degradation.

• Data Summary: Recommended Reaction Parameters

  Parameter	Recommended Range	Rationale & Citation
  POCl₃:DMF Ratio	1 : 1 to 1 : 1.2	Ensures complete formation of the Vilsmeier reagent.
  Vilsmeier Reagent:Pyrazole Ratio	1.2 : 1 to 1.5 : 1	Drives the reaction to completion, minimizing unreacted starting material.
  Reagent Formation Temp.	0–5 °C	Prevents thermal decomposition of the exothermic reaction.[4]
  Pyrazole Addition Temp.	0–10 °C	Controls the initial reaction rate and minimizes side product formation.
  Reaction Temp.	60–80 °C	Provides sufficient energy for the reaction to proceed to completion.[4]
  Reaction Time (Conventional)	5–7 hours	Typical duration required for full conversion at the recommended temperature.[4]

  | Reaction Time (Microwave) | 5–15 minutes | Energy-efficient alternative that can significantly boost kinetics and yield.[5] |

Question 2: My reaction mixture turns dark brown or black, and I'm isolating a tarry, intractable byproduct. What is happening and how can I prevent it?

Answer: The formation of dark, polymeric tars is a classic sign of side reactions or decomposition, often caused by poor temperature control or incorrect stoichiometry.

• Causality: The Vilsmeier reagent is a potent electrophile, and the pyrazole ring is highly activated. If the temperature is not controlled during the addition of POCl₃ or the substrate, localized "hot spots" can lead to polymerization and decomposition of the starting material and/or the Vilsmeier reagent itself. The amino group could also potentially undergo unwanted reactions under harsh conditions.

• Troubleshooting Flowchart:

  Caption: Troubleshooting tar formation.

Question 3: I'm having difficulty purifying the final product. Recrystallization isn't working well. What are my options?

Answer: Purification can be challenging if residual starting material or closely related impurities are present.

• Causality: The product, 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, has both a polar aldehyde and an amino group, giving it moderate polarity. If impurities have similar polarities, co-precipitation or oiling out can occur during recrystallization.

• Recommended Purification Protocol:

  • Initial Wash: After filtering the crude product from the neutralized work-up mixture, wash it thoroughly with cold water to remove inorganic salts, followed by a small amount of cold ethanol or diethyl ether to remove highly nonpolar impurities.

  • Recrystallization:

    • Solvent Screening: The most commonly successful solvent is ethanol or an ethanol/water mixture.[6] Other systems to try include ethyl acetate/hexane, isopropanol, or acetonitrile.

    • Procedure: Dissolve the crude solid in a minimum amount of the chosen solvent at its boiling point. If the solution is colored, you can add a small amount of activated charcoal and hot-filter it. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Column Chromatography: If recrystallization fails to yield pure material, silica gel column chromatography is a reliable alternative.

    • Eluent System: Start with a solvent system like 30-50% ethyl acetate in hexane. Monitor the separation by TLC to find the optimal ratio. The product spot should be well-separated from impurities.

Frequently Asked Questions (FAQs)

Question 1: What is the detailed mechanism for the Vilsmeier-Haack formylation of 5-amino-1-methyl-1H-pyrazole?

Answer: The reaction proceeds in two main stages: formation of the Vilsmeier reagent, followed by electrophilic aromatic substitution.

• Formation of the Vilsmeier Reagent: DMF, a nucleophile, attacks the electrophilic phosphorus atom of POCl₃. A series of steps involving chloride elimination results in the formation of the highly electrophilic N,N-dimethyl-chloromethyliminium ion (the Vilsmeier reagent).[2]

• Electrophilic Attack: The electron-rich pyrazole ring, activated by the C5-amino and N1-methyl groups, acts as a nucleophile. It attacks the carbon atom of the Vilsmeier reagent. The C4 position is the most sterically accessible and electronically favorable site for attack.

• Hydrolysis: The resulting iminium salt intermediate is stable until the aqueous work-up. During work-up, water attacks the iminium carbon, and after a series of proton transfers and elimination of dimethylamine, the final aldehyde product is formed.

• Reaction Mechanism Diagram:

  Caption: Key stages of the reaction mechanism.

Question 2: What are the primary safety concerns when working with phosphorus oxychloride (POCl₃)?

Answer: POCl₃ is a hazardous chemical that requires strict safety protocols.

• Corrosivity: It is highly corrosive to skin, eyes, and the respiratory tract. Always handle it in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or Viton).

• Reactivity with Water: It reacts violently with water, releasing toxic hydrogen chloride (HCl) gas and phosphoric acid. All glassware must be oven-dried, and the reaction must be run under anhydrous conditions. Never quench POCl₃ directly with water.

• Spill Management: In case of a spill, neutralize with a dry agent like sodium bicarbonate or sand. Do not use water.

Experimental Protocols

Protocol 1: Synthesis via Vilsmeier-Haack Reaction

• Materials:

  • 5-amino-1-methyl-1H-pyrazole

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCO₃)

  • Ice

  • Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

• Procedure:

  • Vilsmeier Reagent Preparation: To a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (1.5 equivalents). Cool the flask to 0 °C in an ice-salt bath.

  • Slowly add POCl₃ (1.2 equivalents) dropwise via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Stir the resulting mixture at 0-5 °C for an additional 30 minutes. The solution should be a pale yellow or colorless crystalline slurry.

  • Formylation Reaction: Dissolve 5-amino-1-methyl-1H-pyrazole (1.0 equivalent) in a minimum amount of anhydrous DMF.

  • Add the pyrazole solution dropwise to the pre-formed Vilsmeier reagent, again maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to stir at room temperature for 1 hour, then heat it to 70 °C for 5-7 hours. Monitor the reaction's progress using TLC (e.g., 50% Ethyl Acetate/Hexane).

  • Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature.

  • In a separate large beaker, prepare a mixture of crushed ice and water.

  • Slowly and carefully pour the reaction mixture onto the ice with vigorous stirring.

  • Carefully neutralize the acidic solution by slowly adding a 2M NaOH solution or saturated NaHCO₃ until the pH is approximately 7-8.

  • The product should precipitate as a solid. Stir the slurry in an ice bath for 30 minutes to ensure complete precipitation.

  • Collect the solid by vacuum filtration, wash it thoroughly with cold water, and dry it under vacuum.

  • Purification: Purify the crude product by recrystallization from ethanol.[6]

References

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). RSC Advances. Retrieved January 17, 2026, from [Link]

• Ultrasonic and Microwave Accelerated Vilsmeier-Haack Formylation: An Energy-efficient Route to Synthesize Pyrazole‐4‐Carbaldehydes. (n.d.). Degres Journal. Retrieved January 17, 2026, from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Chemistry Steps. Retrieved January 17, 2026, from [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). Retrieved January 17, 2026, from [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. (2011). Beilstein Journals. Retrieved January 17, 2026, from [Link]

• Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. (2024). PubMed. Retrieved January 17, 2026, from [Link]

• Formylation of N-arylpyrazole containing active amino group using Vilsmeier-Haack reaction. (2013). ResearchGate. Retrieved January 17, 2026, from [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. (2011). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Optimization of Pyrazole Compounds as Antibiotic Adjuvants Active against Colistin- and Carbapenem-Resistant Acinetobacter baumannii. (2022). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). The Royal Society of Chemistry. Retrieved January 17, 2026, from [Link]

Sources

• 1. ijpcbs.com [ijpcbs.com]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. researchgate.net [researchgate.net]
• 4. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 5. degres.eu [degres.eu]
• 6. rsc.org [rsc.org]

Technical Support Center: Column Chromatography Methods for Purifying Aminopyrazole Carbaldehydes

Welcome to the technical support center for the purification of aminopyrazole carbaldehydes via column chromatography. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the purification of this important class of heterocyclic compounds. The unique bifunctional nature of aminopyrazole carbaldehydes, possessing both a basic amino group and a reactive aldehyde, presents specific hurdles in chromatographic purification that this guide aims to address.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions and issues faced when purifying aminopyrazole carbaldehydes.

Q1: Why is my aminopyrazole carbaldehyde streaking or tailing badly on a silica gel column?

Peak tailing is a frequent observation and is primarily due to the interaction of the basic amino group with the acidic silanol groups (Si-OH) on the surface of standard silica gel.[1][2] This acid-base interaction leads to strong, non-ideal adsorption, causing the compound to elute slowly and asymmetrically.[1][2][3]

Q2: My compound seems to be decomposing on the silica gel column. What could be the cause?

The acidic nature of silica gel can catalyze the degradation of sensitive molecules.[4] For aminopyrazole carbaldehydes, the aldehyde group can be susceptible to reactions on the acidic stationary phase, potentially forming acetals if alcoholic solvents are used in the mobile phase.[5] In some instances, the pyrazole ring itself may be sensitive to prolonged exposure to acidic conditions.

Q3: I am getting very low recovery of my compound from the column. Where is it going?

Low recovery is often a consequence of irreversible adsorption of the basic aminopyrazole onto the acidic silica gel.[3][6] The strong interaction between the amino group and silanol groups can be so significant that the compound does not elute from the column, even with highly polar solvents.

Q4: Can I use reversed-phase chromatography to purify my aminopyrazole carbaldehyde?

Yes, reversed-phase chromatography is a viable alternative.[3] By using a non-polar stationary phase (like C18-bonded silica) and a polar mobile phase (e.g., water/acetonitrile or water/methanol), the problematic interactions with acidic silanols are avoided. Adjusting the pH of the mobile phase can further optimize the separation.[3]

Troubleshooting Guide: From Problem to Solution

This section provides a more detailed, systematic approach to troubleshooting common issues during the column chromatography of aminopyrazole carbaldehydes.

Problem 1: Severe Peak Tailing and Poor Resolution

Root Cause Analysis:

The primary cause of peak tailing for basic compounds like aminopyrazole carbaldehydes is the interaction with acidic silanol groups on the silica surface. This leads to a non-uniform elution front.

Solutions:

• Deactivation of Silica Gel with a Basic Modifier:

  • Principle: Adding a small amount of a volatile base, such as triethylamine (TEA) or ammonium hydroxide, to the mobile phase neutralizes the acidic silanol groups, preventing strong interactions with the basic amino group of the analyte.[4][6][7]

  • Protocol:

    • Prepare your chosen eluent system (e.g., hexane/ethyl acetate or dichloromethane/methanol).

    • Add 0.1-1% triethylamine to the mobile phase mixture.

    • Equilibrate the column with this modified mobile phase before loading your sample. This pre-treatment is crucial to ensure the entire silica bed is deactivated.[6]

• Choice of an Alternative Stationary Phase:

  • Principle: Using a stationary phase that is not acidic can circumvent the issue of strong adsorption.

  • Options:

    • Alumina (basic or neutral): Alumina is a good alternative for the purification of amines.[8][9]

    • Amine-functionalized silica: This stationary phase has an amino-propyl modified surface, which is basic and ideal for purifying basic compounds without the need for mobile phase modifiers.[3][10][11]

Problem 2: Suspected On-Column Decomposition

Root Cause Analysis:

The acidic environment of the silica gel can be detrimental to the stability of certain aminopyrazole carbaldehydes. The aldehyde functionality is particularly at risk, especially when using protic solvents in the eluent.

Solutions:

• Use of Deactivated Silica: As described above, neutralizing the silica gel with a base like triethylamine can create a milder environment for acid-sensitive compounds.[4]

• Avoid Protic Solvents: If you suspect acetal formation, avoid using methanol or ethanol in your mobile phase. Opt for aprotic solvents like ethyl acetate, dichloromethane, and acetone in combination with non-polar solvents like hexane.

• Protecting Group Strategy: For particularly sensitive aldehydes, a temporary protecting group strategy can be employed.[12][13][14]

  • Principle: The aldehyde can be converted to a more stable functional group (e.g., an acetal) before chromatography and then deprotected after purification. This adds extra steps but can be effective for valuable or highly sensitive compounds.

Problem 3: Compound Irreversibly Sticking to the Column

Root Cause Analysis:

This is an extreme case of the interaction between the basic amine and acidic silica, leading to chemisorption.

Solutions:

• Switch to a Different Stationary Phase: This is the most effective solution. Amine-functionalized silica or alumina are excellent choices.[3][8][9][10][11]

• Reversed-Phase Chromatography: As mentioned in the FAQs, this is a powerful alternative that avoids the silica acidity issue altogether.[3]

• Use of a "Stronger" Basic Modifier: In some cases, a solution of ammonia in methanol (e.g., 2-7 M) can be used as a component of the mobile phase to elute strongly bound amines.[6] However, be cautious as highly basic mobile phases can dissolve the silica gel.[6]

Experimental Protocols & Data

Protocol 1: Standard Column Chromatography with Deactivated Silica

• Slurry Preparation: Prepare a slurry of silica gel in your initial, low-polarity mobile phase (e.g., 95:5 hexane/ethyl acetate) containing 0.5% triethylamine.

• Column Packing: Pack the column with the slurry.

• Equilibration: Run 2-3 column volumes of the initial mobile phase through the packed column to ensure complete deactivation.

• Sample Loading: Dissolve your crude aminopyrazole carbaldehyde in a minimal amount of the mobile phase or a slightly more polar solvent (like dichloromethane) and load it onto the column.

• Elution: Begin elution with the initial mobile phase and gradually increase the polarity (gradient elution) by increasing the percentage of the more polar solvent (e.g., ethyl acetate).

• Fraction Collection & Analysis: Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify the pure compound.

Solvent System Selection Table

The choice of solvent system is critical and should be guided by TLC analysis. The goal is to achieve an Rf value of 0.2-0.4 for your target compound.

Polarity of Aminopyrazole Carbaldehyde	Recommended Starting Solvent System (with 0.5% TEA)
Low to Medium Polarity	Hexane / Ethyl Acetate (e.g., start with 9:1, move to 1:1)
Medium to High Polarity	Dichloromethane / Ethyl Acetate (e.g., start with 9:1, move to 1:1)
High Polarity	Dichloromethane / Methanol (e.g., start with 98:2, move to 9:1)[15]
Very High Polarity	Dichloromethane / (10% NH4OH in Methanol) (e.g., 1-10% of the basic methanol solution)[16]

Visualizing the Workflow

General Workflow for Purification

Caption: A generalized workflow for the purification of aminopyrazole carbaldehydes using column chromatography.

Troubleshooting Logic Diagram

Caption: A decision-making diagram for troubleshooting common purification issues.

References

• When basification of silica gel is required, before using Column chromatography? (2014).
• Enantiomers of C(5)-chiral 1-acetyl-3,5-diphenyl-4,5-dihydro-(1H)-pyrazole derivatives: Analytical and semipreparative HPLC separation, chiroptical properties, absolute configuration, and inhibitory activity against monoamine oxidase. (2004). Chirality, 16(9), 625-36.
• Peak Tailing In Chromatography: Troubleshooting Basics. (n.d.). GMP Insiders.
• GC Tech Tip: Peak Shape Problems - Tailing Peaks. (n.d.). Phenomenex.
• Gas Chromatography Problem Solving and Troubleshooting. (n.d.).
• Why Do Amines Adhere To Silica Gel Columns? (2025). Chemistry For Everyone.
• Tips for Flash Column Chromatography. (n.d.). University of Rochester, Department of Chemistry.
• Amino Silica Gel. (2022). Sorbent Technologies, Inc.
• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. (2023). LCGC North America.
• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? (2018).
• How do I purify ionizable organic amine compounds using flash column chromatography? (2023).
• When should I use an amine-bonded silica for flash chrom
• Chromatography: The Solid Phase. (n.d.). University of Rochester, Department of Chemistry.
• How can i isolate polar basic compound with silica gel column chromatography? (2018).
• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (n.d.). ACS Omega.
• How To Neutralize Silica Gel? (2025). Chemistry For Everyone.
• Protecting Groups. (n.d.).
• Scheme 1: Aldehydes and ketones are reduced by 1 when silica gel is added. (n.d.).
• How can I select the solvent system for column chromatography? (2015).
• How do I purify the resulting compound after a nitro- to amine- group reduction? (2014).
• Chromatography: Solvent Systems For Flash Column. (n.d.). University of Rochester, Department of Chemistry.
• Organically Modified Silica with Pyrazole-3-carbaldehyde as a New Sorbent for Solid-Liquid Extraction of Heavy Metals. (n.d.).
• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (2024). Journal of Chemical and Pharmaceutical Research, 16(4), 131.
• Is it possible to purify aldehyde by column? Is there any other method to do purification? (2015).
• Simultaneous determination of C1-C4 carboxylic acids and aldehydes using 2,4-dinitrophenylhydrazine-impregnated silica gel and high-performance liquid chromatography. (2004). Analytical Chemistry, 76(20), 6179-85.
• Chromatography: Solvent Systems for TLC. (n.d.). University of Rochester, Department of Chemistry.
• Chiral Drug Separ
• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. (n.d.). Molecules.
• Sustainable Approaches for the Protection and Deprotection of Functional Groups. (n.d.). Chemistry – A European Journal.
• Chiral Separations by High‐Performance Liquid Chrom
• Is there an easy way to purify organic amines? (2023). Biotage.
• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (n.d.).
• Protecting group. (n.d.). In Wikipedia.
• Organically modified silica with pyrazole-3-carbaldehyde as a new sorbent for solid-liquid extraction of heavy metals. (2013). Molecules, 19(1), 247-62.
• Organically Modified Silica with Pyrazole-3-carbaldehyde as a New Sorbent for Solid-Liquid Extraction of Heavy Metals. (n.d.).
• Improvement of polarity-based solvent system for countercurrent chromatography in the guidance of solvent selectivity: n-hexane/ethyl acetate/ alcohol solvents/water as an example. (2024).
• Silica gel-Mediated Oxidation of Prenyl Motifs Generates Natural Product-Like Artifacts. (2022).
• Solvent selection in liquid chrom
• Simultaneous Determination of C1−C4 Carboxylic Acids and Aldehydes Using 2,4-Dinitrophenylhydrazine-Impregnated Silica Gel and High-Performance Liquid Chromatography. (2004). Analytical Chemistry, 76(20), 6179–6185.
• 19.
• Separation and Refining of Amino acids. (n.d.).
• What compounds are unstable in a silica gel column (chromatography). (2016).
• Click-to-Release Reactions for Tertiary Amines and Pyridines. (2026). Journal of the American Chemical Society.
• Preparation and Evaluation of HPLC Chiral Stationary Phases Based on Cationic/Basic Derivatives of Cyclofructan 6. (n.d.).
• A Comparative Study of Enantioseparations of N α -Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions. (n.d.). Molecules.
• Enantiomeric resolution of amino acid derivatives on chiral stationary phases by high-performance liquid chromatography. (1987).
• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. (n.d.).
• Evaluation of the Base Stability of Hydrophilic Interaction Chromatography Columns Packed with Silica or Ethylene-Bridged Hybrid Particles. (2022). Molecules, 27(12), 3704.

Sources

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. m.youtube.com [m.youtube.com]
• 3. biotage.com [biotage.com]
• 4. Chromatography [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Chromatography [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. sorbtech.com [sorbtech.com]
• 11. biotage.com [biotage.com]
• 12. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 13. jocpr.com [jocpr.com]
• 14. Protecting group - Wikipedia [en.wikipedia.org]
• 15. Chromatography [chem.rochester.edu]
• 16. Chromatography [chem.rochester.edu]

Technical Support Center: Regioselective Aminopyrazole Synthesis

Welcome to the technical support hub for aminopyrazole synthesis. This resource is designed for researchers, chemists, and professionals in drug development who are navigating the complexities of controlling regioisomer formation in the synthesis of these vital heterocyclic compounds. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you achieve high regioselectivity in your reactions.

The formation of aminopyrazoles, typically through the condensation of a 1,3-dicarbonyl compound (or its equivalent, like a β-ketonitrile) with a hydrazine, is a cornerstone of heterocyclic chemistry.[1][2] However, the use of unsymmetrical hydrazines often leads to the formation of a mixture of regioisomers, which can be challenging to separate and diminishes the yield of the desired product.[3] This guide will provide actionable strategies to steer your synthesis towards a single, desired regioisomer.

Frequently Asked Questions (FAQs)

Q1: What are the primary aminopyrazole regioisomers I might encounter?

When reacting a monosubstituted hydrazine with a β-ketonitrile, two main regioisomers can be formed: the 3-aminopyrazole and the 5-aminopyrazole. The nomenclature refers to the position of the amino group relative to the substituents on the pyrazole ring. The formation of one isomer over the other is dictated by a delicate balance of kinetic and thermodynamic factors.[4]

Q2: What is the fundamental principle governing which regioisomer is formed?

The regiochemical outcome hinges on which nitrogen atom of the substituted hydrazine initiates the cyclization. This is influenced by several factors, including the electronic and steric properties of the hydrazine substituent, the nature of the β-dicarbonyl compound, and the reaction conditions (e.g., pH, solvent, temperature).[5][6] Generally, the reaction can be steered toward either the kinetically or thermodynamically favored product.[5]

Q3: What are the typical starting materials for aminopyrazole synthesis?

The most common precursors are β-ketonitriles and substituted hydrazines.[7] Variations include using β-enaminonitriles or alkoxyacrylonitriles as the 1,3-dielectrophile.[5] The choice of these starting materials significantly impacts the reactivity and the potential for regioisomer formation.

Q4: How can I definitively determine the regiochemistry of my product?

While routine 1H and 13C NMR are essential, they may not always be sufficient to unambiguously assign the regioisomer. Advanced 2D NMR techniques, such as HMBC (Heteronuclear Multiple Bond Correlation) and NOESY (Nuclear Overhauser Effect Spectroscopy), are powerful tools for establishing the connectivity and spatial relationships within the molecule.[8][9] In cases of ambiguity, single-crystal X-ray diffraction provides the most definitive structural proof.

Troubleshooting Guide: Controlling Regioisomer Formation

This section addresses specific experimental challenges and provides actionable solutions to improve the regioselectivity of your aminopyrazole synthesis.

Problem 1: My reaction is producing a nearly 1:1 mixture of 3-amino and 5-aminopyrazole regioisomers.

This is a common issue, particularly when the electronic and steric factors do not strongly favor one reaction pathway over the other. The key is to adjust the reaction conditions to favor either kinetic or thermodynamic control.

Root Cause Analysis:

• Neutral or Mildly Acidic Conditions: These conditions often allow for the equilibration of intermediates, leading to a mixture of products.[5]

• Standard Solvents: Protic solvents like ethanol can facilitate both reaction pathways, resulting in poor selectivity.[3]

• Moderate Temperatures: Temperatures that are not at either extreme (e.g., room temperature to moderate heating) may not provide a sufficient energy barrier to favor one pathway significantly.

Solutions:

• Kinetic Control (Favoring the 3-aminopyrazole): To favor the kinetically controlled product, the reaction should be performed under conditions that promote rapid, irreversible cyclization.

  • Basic Conditions: The use of a base, such as sodium ethoxide, at low temperatures (e.g., 0 °C) can trap the initial, kinetically formed adduct before it has a chance to equilibrate.[5]

  • Order of Addition: Adding the hydrazine to the electrophile can sometimes favor the kinetic product.[5]

• Thermodynamic Control (Favoring the 5-aminopyrazole): To favor the more thermodynamically stable isomer, the reaction should be run under conditions that allow for the equilibration of intermediates.

  • Neutral or Acidic Conditions: Running the reaction in a neutral solvent like ethanol or with a catalytic amount of acid at elevated temperatures (e.g., reflux) will favor the formation of the more stable 5-aminopyrazole.[5]

Problem 2: I am trying to synthesize the 3-aminopyrazole, but the 5-aminopyrazole is the major product, even under basic conditions.

While basic conditions generally favor the kinetic 3-amino product, other factors can override this effect.

Root Cause Analysis:

• Steric Hindrance: If the substituent on the hydrazine is bulky (e.g., tert-butyl), it can sterically hinder the attack of the more substituted nitrogen, favoring the pathway that leads to the 5-aminopyrazole, even under kinetic control.

• Electronic Effects: Electron-withdrawing groups on the hydrazine can decrease the nucleophilicity of the substituted nitrogen, making the terminal nitrogen more reactive and leading to the 5-aminopyrazole.[5]

Solutions:

• Re-evaluate Hydrazine Substituent: If possible, consider using a hydrazine with a smaller or less electron-withdrawing substituent if the 3-amino isomer is the target.

• Enhanced Basic Conditions: A stronger base or a higher concentration of the base might accelerate the desired cyclization before equilibration can occur.

• Solvent Effects: The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as solvents has been shown to dramatically increase the regioselectivity in some pyrazole syntheses.[3][10] These solvents can stabilize certain transition states, favoring one regioisomeric pathway.

Visualizing the Reaction Pathway

The following diagram illustrates the competing pathways for the formation of 3- and 5-aminopyrazoles under kinetic and thermodynamic control.

Sources

• 1. name-reaction.com [name-reaction.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 6. benchchem.com [benchchem.com]
• 7. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines | MDPI [mdpi.com]
• 10. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde and its Derivatives

Welcome to the dedicated technical support resource for researchers, chemists, and drug development professionals working with 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde and its related structures. This guide is designed to provide expert-driven, field-proven insights into the stability challenges inherent to this valuable synthetic building block. Our goal is to equip you with the knowledge to anticipate, troubleshoot, and resolve common issues, ensuring the integrity of your experiments and the reliability of your results.

The unique structure of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, featuring an electron-donating amino group and a reactive aldehyde on a pyrazole core, makes it highly versatile for constructing complex heterocyclic systems.[1][2] However, this same combination of functional groups predisposes the molecule to specific stability issues. This guide provides a structured, in-depth approach to navigating these challenges.

Part 1: Troubleshooting Guide - Common Experimental Issues

This section addresses specific problems you may encounter during the handling, storage, and use of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Issue 1: Unexpected Color Change of Solid Compound (White to Yellow/Brown)

Question: My vial of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, which was initially a white or off-white powder, has developed a yellow or brown tint over time. Is the material degraded, and can I still use it?

Answer:

A color change from white to yellow or brown is a common visual indicator of potential degradation. While the compound may still contain a significant amount of the desired material, the presence of colored impurities suggests that oxidation or other decomposition pathways have been initiated.

• Causality: The primary cause is often slow oxidation. The electron-rich aminopyrazole ring system is susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light, and trace metal impurities. The aldehyde group itself can also undergo oxidation to the corresponding carboxylic acid, though this is less likely to cause significant color change on its own. The formation of highly conjugated oligomers or self-condensation products can also lead to colored species.

• Recommended Action:

  • Assess Purity: Before use, it is critical to re-analyze the material to determine its purity. A simple Thin Layer Chromatography (TLC) can give a quick qualitative assessment, but a quantitative technique like High-Performance Liquid Chromatography (HPLC) or quantitative Nuclear Magnetic Resonance (qNMR) is strongly recommended to determine the actual percentage of the active compound.[3]

  • Purification: If the purity is found to be compromised but a significant amount of the desired compound remains, purification may be possible. Recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or flash column chromatography can be effective in removing colored impurities.

  • Use with Caution: If purification is not feasible, the material may be used in non-critical initial experiments, but the mass of the starting material should be adjusted to account for the lower purity. Be aware that the impurities may interfere with the reaction, potentially leading to lower yields or unexpected side products. For final, critical experiments, using a fresh, high-purity lot is always the best practice.

Issue 2: Poor Solubility or Precipitation from Solution

Question: I've dissolved 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in a solvent like DMSO or DMF for screening, but after a short time, I observe cloudiness or precipitation. What is happening?

Answer:

This observation often points to either limited long-term stability in solution or the formation of insoluble degradation products.

• Causality:

  • Solution Instability: Many research compounds are significantly less stable in solution than as a dry solid.[4] In solvents, especially polar aprotic solvents like DMSO, the molecules have greater mobility, increasing the likelihood of intermolecular reactions. Self-condensation between the amino group of one molecule and the aldehyde of another can form imines, which may further react to form insoluble oligomers.

  • Degradation: As with the solid, oxidation can occur in solution, potentially at an accelerated rate. The degradation products may have different solubility profiles than the parent compound, leading to precipitation. For instance, the oxidation of the aldehyde to a carboxylic acid could alter its solubility depending on the solvent and pH.

• Recommended Action:

  • Prepare Fresh Solutions: The most reliable practice is to prepare solutions immediately before use. Avoid storing stock solutions for extended periods unless stability data in that specific solvent and storage condition has been established.

  • Storage of Solutions: If a solution must be stored, even for a short period, it should be kept at low temperatures (2-8°C or -20°C) and protected from light.[4][5] Capping the vial tightly and purging with an inert gas like argon or nitrogen can also mitigate oxidative degradation.

  • Solvent Choice: Consider the compatibility of the solvent with your downstream application and the compound's stability. While DMSO is a common solvent for stock solutions, its hygroscopic nature can introduce water, which might participate in degradation pathways.

Issue 3: Low Yields or Unexpected Byproducts in Downstream Reactions

Question: I am using 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in a reaction (e.g., reductive amination, Wittig reaction), but my yields are consistently low, and I'm isolating unexpected side products. Could the starting material be the problem?

Answer:

Absolutely. The purity and stability of this starting material are critical for successful synthetic outcomes. Low yields and side products are classic symptoms of using a partially degraded reagent.

• Causality & Troubleshooting Workflow: The aldehyde functional group is central to many reactions. If it has been compromised, the desired reaction cannot proceed efficiently.

  Caption: Troubleshooting workflow for low yields.

• Specific Scenarios:

  • Oxidized Impurity: If a portion of the aldehyde has oxidized to a carboxylic acid, it will not participate in reactions like reductive amination or Wittig olefination. The carboxylic acid impurity may also interfere with basic reagents, consuming them and lowering the effective concentration.

  • Dimer/Oligomer Impurities: These impurities will not have a free aldehyde group and will be unreactive, leading to a lower effective concentration of the starting material and thus lower yields.

  • Reaction with Reagents: The aminopyrazole moiety can be sensitive. Strong bases may deprotonate the amino group or even the pyrazole ring, leading to unwanted side reactions. Strong oxidizing agents used in the reaction could degrade the starting material before it has a chance to react as intended.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde?

A1: Based on supplier recommendations and the compound's chemical nature, the ideal storage conditions are summarized in the table below. The primary goal is to minimize exposure to oxygen, moisture, and light.

Parameter	Recommendation	Rationale
Temperature	2-8°C	Slows down the rate of potential degradation reactions.
Atmosphere	Store under an inert gas (Argon or Nitrogen)	Minimizes exposure to oxygen and moisture, preventing oxidation.
Light	Store in an amber or opaque vial[4]	Protects against photodecomposition, a common pathway for conjugated aromatic systems.
Container	Tightly sealed vial	Prevents ingress of atmospheric moisture and oxygen.

Q2: How long can I store stock solutions of this compound?

A2: As a best practice, solutions should be made fresh for each experiment. If storage is unavoidable, stability is highly dependent on the solvent, concentration, and storage conditions. Based on analogous research chemicals, a reconstituted solution stored at 2-8°C and protected from light should be considered viable for a limited time, potentially up to a few weeks, but should be used as quickly as possible.[4][5] For longer-term storage, aliquoting and freezing at -20°C or below is an option, but freeze-thaw cycles should be avoided as they can degrade the compound.[4] Always visually inspect the solution for signs of degradation (color change, precipitation) before use.[4]

Q3: What analytical methods are recommended for assessing the purity of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde?

A3: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive purity assessment.

Method	Purpose	Typical Protocol Outline
Reverse-Phase HPLC	Quantitative purity assessment and detection of impurities.[3]	Column: C18 column. Mobile Phase: A gradient of Water (with 0.1% TFA or Formic Acid) and Acetonitrile (with 0.1% TFA or Formic Acid). Detection: UV at a wavelength appropriate for the pyrazole chromophore (e.g., 220-280 nm).
¹H NMR	Structural confirmation and detection of major impurities.	The spectrum should be clean with correct chemical shifts and integration for all protons. Impurities may appear as unassigned peaks.
LC-MS	Identification of the parent compound and characterization of unknown impurity peaks.[6]	Couples the separation power of HPLC with the mass identification of a mass spectrometer. The expected mass for the protonated molecule [M+H]⁺ is approximately 126.07.

Q4: Is 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde sensitive to acidic or basic conditions?

A4: Yes, caution should be exercised under both acidic and basic conditions.

• Basic Conditions: Strong bases can deprotonate the amino group, potentially leading to side reactions. The aldehyde group itself can undergo aldol-type reactions or Cannizzaro reactions under strong basic conditions, especially with heating.

• Acidic Conditions: While many reactions involving aldehydes are acid-catalyzed, strong acidic conditions can affect the stability of the aminopyrazole ring. One study showed that 5-amino-1H-pyrazole-4-carbaldehydes react with sodium nitrite in acidic solution, indicating the potential for reactivity under these conditions.[7] It is always best to use the mildest conditions possible to achieve the desired transformation.

Part 3: Experimental Protocols

Protocol 1: General Procedure for Purity Assessment by RP-HPLC

This protocol provides a starting point for developing a method to assess the purity of your compound.

• Sample Preparation: Prepare a stock solution of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in a suitable solvent (e.g., Acetonitrile or a mixture of Acetonitrile/Water) at a concentration of approximately 1 mg/mL. Dilute this stock to a working concentration of ~50-100 µg/mL.

• Instrumentation & Conditions:

  • Instrument: Standard HPLC system with a UV detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5-10 µL.

  • Detection Wavelength: 254 nm (or an optimized wavelength determined by a UV scan).

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	5
  20.0	95
  25.0	95
  25.1	5

  | 30.0 | 5 |

• Analysis: Integrate the peak areas of all detected peaks. The purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

  Caption: General workflow for HPLC purity analysis.

References

• 5

• 4

• 8

• 9

• 10

• 11

• 12

• 13

• 14

• 15

• 16

• 17

• 18

• 1

• 19

• 7

• 20

• 2

• 21

• 22

• 3

• 6

• 23

• 24

• 25

• 26

• 27

Sources

• 1. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 3. bachem.com [bachem.com]
• 4. realpeptides.co [realpeptides.co]
• 5. peptidedosages.com [peptidedosages.com]
• 6. biosynth.com [biosynth.com]
• 7. researchgate.net [researchgate.net]
• 8. 5-Amino-1MQ Dosage: Clinical Protocol, Benefits & Administration [alpha-rejuvenation.com]
• 9. 5-Amino-1-methyl-1H-pyrazole-4-carbaldehyde synthesis - chemicalbook [chemicalbook.com]
• 10. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules [scirp.org]
• 13. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 14. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds [mdpi.com]
• 17. New findings on degradation of famotidine under basic conditions: identification of a hitherto unknown degradation product and the condition for obtaining the propionamide intermediate in pure form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. PubChemLite - 5-amino-1-methyl-1h-pyrazole-4-carbaldehyde (C5H7N3O) [pubchemlite.lcsb.uni.lu]
• 19. pubs.acs.org [pubs.acs.org]
• 20. 5-amino-1-methyl-1H-pyrazole-4-carboxamide | C5H8N4O | CID 265696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. database.ich.org [database.ich.org]
• 22. methyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate | C6H9N3O2 | CID 15140326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Investigation of the degradation mechanism of 5-aminosalicylic acid in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Preclinical testing of 5-amino-1-((1R,2S,3S,4R)-2,3-dihydroxy-4-methylcyclopentyl)-1H-imidazole-4-carboxamide: a potent protein kinase C-ι inhibitor as a potential prostate carcinoma therapeutic - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. encyclopedia.pub [encyclopedia.pub]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of 5-Amino vs. 3-Amino Pyrazole Derivatives: A Medicinal Chemist's Perspective

Introduction: The Significance of Isomeric Position in Drug Design

The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1][2] Its five-membered heterocyclic structure offers a versatile framework for designing agents with activities spanning from anticancer and antimicrobial to anti-inflammatory and anticonvulsant.[2][3] Among the various pyrazole derivatives, aminopyrazoles have emerged as particularly fruitful starting points for drug discovery.[1][4]

However, the seemingly subtle difference in the position of the amino group—at the 3- or 5-position—profoundly dictates the molecule's electronic properties, hydrogen bonding capabilities, and spatial arrangement. This positional isomerism is not a trivial structural footnote; it is a critical determinant of biological activity, influencing how a molecule interacts with its target protein. This guide provides an in-depth, objective comparison of the bioactivity of 5-aminopyrazole (5-AP) and 3-aminopyrazole (3-AP) derivatives, supported by experimental data, to arm researchers and drug development professionals with the insights needed to make informed decisions in scaffold selection and lead optimization.

The Aminopyrazole Scaffold: A Tale of Two Isomers

The fundamental difference between 3-AP and 5-AP derivatives lies in the placement of the exocyclic amino group relative to the two nitrogen atoms of the pyrazole ring. This positioning affects the molecule's charge distribution and its potential as a hydrogen bond donor and acceptor, which are crucial for molecular recognition by biological targets. 5-Aminopyrazoles are frequently employed as key starting materials for synthesizing a wide range of fused heterocyclic compounds with diverse biological activities, including anticancer, antimicrobial, and antioxidant properties.[5]

Caption: Core structures of 3-aminopyrazole and 5-aminopyrazole isomers.

Comparative Bioactivity Analysis: Where Position Dictates Potency

The choice between a 3-AP and a 5-AP scaffold should be guided by the specific biological target and the desired therapeutic application.[6] The available data indicates distinct, though sometimes overlapping, therapeutic strengths for each isomer.

Kinase Inhibition and Anticancer Activity

Both scaffolds have been extensively used to design kinase inhibitors, a critical class of anticancer drugs.[6] However, the specific kinase families targeted often differ based on the aminopyrazole isomer.

• 3-Aminopyrazole Derivatives: This class has shown particular promise as scaffolds for inhibitors of Cyclin-Dependent Kinases (CDKs) and AXL kinase.[6] Furthermore, 3-AP derivatives have been developed as potent inhibitors of c-Jun N-terminal kinase 3 (JNK3), an enzyme implicated in neurodegeneration, with high selectivity over other kinases like p38.[7] A series of aminopyrazole-based inhibitors were also developed to target Fibroblast Growth Factor Receptors (FGFR) 2 and 3, which are drivers in various cancers.[8] These inhibitors demonstrated excellent activity against both wild-type and gatekeeper mutant versions of the enzymes, a common mechanism of drug resistance.[8]

• 5-Aminopyrazole Derivatives: The 5-AP scaffold has proven highly effective for developing inhibitors of p38 MAP kinase, a key enzyme in inflammatory signaling pathways that is also relevant to cancer.[6] Additionally, derivatives of 5-aminopyrazole have been investigated as promising anti-proliferative agents, capable of suppressing the growth of various cancer cell lines.[9][10] For instance, certain 5-AP acylhydrazones showed significant antitumor properties against HeLa, MCF-7, and other cancer cell lines with micromolar IC50 values.[11] Fused pyrazole systems derived from 5-APs, such as pyrazolo[1,5-a]pyrimidines, have also demonstrated noteworthy anticancer activities by inhibiting enzymes like PIM kinase.[5]

Table 1: Comparative Anticancer and Kinase Inhibitory Activity

Derivative Class	Target Kinase/Cell Line	Reported Activity (IC₅₀/GI₅₀)	Reference
3-Aminopyrazole	FGFR2 (Wild-Type)	Sub-micromolar	[8]
3-Aminopyrazole	FGFR3 (V555M Mutant)	Sub-micromolar	[8]
3-Aminopyrazole	JNK3	Nanomolar range	[7]
5-Aminopyrazole	PIM-1 Kinase	1.26 - 3.22 µM	[5]
5-Aminopyrazole	NIK (NF-kB pathway)	2.9 - 8.4 nM	[1]
5-Aminopyrazole	HeLa, MCF7 (Cancer Cells)	Micromolar range	[11]

Antimicrobial Activity

In the realm of antimicrobial agents, a clearer distinction emerges between the two isomers.

• 3-Aminopyrazole Derivatives: While some 3-AP derivatives show antimicrobial effects, the literature more strongly supports their counterparts.[1] For example, certain 3-APs demonstrated high activity against both bacteria (like B. subtilis and E. coli) and fungi in well diffusion assays.[4]

• 5-Aminopyrazole Derivatives: Studies suggest that 5-AP derivatives often exhibit more interesting and potent antimicrobial results than their 3-AP isomers.[1] Fused systems like pyrazolo[1,5-a]pyrimidines, synthesized from 5-amino pyrazoles, have shown broad-spectrum antimicrobial activity against bacteria such as Bacillus subtilis and Escherichia coli, and fungi like Aspergillus niger and Candida albicans.[5] One 5-AP derivative exhibited a larger inhibition zone against both Gram-positive and Gram-negative bacteria than the reference drug Ampicillin.[1]

Table 2: Comparative Antimicrobial Activity

Derivative Class	Organism	Reported Activity	Reference
3-Aminopyrazole	B. subtilis, E. coli	High activity (inhibition zone > 15 mm)	[4]
5-Aminopyrazole	B. theringiensis (Gram +)	24 mm inhibition zone (vs. 17 mm for Ampicillin)	[1]
5-Aminopyrazole	K. pneumoniae (Gram -)	22 mm inhibition zone (vs. 20 mm for Ampicillin)	[1]
5-Aminopyrazole	B. subtilis, E. coli	Broad-spectrum activity	[5]

Anticonvulsant Activity

Direct comparative studies have provided clear evidence for the superiority of one isomer in treating seizures. A study on newly synthesized 3-amino and 5-aminopyrazoles revealed that 3-aminopyrazole derivatives generally exhibit stronger anticonvulsant activity compared to their 5-aminopyrazole counterparts.[6] The most potent compounds were highly effective in the Maximal Electroshock Seizure (MES) test, a standard model for generalized tonic-clonic seizures.[6]

Causality and Structure-Activity Relationships (SAR)

The observed differences in bioactivity can be rationalized by considering the structure-activity relationships (SAR). The position of the amino group influences the molecule's ability to form key hydrogen bonds with the target protein's active site. For instance, in kinase inhibition, the aminopyrazole core often acts as a "hinge-binder," forming hydrogen bonds with the backbone of the kinase hinge region.

Caption: Conceptual diagram of differential binding modes for 3-AP vs. 5-AP.

As the diagram hypothetically illustrates, the different vectoral projection of the amino group and other substituents in 3-AP versus 5-AP derivatives can lead to distinct binding orientations. A substituent that is productive for binding in a 5-AP scaffold might cause a steric clash in a 3-AP scaffold, and vice-versa. This explains why one isomer may be a potent inhibitor for a specific kinase (e.g., JNK3), while the other is better suited for a different kinase (e.g., p38).[6][12]

Experimental Protocols: A Framework for Validation

To ensure the trustworthiness and reproducibility of bioactivity data, standardized and well-documented protocols are essential. Below are representative methodologies for assessing anticancer and antimicrobial activity.

Protocol 1: In Vitro Anticancer Cytotoxicity (MTT Assay)

This protocol assesses a compound's ability to inhibit cell proliferation, a hallmark of anticancer activity.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., from 0.1 µM to 100 µM) in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert MTT to formazan.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Shake the plate gently for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ (the concentration required to inhibit cell growth by 50%) using non-linear regression analysis.

Caption: Standard workflow for an MTT-based cell viability assay.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Step-by-Step Methodology:

• Inoculum Preparation: Culture the microbial strain (e.g., E. coli, S. aureus) overnight. Dilute the culture in appropriate broth (e.g., Mueller-Hinton Broth) to achieve a standardized concentration of ~5 x 10⁵ CFU/mL.

• Compound Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in broth. The final volume in each well should be 50 µL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL. This results in a final inoculum concentration of ~2.5 x 10⁵ CFU/mL.

• Controls: Include a positive control (broth + inoculum, no compound) and a negative control (broth only) on each plate. A standard antibiotic (e.g., Ciprofloxacin) should also be tested as a reference.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. The reading can be aided by using a plate reader to measure optical density (OD) at 600 nm.

Conclusion and Future Perspectives

The positional isomerism of the amino group on the pyrazole ring is a critical factor in determining the biological activity profile of its derivatives. The evidence suggests that 3-aminopyrazoles are particularly promising as anticonvulsant agents and as scaffolds for certain kinase inhibitors (e.g., CDKs, AXL, JNK3) .[6] In contrast, 5-aminopyrazole derivatives have demonstrated significant potential as antimicrobial agents and as inhibitors of different kinases, such as p38 MAPK and PIM-1 .[5][6]

This guide serves as a comparative overview to assist researchers in the strategic design of novel aminopyrazole-based therapeutics. The choice between a 3-AP or 5-AP core must be a target-driven decision. To further elucidate the nuanced structure-activity relationships, future research should prioritize direct, head-to-head comparative studies of 3-AP and 5-AP isomers across a broader range of biological targets. Such studies will be invaluable for building more predictive models and accelerating the development of potent and selective pyrazole-based drugs.

References

• Al-Ostoot, F. H., Al-Ghorbani, M., & Kandeel, M. M. (2025).
• BenchChem. (2025).
• He, Y., et al. (n.d.).
• Pippione, A. C., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI.
• Various Authors. (2016). SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME NEW PYRAZOLE DERIVATIVES. International Journal Of Pharmaceutical Sciences And Research.
• Patel, A. K., et al. (2018).
• Ebenezer, O. A., et al. (n.d.).
• Sanna, M., et al. (n.d.).
• Szabo, C. M., et al. (n.d.). Structure-Activity Relationships and X-ray Structures Describing the Selectivity of Aminopyrazole Inhibitors for c-Jun N-terminal Kinase 3 (JNK3) over p38. PMC, PubMed Central.
• Fichez, J., Busca, P., & Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION.
• Pippione, A. C., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC, PubMed Central.
• Sanna, M., et al. (2024).
• Al-Romaigh, F. A., et al. (2024). Design, Synthesis, Antimicrobial Activity, and Molecular Docking of Novel Thiazoles, Pyrazoles, 1,3-Thiazepinones, and 1,2,4-Triazolopyrimidines Derived from Quinoline-Pyrido[2,3-d] Pyrimidinones. MDPI.
• Various Authors. (n.d.). Design and Synthesis of Highly Potent and Isoform Selective JNK3 Inhibitors: SAR Studies on Aminopyrazole Derivatives.
• Sanna, M., et al. (2024).
• Bawazir, W. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules.
• Laufer, S., et al. (n.d.). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI.
• Sanna, M., et al. (n.d.).
• Bouziane, A., et al. (2021).
• Al-wsab, B., et al. (2024). Synthesis and Antitumor Activities of Novel 5-amino-3-(halophenyl)-1-phenyl-1H-pyrazole-4-carbonitriles. Bentham Science Publishers.
• Kumar, A., et al. (n.d.). Current status of pyrazole and its biological activities. PMC, PubMed Central.
• van der Werf, M. J., et al. (n.d.). Structure Activity Relationship of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes. Frontiers.
• Drug Design Org. (n.d.).
• Gonzalez-Sarrano, L., et al. (2024).
• Liu, N., et al. (2010). Design, synthesis, and structure-activity relationships of pyrazole derivatives as potential FabH inhibitors. PubMed.

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structure-Activity Relationships and X-ray Structures Describing the Selectivity of Aminopyrazole Inhibitors for c-Jun N-terminal Kinase 3 (JNK3) over p38 - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde Derivatives in Cell-Based Assays

Introduction: The Therapeutic Promise of Pyrazole Scaffolds

In the landscape of modern drug discovery, the pyrazole scaffold has emerged as a privileged structure, forming the core of numerous compounds with significant therapeutic potential.[1] Derivatives of 5-aminopyrazole, in particular, have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, and enzyme inhibitory effects.[2][3] This guide focuses on a specific class of these compounds, the 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde derivatives, and provides a comprehensive framework for their validation in cell-based assays. As researchers and drug development professionals, a robust and logical validation cascade is paramount to identifying and advancing promising lead candidates. This document will provide not only the "how" but also the "why" behind the experimental choices, ensuring a scientifically sound and efficient validation process. We will explore the validation of these derivatives as both Fibroblast Growth Factor Receptor (FGFR) and Cyclin-Dependent Kinase 2 (CDK2) inhibitors, two critical targets in oncology.

Part 1: Foundational Validation - Assessing Cytotoxicity and Antiproliferative Activity

The initial step in characterizing any novel compound is to determine its fundamental effect on cell viability and proliferation. This baseline understanding is crucial for interpreting data from more complex mechanistic assays. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted, robust, and cost-effective method for this purpose.[4]

The "Why": Understanding the MTT Assay

The MTT assay measures the metabolic activity of cells, which in most cases, correlates with cell viability.[5] Viable cells possess mitochondrial dehydrogenases that cleave the tetrazolium ring of MTT, resulting in the formation of insoluble purple formazan crystals.[6] The amount of formazan produced is directly proportional to the number of metabolically active cells. By measuring the absorbance of the solubilized formazan, we can quantify the effect of our pyrazole derivatives on cell viability.

Experimental Protocol: MTT Assay

Materials:

• 96-well cell culture plates

• Cancer cell lines of interest (e.g., NCI-H520 lung cancer, SNU-16 gastric cancer, KATO III gastric cancer for FGFR inhibition; HCT-116 colon cancer for CDK2 inhibition)

• Complete cell culture medium

• 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Multichannel pipette

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (typically 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment: The following day, treat the cells with serial dilutions of the pyrazole derivatives. Include a vehicle control (DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for a defined period, typically 48-72 hours, to allow the compounds to exert their effects.[7]

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[4]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) value for each compound.

Part 2: Comparative Analysis - Benchmarking Against a Competitive Landscape

To truly understand the potential of our 5-aminopyrazole derivatives, their performance must be benchmarked against existing or alternative inhibitors targeting the same pathways. This comparative analysis provides crucial context for hit-to-lead progression.

FGFR Inhibitors: A Comparative Overview

The Fibroblast Growth Factor Receptor (FGFR) signaling pathway plays a critical role in cell proliferation, differentiation, and angiogenesis.[8] Aberrant FGFR signaling is a known driver in various cancers.[1] Several FGFR inhibitors are currently in clinical development or have received regulatory approval, making them relevant comparators.[9][10]

Compound Class	Compound Name	Target(s)	IC50 (nM) - Biochemical Assay	Cell-Based IC50 (nM)	Key Features	Reference(s)
5-Aminopyrazole Derivative	Compound 10h	pan-FGFR (FGFR1, 2, 3)	FGFR1: 46, FGFR2: 41, FGFR3: 99	NCI-H520: 19, SNU-16: 59, KATO III: 73	Covalent inhibitor, active against gatekeeper mutations.	[11]
Alternative: Pyridopyrimidine	Erdafitinib	pan-FGFR	FGFR1: 1.2, FGFR2: 2.5, FGFR3: 2.6	-	Approved for urothelial carcinoma with FGFR alterations.	[12]
Alternative: Indazole	BGJ398 (Infigratinib)	pan-FGFR	FGFR1: 0.9, FGFR2: 1, FGFR3: 1.4	-	In clinical trials for various solid tumors.	[10]
Alternative: Pyrido[2,3-d]pyrimidin-7-one	AZD4547	FGFR1, 2, 3	FGFR1: 0.2, FGFR2: 2.5, FGFR3: 1.8	-	Investigated in NCI-MATCH trial.	[13]

CDK2 Inhibitors: A Comparative Overview

Cyclin-Dependent Kinase 2 (CDK2) is a key regulator of the cell cycle, particularly the G1-S phase transition.[14] Dysregulation of CDK2 activity is a hallmark of many cancers, making it an attractive therapeutic target.[15] While several pan-CDK inhibitors have been developed, the focus has shifted towards more selective CDK2 inhibitors to minimize off-target toxicities.[16]

Compound Class	Compound Name	Target(s)	IC50 (µM) - Enzyme Assay	Cell-Based GI50 (µM)	Key Features	Reference(s)
Pyrazole Derivative	Compound 4	CDK2/cyclin A2	3.82	3.81 (NCI-60 panel mean)	Induces G1 phase cell cycle arrest and apoptosis.	[17][18]
Pyrazole Derivative	Compound 9	CDK2/cyclin A2	0.96	-	Potent CDK2 inhibition.	[17][18]
Alternative: Purine	NU2058	CDK1/CDK2	CDK2: 54	-	Dual CDK1/2 inhibitor.	[5]
Alternative: Purine	NU6102	CDK1/CDK2	CDK2: 9	-	Dual CDK1/2 inhibitor.	[5]
Alternative: Flavone	Flavopiridol	pan-CDK	-	-	Early generation, non-selective CDK inhibitor.	[16]
Alternative: Purine	Roscovitine	pan-CDK	-	-	Early generation, non-selective CDK inhibitor.	[16]

Part 3: Mechanistic Validation - Unraveling the Mode of Action

Once potent antiproliferative activity is established, the next critical step is to confirm that the observed cellular effects are a direct result of on-target engagement and modulation of the intended signaling pathway.

Target Engagement: The BRET Assay

Bioluminescence Resonance Energy Transfer (BRET) is a powerful technique to measure compound binding to a target protein in living cells.[19] This assay provides a direct readout of target engagement, confirming that the pyrazole derivative is interacting with its intended kinase.

The principle of BRET relies on non-radiative energy transfer between a bioluminescent donor (e.g., NanoLuc® Luciferase fused to the target protein) and a fluorescent acceptor (a fluorescently labeled tracer that binds to the target).[19] When a test compound binds to the target protein, it displaces the fluorescent tracer, leading to a decrease in the BRET signal. This change in BRET is a quantitative measure of the compound's affinity and occupancy of the target protein within the complex intracellular environment.[20]

Caption: Workflow for the NanoBRET® Target Engagement Assay.

• Cell Transfection: Transfect a suitable cell line (e.g., HEK293) with a vector encoding the target kinase (FGFR or CDK2) fused to NanoLuc® luciferase.

• Cell Plating: Plate the transfected cells into 96-well plates.

• Compound Dosing: Add serial dilutions of the 5-aminopyrazole derivatives to the cells.

• Tracer Addition: Add a fluorescently labeled tracer that is known to bind to the target kinase.

• Substrate Addition: Add the NanoLuc® substrate to initiate the bioluminescent reaction.

• Signal Detection: Measure the luminescence at the donor and acceptor emission wavelengths using a BRET-compatible plate reader.

• Data Analysis: Calculate the BRET ratio and determine the IC50 value for target engagement.[21]

Pathway Modulation: Western Blotting for Phospho-Proteins

Western blotting is an indispensable technique for confirming that target engagement translates into the inhibition of downstream signaling. By analyzing the phosphorylation status of key pathway components, we can verify the compound's mechanism of action.

For FGFR inhibitors, we expect to see a decrease in the phosphorylation of downstream effectors like PLCγ, FRS2, and ERK. For CDK2 inhibitors, a key downstream substrate is the Retinoblastoma protein (Rb).[22] A reduction in the phosphorylation of these specific proteins upon treatment with our pyrazole derivatives provides strong evidence of on-target pathway modulation.[23]

Caption: Simplified FGFR Signaling Pathway and Point of Inhibition.

Sources

• 1. onclive.com [onclive.com]
• 2. mdpi.com [mdpi.com]
• 3. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. atcc.org [atcc.org]
• 5. Pre-clinical evaluation of cyclin-dependent kinase 2 and 1 inhibition in anti-estrogen-sensitive and resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. texaschildrens.org [texaschildrens.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. ascopubs.org [ascopubs.org]
• 10. Inhibition of the fibroblast growth factor receptor (FGFR) pathway: the current landscape and barriers to clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ascopubs.org [ascopubs.org]
• 13. Patient Selection Approaches in FGFR Inhibitor Trials—Many Paths to the Same End? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cyclin-dependent kinase 2 - Wikipedia [en.wikipedia.org]
• 15. taylorandfrancis.com [taylorandfrancis.com]
• 16. Targeting CDK2 and other novel cell cycle targets for breast cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay [promega.com]
• 20. A High-Throughput BRET Cellular Target Engagement Assay Links Biochemical to Cellular Activity for Bruton's Tyrosine Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. CDK2 and CDK4: Cell Cycle Functions Evolve Distinct, Catalysis-Competent Conformations, Offering Drug Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 23. licorbio.com [licorbio.com]

A Comparative Guide to the Selectivity Profiles of Kinase Inhibitors Derived from 5-Aminopyrazole Scaffolds

Introduction: The 5-Aminopyrazole Scaffold as a Cornerstone in Kinase Inhibitor Design

In the landscape of medicinal chemistry, certain molecular frameworks demonstrate such a remarkable capacity for interacting with specific biological targets that they earn the designation of "privileged scaffolds."[1] The 5-aminopyrazole ring is a quintessential example of such a structure within the domain of protein kinase inhibition. Its inherent ability to form critical hydrogen bonds with the kinase hinge region—a conserved backbone segment of the ATP-binding pocket—has established it as a foundational element in the design of numerous potent kinase inhibitors.[1][2]

Kinase inhibitors based on this scaffold have been developed against a wide array of targets, including critical regulators of cell signaling like the c-Jun N-terminal Kinases (JNKs), p38 MAP Kinase, Aurora kinases, Fibroblast Growth Factor Receptors (FGFRs), and Janus Kinases (JAKs).[1][3][4][5][6] However, potency is only one part of the equation for a successful therapeutic. The ultimate utility of a kinase inhibitor is profoundly dictated by its selectivity : its ability to inhibit the intended target kinase without significantly affecting other kinases among the more than 500 members of the human kinome.

This guide provides a comprehensive comparison of the selectivity profiles of prominent kinase inhibitors derived from 5-aminopyrazole scaffolds. We will delve into the state-of-the-art methodologies used to assess selectivity, present comparative experimental data, and explore the structure-activity relationships (SAR) that govern why one compound is exquisitely selective while another engages multiple targets.

The Crucial Role of Kinase Inhibitor Selectivity

Achieving high selectivity is a paramount goal in drug development. The human kinome is a vast and interconnected network, and unintended inhibition of off-target kinases can lead to unforeseen toxicities or side effects.[7][8] Conversely, in some contexts, such as oncology, a controlled "polypharmacology" where an inhibitor hits a few specific, disease-relevant targets can be therapeutically advantageous.[9] Therefore, a precise understanding of an inhibitor's selectivity profile is essential for interpreting biological data and predicting clinical outcomes.

The primary challenge in designing selective inhibitors is the high degree of structural conservation within the ATP-binding site across the entire kinome.[10] Success often hinges on exploiting subtle differences in the amino acid residues surrounding this pocket.

Key Metrics for Quantifying Selectivity

• IC50 (Half-maximal Inhibitory Concentration): The concentration of an inhibitor required to reduce the activity of a specific enzyme by 50%. It is a measure of potency . It is crucial to note that the IC50 value for an ATP-competitive inhibitor is dependent on the ATP concentration used in the assay.[7][11]

• Kd (Dissociation Constant): A measure of the binding affinity between an inhibitor and a kinase. A lower Kd value indicates a stronger binding interaction. Unlike IC50, Kd is an intrinsic value independent of substrate concentrations.[7]

• Selectivity Score: Often expressed as a ratio of IC50 or Kd values. For example, a 100-fold selectivity for Kinase A over Kinase B means the inhibitor is 100 times more potent or has 100 times higher affinity for Kinase A.

Methodologies for Determining Kinase Selectivity Profiles

A multi-faceted approach is required to build a comprehensive and reliable selectivity profile. No single assay can provide the complete picture. The process typically moves from high-throughput biochemical screens to more physiologically relevant cell-based models.

Experimental Workflow for Kinase Selectivity Profiling

Caption: A phased workflow for kinase inhibitor selectivity profiling.

In Vitro Biochemical Assays

These assays utilize purified, recombinant kinase enzymes to directly measure inhibition. They are the workhorse for primary screening and determining IC50 values against a panel of kinases.

Causality Behind Experimental Choice: The primary goal here is to isolate the interaction between the inhibitor and the kinase, free from the complexities of a cellular environment (e.g., membrane permeability, efflux pumps, metabolic breakdown). Using ATP concentrations close to the Michaelis-Menten constant (Km) for each specific kinase is critical. This standardizes the competitive pressure from ATP, allowing for a more equitable comparison of inhibitor potencies (IC50 values) across different kinases.[7][12]

Detailed Protocol: Radiometric [³³P]-ATP Filter Binding Assay for IC50 Determination

This protocol represents a gold-standard method for directly measuring kinase activity.[7][13]

• Preparation of Reagents:

  • Kinase Buffer: Prepare a buffer suitable for the kinase (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mM EDTA).

  • Substrate Solution: Dissolve a specific peptide or protein substrate in the kinase buffer to a working concentration (e.g., 10 µM).

  • ATP Solution: Prepare a solution of "cold" (non-radioactive) ATP and spike it with [γ-³³P]-ATP to a final concentration equal to the Km of the kinase (e.g., 10 µM).

  • Inhibitor Dilutions: Perform a serial dilution of the 5-aminopyrazole inhibitor in DMSO, then dilute further in kinase buffer to create a range of concentrations (e.g., 100 µM to 1 nM).

• Assay Procedure (96-well plate format):

  • Add 10 µL of each inhibitor dilution to respective wells. Include "no inhibitor" (positive control) and "no enzyme" (background) controls.

  • Add 20 µL of the substrate solution to all wells.

  • To initiate the reaction, add 10 µL of the purified kinase enzyme diluted in kinase buffer to all wells except the background control. Pre-incubate for 10 minutes at room temperature.

  • Start the phosphorylation reaction by adding 10 µL of the [³³P]-ATP solution to all wells.

• Incubation and Termination:

  • Incubate the plate at 30°C for a predetermined time (e.g., 30 minutes), ensuring the reaction remains in the linear range.

  • Stop the reaction by adding 50 µL of 75 mM phosphoric acid to each well.

• Capture and Quantification:

  • Transfer the reaction mixture from each well onto a phosphocellulose filter membrane plate.

  • Wash the filter plate multiple times with 0.75% phosphoric acid to remove unincorporated [³³P]-ATP.

  • Dry the filter plate and add scintillation fluid to each well.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Subtract the background CPM from all other readings.

  • Calculate the percent inhibition for each inhibitor concentration relative to the positive control.

  • Plot percent inhibition versus the log of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[11]

Chemical Proteomics Approaches

These methods assess inhibitor binding against a large portion of the kinome simultaneously within a more complex biological sample, such as a cell lysate. They are exceptionally powerful for unbiasedly identifying both intended and unintended targets.

Causality Behind Experimental Choice: Unlike biochemical assays that test against a pre-selected panel, chemical proteomics casts a wide net to discover all potential binding partners in a competitive format. This is crucial for uncovering unexpected off-targets that would be missed by panel screening and for understanding the inhibitor's behavior in the presence of thousands of other proteins.[14][15]

Detailed Protocol: Kinobeads Competitive Pull-Down Workflow

This method uses broad-spectrum kinase inhibitors immobilized on beads to enrich for kinases from a cell lysate. The inhibitor of interest is added in solution to compete with the beads for kinase binding.[15][16]

• Lysate Preparation:

  • Culture and harvest cells (often a mix of several cell lines is used to maximize kinome coverage).[16]

  • Lyse the cells in a non-denaturing buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation and determine the protein concentration. Adjust to a final concentration of ~5 mg/mL.

• Competitive Binding:

  • Aliquot 1 mL of the cell lysate into separate tubes.

  • Add the 5-aminopyrazole test inhibitor at increasing concentrations (e.g., 0 µM, 0.1 µM, 1 µM, 10 µM) to the respective tubes. Incubate for 45 minutes to allow the inhibitor to bind to its targets.

• Kinase Enrichment:

  • Add a slurry of Kinobeads to each lysate-inhibitor mixture.

  • Incubate for 1 hour with rotation to allow kinases not bound by the test inhibitor to bind to the beads.

• Washing and Elution:

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads using an elution buffer (e.g., SDS-PAGE sample buffer).

• Proteomic Analysis:

  • Perform in-solution or in-gel trypsin digestion of the eluted proteins.

  • Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Identify and quantify the proteins in each sample using label-free quantification (LFQ).

  • For each identified kinase, plot its LFQ intensity against the concentration of the test inhibitor.

  • A dose-dependent decrease in the amount of a kinase pulled down by the beads indicates that it is a target of the inhibitor in the lysate. This data can be used to generate apparent Kd or EC50 values.[15]

Cell-Based Assays

These assays are the final validation step, confirming that the inhibitor can access its target in a live cell and exert a functional effect on a signaling pathway.

Causality Behind Experimental Choice: Biochemical potency does not always translate to cellular activity.[17] Cell-based assays are indispensable as they account for critical factors like cell membrane permeability, active drug efflux, intracellular target engagement, and competition with high intracellular concentrations of ATP (~1-10 mM).[7]

Key Cell-Based Methodologies:

• Target Engagement Assays: Techniques like NanoBRET™ directly measure the binding of an inhibitor to its target protein inside living cells, providing definitive proof of engagement.[2]

• Phosphorylation Assays: Western blotting or in-cell ELISAs using phospho-specific antibodies are used to measure the phosphorylation of a known downstream substrate of the target kinase. A reduction in substrate phosphorylation upon inhibitor treatment demonstrates functional pathway inhibition.[17]

Comparative Selectivity Profiles of 5-Aminopyrazole Inhibitors

The versatility of the 5-aminopyrazole scaffold allows for its adaptation to achieve a wide range of selectivity profiles, from highly specific to multi-targeted.

Table 1: High Selectivity of an Aminopyrazole for JNK3 over p38α

The mitogen-activated protein (MAP) kinases JNK3 and p38α are structurally related, making selective inhibition a challenge. However, specific aminopyrazole derivatives have achieved remarkable selectivity.[3][18]

Inhibitor	Primary Target	IC50 (nM)	Key Off-Target	IC50 (nM)	Selectivity Fold	Reference
SR-3576	JNK3	7	p38α	>20,000	>2800-fold	[3]

This data highlights how the planar nature of the aminopyrazole core can be exploited to fit preferentially into the smaller active site of JNK3 compared to p38α.[3][18]

Table 2: Potent and Selective Inhibition of p38α

Other modifications to the scaffold have yielded potent and selective inhibitors for p38α, a key target in inflammatory diseases.[4][19]

Inhibitor	Primary Target	IC50 (nM)	Cellular Potency (TNFα release, IC50)	Key Off-Target	% Inhibition @ 1µM	Reference
Compound 2j	p38α	4	80 nM	JNK2	<25%	[4]

This compound demonstrates excellent translation from biochemical potency to cellular activity, with minimal activity against the related JNK2 kinase.

Table 3: Targeting Wild-Type and Mutant FGFR

A significant challenge in cancer therapy is acquired resistance through "gatekeeper" mutations. Covalent inhibitors based on the 3-aminopyrazole scaffold have been designed to overcome this by targeting a P-loop cysteine, thereby inhibiting both the wild-type and mutant forms of FGFR.[5]

Inhibitor	Target Kinase	IC50 (nM)	Off-Target Kinase	IC50 (nM)	Selectivity Fold	Reference
Compound 19	FGFR3 (WT)	1.1	VEGFR2	340	~309-fold	[5]
Compound 19	FGFR3 (V555M)	2.0	VEGFR2	340	~170-fold	[5]

This demonstrates a dual benefit: overcoming a resistance mutation while maintaining good selectivity over other receptor tyrosine kinases like VEGFR2.

Table 4: A Case of Polypharmacology - Aurora Kinase Inhibition

While high selectivity is often desired, sometimes broader activity is found. An early aminopyrazole series identified as Itk inhibitors showed significant off-target activity against Aurora kinases, highlighting the need for comprehensive profiling.[20]

Inhibitor	Primary Target	pIC50	Key Off-Target	pIC50	Selectivity	Reference
Aminopyrazole 3f	Itk	6.8	Aurora A	7.5	~5-fold (AurA > Itk)	[20]
Aminopyrazole 3f	Itk	6.8	Aurora B	7.7	~8-fold (AurB > Itk)	[20]

This profile, while not ideal for a selective Itk inhibitor, illustrates how initial hits can have unexpected activities that must be engineered out through medicinal chemistry efforts like template hopping.[20]

Signaling Pathway Context and Points of Inhibition

Understanding where these kinases act is crucial to appreciating the biological consequences of their inhibition.

MAPK Signaling Pathway

The MAPK pathway is a critical cascade involved in cellular stress responses, proliferation, and apoptosis. JNK and p38 are key parallel arms of this pathway. Unintended cross-inhibition can complicate the interpretation of biological outcomes.

Caption: Inhibition points of aminopyrazoles in the MAPK pathway.

JAK-STAT Signaling Pathway

The JAK-STAT pathway transmits signals from cytokines and growth factors to the nucleus, playing a central role in immunity and hematopoiesis. Dysregulation is common in myeloproliferative disorders and autoimmune diseases.

Caption: Inhibition of the JAK-STAT pathway by a pyrazole-based inhibitor.

Conclusion and Future Directions

The 5-aminopyrazole scaffold remains a highly valuable and versatile starting point for the design of potent kinase inhibitors. The examples presented in this guide demonstrate that through rational, structure-based design and comprehensive profiling, this single core can be tailored to produce compounds with vastly different selectivity profiles—from exquisitely selective probes that target a single kinase to multi-targeted agents designed to overcome drug resistance.

The future of kinase inhibitor design will continue to rely on the robust experimental workflows detailed here. The integration of biochemical, chemical proteomic, and cell-based assays is no longer optional but essential for building a complete picture of an inhibitor's true biological activity. As our understanding of the kinome deepens, the development of next-generation 5-aminopyrazole derivatives, including covalent and allosteric inhibitors, will undoubtedly lead to safer and more effective therapies for a wide range of human diseases.

References

• Knight, Z. A., & Shokat, K. M. (2005). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Chemistry & biology, 12(6), 621–625. [Link]

• Bamborough, P., & Drewry, D. (2010). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of medicinal chemistry, 53(14), 5182–5208. [Link]

• Chiu, Y. Y., et al. (2013). KIDFamMap: a database of kinase-inhibitor-disease family maps for kinase inhibitor selectivity and binding mechanisms. Nucleic acids research, 41(Database issue), D430–D440. [Link]

• Kamenecka, T. M., et al. (2009). Structure-activity relationships and X-ray structures describing the selectivity of aminopyrazole inhibitors for c-Jun N-terminal kinase 3 (JNK3) over p38. The Journal of biological chemistry, 284(19), 12795–12804. [Link]

• Bantscheff, M., et al. (2011). Kinobeads: a chemical proteomic approach for kinase inhibitor selectivity profiling and target discovery. Methods in molecular biology (Clifton, N.J.), 790, 17–37. [Link]

• MRC Protein Phosphorylation Unit. (n.d.). Kinase Profiling Inhibitor Database. University of Dundee. [Link]

• Harris, J. R., et al. (2010). 5-amino-pyrazoles as potent and selective p38α inhibitors. Bioorganic & medicinal chemistry letters, 20(23), 7041–7045. [Link]

• Klaeger, S., et al. (2017). The target landscape of clinical kinase drugs. Science (New York, N.Y.), 358(6367), eaan4368. [Link]

• Carrow, K. P., & Perlman, D. H. (2012). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics (Oxford, England), 28(12), i214–i222. [Link]

• Reinecke, M., et al. (2018). Identifying small molecule probes for kinases by chemical proteomics. mediaTUM. [Link]

• Reaction Biology. (n.d.). Kinase Selectivity Panels. Reaction Biology. [Link]

• Dar, A. C., & Shokat, K. M. (2011). Recent advances in methods to assess the activity of the kinome. Current opinion in chemical biology, 15(1), 34–41. [Link]

• Shanmugasundaram, V., et al. (2016). High quality, small molecule-activity datasets for kinase research. F1000Research, 5, 1373. [Link]

• Bournez, C., et al. (2020). Comparative Assessment of Protein Kinase Inhibitors in Public Databases and in PKIDB. Molecules (Basel, Switzerland), 25(15), 3361. [Link]

• Bischof, J., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International journal of molecular sciences, 22(16), 8632. [Link]

• Kooistra, A. J., et al. (2013). KLIFS: the structural kinase database. Nucleic acids research, 41(Database issue), D474–D479. [Link]

• Pop, C., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. International journal of molecular sciences, 24(13), 11130. [Link]

• Sportsman, J. R., & Gaudet, E. A. (2012). Assay Development for Protein Kinase Enzymes. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Davidson College. (n.d.). IC50 Determination. edX. [Link] (Note: Direct deep link unavailable, course content may vary).

• Harris, J. R., et al. (2010). 5-Amino-pyrazoles as potent and selective p38[alpha] inhibitors. Bioorganic & medicinal chemistry letters, 20(23), 7041–7045. [Link]

• BMG LABTECH. (2020). Kinase assays. BMG LABTECH. [Link]

• Scott, A. D., et al. (2021). Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3. ACS medicinal chemistry letters, 12(3), 439–445. [Link]

• Metcalfe, C., et al. (2016). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. Analytical chemistry, 88(10), 5426–5433. [Link]

• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology. [Link]

• Asawa, P., & Kumar, A. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules (Basel, Switzerland), 26(18), 5670. [Link]

• Barlaam, B., et al. (2013). Identification of a Novel and Selective Series of Itk Inhibitors via a Template-Hopping Strategy. ACS medicinal chemistry letters, 4(7), 648–652. [Link]

• Kamenecka, T., et al. (2009). Structure-Activity Relationships and X-ray Structures Describing the Selectivity of Aminopyrazole Inhibitors for c-Jun N-terminal Kinase 3 (JNK3) over p38. ResearchGate. [Link]

• Nitulescu, G. M., et al. (2016). Aminopyrazoles as privileged structures in anticancer drug design - an in silico study. ResearchGate. [Link]

• Pargellis, C., et al. (2003). Structure-activity relationships of the p38alpha MAP kinase inhibitor 1-(5-tert-butyl-2-p-tolyl-2H-pyrazol-3-yl)-3-[4-(2-morpholin-4-yl-ethoxy)naphthalen-1-yl]urea (BIRB 796). Journal of medicinal chemistry, 46(22), 4676–4686. [Link]

• Estrada-Ortiz, N., et al. (2016). Rapid Discovery and Structure-Activity Relationships of Pyrazolopyrimidines That Potently Suppress Breast Cancer Cell Growth via SRC Kinase Inhibition with Exceptional Selectivity over ABL Kinase. Journal of medicinal chemistry, 59(10), 4774–4791. [Link]

• Le G., P. (2005). Structure Activity Relationships. Drug Design Org. [Link]

• Faivre, S., et al. (2006). New paradigms in anticancer therapy: targeting multiple signaling pathways with kinase inhibitors. Seminars in oncology, 33(4), 407–420. [Link]

• McCubrey, J. A., et al. (2010). Targeting Multiple Kinase Pathways. A Change In Paradigm. Biochimica et biophysica acta, 1804(3), 466–480. [Link]

• Roskoski, R., Jr. (2021). Trends in kinase drug discovery: targets, indications and inhibitor design. Nature reviews. Drug discovery, 20(12), 929–951. [Link]

• Oreate Additive Manufacturing. (2021). Research on the Synthesis Pathways of FDA-Approved Small Molecule Kinase Inhibitors (2019-2020) - Part Two. Oreate AI Blog. [Link]

• Krajka-Kuźniak, V., & Baer-Dubowska, W. (Eds.). (n.d.). Targeting Cell Signaling Pathways in Anticancer Drug Design and Development. MDPI. [Link]

Sources

• 1. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Structure-activity relationships and X-ray structures describing the selectivity of aminopyrazole inhibitors for c-Jun N-terminal kinase 3 (JNK3) over p38 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-amino-pyrazoles as potent and selective p38α inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New paradigms in anticancer therapy: targeting multiple signaling pathways with kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. courses.edx.org [courses.edx.org]
• 12. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The target landscape of clinical kinase drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. reactionbiology.com [reactionbiology.com]
• 18. researchgate.net [researchgate.net]
• 19. 5-Amino-pyrazoles as potent and selective p38[alpha] inhibitors (Journal Article) | OSTI.GOV [osti.gov]
• 20. Identification of a Novel and Selective Series of Itk Inhibitors via a Template-Hopping Strategy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioactivity of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in medicinal chemistry, with its derivatives demonstrating a vast spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The specific arrangement of substituents on the pyrazole ring is a critical determinant of a compound's bioactivity and its mechanism of action. This guide provides an in-depth comparison of the bioactivity of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde and its structural isomers, offering insights into their therapeutic potential based on available experimental data.

Introduction to Pyrazole Derivatives in Drug Discovery

Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. Their structural versatility allows for the introduction of various functional groups at different positions, leading to a diverse array of pharmacological profiles.[3][4] The amino and carbaldehyde functionalities, in particular, are known to be important pharmacophores that can engage in various interactions with biological targets. This guide will focus on the influence of the positional isomerism of these groups on the pyrazole core, specifically comparing 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde with other isomers where the amino, methyl, and carbaldehyde groups are arranged differently on the pyrazole ring.

Comparative Bioactivity Analysis

While direct comparative studies of the specific isomers of amino-methyl-pyrazole-carbaldehyde are limited, we can infer their potential bioactivities by examining the structure-activity relationships (SAR) of related pyrazole derivatives. The position of the amino and carbaldehyde groups significantly influences the molecule's electronic properties, hydrogen bonding capacity, and overall shape, which in turn dictates its interaction with biological targets.

Anticancer Activity

Aminopyrazole derivatives have emerged as a promising class of anticancer agents, often acting as kinase inhibitors or DNA interacting agents.[3][5]

Kinase Inhibition: The aminopyrazole core is a well-established scaffold for the design of kinase inhibitors.[5][6] The amino group often acts as a key hydrogen bond donor, interacting with the hinge region of the kinase ATP-binding pocket. The position of the amino group is crucial for optimal interaction. For instance, 4-amino-pyrazole derivatives have shown potent inhibition of Janus kinases (JAKs).[7] It is plausible that 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde and its isomers could also exhibit kinase inhibitory activity, with their selectivity and potency being dependent on the specific isomerism.

DNA Interaction: Some pyrazole derivatives exert their anticancer effects by interacting with DNA, either through intercalation or groove binding.[1][5] The planar structure of the pyrazole ring and the presence of functional groups capable of hydrogen bonding and electrostatic interactions are key features for DNA binding. The carbaldehyde group, in particular, can participate in such interactions.

To illustrate a potential mechanism of action for these compounds as kinase inhibitors, the following diagram depicts a simplified representation of a pyrazole derivative binding to the ATP-binding pocket of a kinase.

Fig. 1: Kinase Inhibition by Pyrazole Derivative

Antimicrobial Activity

Pyrazole derivatives have also been extensively investigated for their antimicrobial properties.[8][9] The presence of a carbaldehyde group on the pyrazole ring is a common feature in many antimicrobial pyrazoles, as it can react with various nucleophiles in biological systems, leading to inhibition of microbial growth. The position of the amino and methyl groups can modulate the reactivity of the carbaldehyde and the overall lipophilicity of the molecule, which are important factors for antimicrobial efficacy.

Structure-Activity Relationship (SAR) Insights

The bioactivity of aminopyrazole carbaldehyde isomers is dictated by the interplay of their structural features:

• Position of the Amino Group: An amino group at the C5 position (as in 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde) can influence the electronic nature of the adjacent C4-carbaldehyde. An amino group at C3 or C4 would have different electronic effects, altering the reactivity and binding properties of the molecule.

• Position of the Carbaldehyde Group: The carbaldehyde at C4 is well-positioned to act as a reactive center or a hydrogen bond acceptor. A carbaldehyde at C3 or C5 would present a different steric and electronic environment.

• N-Methylation: The methyl group at the N1 position prevents tautomerization and provides a fixed point of attachment, which can be crucial for specific receptor binding. It also increases the lipophilicity of the compound.

The following table summarizes the potential impact of isomeric variations on bioactivity, based on general principles of medicinal chemistry and findings for related pyrazole compounds.

Isomer	Potential Anticancer Activity	Potential Antimicrobial Activity	Rationale
5-amino-1-methyl-1H-pyrazole-4-carbaldehyde	Kinase inhibition, DNA interaction	Moderate to good	The 5-amino group can act as a hydrogen bond donor for kinase binding. The 4-carbaldehyde is a reactive pharmacophore.
3-amino-1-methyl-1H-pyrazole-4-carbaldehyde	Kinase inhibition	Moderate	The 3-amino group can also participate in hydrogen bonding, but the different spatial arrangement will affect target specificity.
4-amino-1-methyl-1H-pyrazole-3-carbaldehyde	Kinase inhibition	Moderate	The 4-amino group is a known pharmacophore for some kinase inhibitors. The C3-carbaldehyde may have altered reactivity.
4-amino-1-methyl-1H-pyrazole-5-carbaldehyde	DNA interaction	Moderate to good	The proximity of the 4-amino and 5-carbaldehyde groups could facilitate chelation or specific interactions with biological targets.

Experimental Protocols

To aid researchers in the evaluation of these and other pyrazole derivatives, we provide detailed, step-by-step methodologies for key bioassays.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)

This protocol is used to assess the cytotoxic effect of the compounds on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the pyrazole compounds in the appropriate cell culture medium. Replace the old medium with the medium containing the compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[10]

Fig. 2: MTT Assay Workflow

Protocol 2: Antimicrobial Susceptibility Testing (Agar Dilution Method)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of the compounds against various microorganisms.

Principle: The agar dilution method involves incorporating the antimicrobial agent into an agar medium, which is then inoculated with the test organism. The MIC is the lowest concentration of the agent that inhibits visible growth.

Procedure:

• Compound Preparation: Prepare a series of twofold dilutions of the pyrazole compounds.

• Agar Plate Preparation: Add a defined volume of each compound dilution to molten Mueller-Hinton agar and pour into Petri dishes to solidify. A control plate with no compound is also prepared.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 10^4 CFU/spot).

• Inoculation: Spot-inoculate the prepared agar plates with the microbial suspension.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.[1][6]

Fig. 3: Agar Dilution Workflow

Conclusion

References

Sources

• 1. 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Amino-pyrazoles as potent and selective p38[alpha] inhibitors (Journal Article) | OSTI.GOV [osti.gov]
• 7. swolverine.com [swolverine.com]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

A Technical Guide to the Cross-Reactivity of Kinase Inhibitors Derived from 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in the design of protein kinase inhibitors, with numerous approved drugs and clinical candidates featuring this privileged heterocyclic core.[1][2] The inherent versatility of the pyrazole ring allows for the generation of vast chemical libraries with diverse pharmacological profiles. This guide focuses on kinase inhibitors derived from a specific and highly adaptable starting material: 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde . We will delve into the cross-reactivity profiles of representative inhibitors, provide detailed experimental methodologies for their synthesis and evaluation, and explore the structure-activity relationships (SAR) that govern their selectivity.

The Pyrazolo[3,4-d]pyrimidine Core: A Gateway to Kinase Inhibition

A common and highly effective strategy for elaborating 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde into potent kinase inhibitors is through its cyclization to form the pyrazolo[3,4-d]pyrimidine scaffold. This bicyclic system is a purine isostere and has proven to be an excellent framework for targeting the ATP-binding site of a wide range of kinases.[3][4] The synthesis is typically straightforward, often involving condensation with a formamide equivalent to construct the pyrimidine ring.

Comparative Cross-Reactivity Profiles

Obtaining a comprehensive, head-to-head comparison of a series of inhibitors derived from 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde from a single study is challenging. However, by compiling data from various sources, we can build a representative picture of the selectivity of this class of compounds. Below is a comparative analysis of two exemplary pyrazolo[3,4-d]pyrimidine-based inhibitors, their primary targets, and their known off-target profiles.

Compound	Primary Target(s)	Representative Off-Targets and Inhibition Data	Reference
Compound A (Src Inhibitor)	Src	Fyn, Bcr-Abl (inhibition percentages and/or Ki values are often reported in initial screens)	[5]
Compound B (CDK2 Inhibitor)	CDK2/cyclin A2	May exhibit activity against other CDKs (e.g., CDK1, CDK9)	[6]

Note: This table is a composite representation based on findings for pyrazolo[3,4-d]pyrimidine scaffolds. Specific inhibition values (IC50, Ki) are highly dependent on the specific substitutions on the core scaffold.

Understanding Selectivity: The Role of Structure-Activity Relationships (SAR)

The selectivity of pyrazolo[3,4-d]pyrimidine inhibitors is dictated by the nature and position of substituents on the scaffold. Key SAR insights include:

• Substitution at the N1-position: The N-methyl group of the parent pyrazole influences solubility and metabolic stability. Altering this group can impact interactions with the solvent-exposed region of the kinase active site.[7]

• Modifications at the C4-position: This position is often a key determinant of selectivity. Bulky or hydrophobic groups can sterically hinder binding to kinases with smaller gatekeeper residues. Conversely, groups capable of forming hydrogen bonds can enhance affinity for specific kinases.

• Substitution on appended aromatic rings: When an aromatic ring is attached to the C4-position (a common feature), its substituents can probe deeper into the ATP-binding pocket, leading to enhanced potency and selectivity.

Experimental Protocols

Synthesis of a Representative Pyrazolo[3,4-d]pyrimidine Inhibitor

This protocol outlines a general method for the synthesis of a 4-substituted-1H-pyrazolo[3,4-d]pyrimidine from 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Step 1: Synthesis of 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• To a solution of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde in formamide, add a catalytic amount of a suitable acid (e.g., p-toluenesulfonic acid).

• Heat the reaction mixture at a high temperature (e.g., 180-200 °C) for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into ice-water.

• Collect the resulting precipitate by filtration, wash with water, and dry to yield the pyrazolo[3,4-d]pyrimidinone intermediate.

Step 2: Chlorination of the Pyrazolo[3,4-d]pyrimidinone

• Suspend the pyrazolo[3,4-d]pyrimidinone intermediate in phosphorus oxychloride (POCl3).

• Add a catalytic amount of a tertiary amine (e.g., N,N-dimethylaniline).

• Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Carefully quench the reaction by pouring it onto crushed ice.

• Neutralize the solution with a base (e.g., sodium bicarbonate).

• Extract the product with an organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the 4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine.

Step 3: Nucleophilic Aromatic Substitution to Introduce Diversity

• Dissolve the 4-chloro intermediate in a suitable solvent (e.g., isopropanol or DMF).

• Add the desired amine nucleophile and a non-nucleophilic base (e.g., diisopropylethylamine).

• Heat the reaction mixture until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture and purify the product by column chromatography or recrystallization to obtain the final inhibitor.

Kinase Cross-Reactivity Profiling: A Generalized Workflow

Several technologies are available for comprehensive kinase inhibitor profiling. Below is a generalized workflow applicable to methods like KINOMEscan™ or KiNativ™.

1. Compound Preparation:

• Prepare a stock solution of the test inhibitor in 100% DMSO.
• Perform serial dilutions to create a range of concentrations for IC50 or Kd determination.

2. Kinase Binding Assay (e.g., KINOMEscan™):

• The assay is typically performed in a multi-well plate format.
• Each well contains a specific kinase immobilized on a solid support.
• The test compound is added to the wells at various concentrations.
• A biotinylated ligand that also binds to the ATP site of the kinase is added.
• The amount of kinase-ligand binding is quantified, often using quantitative PCR (qPCR) or an enzymatic assay. The test compound competes with the biotinylated ligand, and a reduction in signal indicates binding of the inhibitor.

3. Data Analysis:

• The percentage of kinase inhibition is calculated for each compound concentration.
• The data is plotted as a dose-response curve, and the IC50 or Kd value is determined using non-linear regression analysis.
• The results are often visualized as a "TREEspot" diagram, which maps the inhibited kinases onto a phylogenetic tree of the human kinome.

Visualizing the Biological Context: Key Signaling Pathways

To understand the implications of on- and off-target kinase inhibition, it is crucial to visualize the signaling pathways in which these kinases operate.

Caption: Simplified Akt signaling pathway.

Caption: Simplified CDK signaling pathway in G1/S transition.

Conclusion

Kinase inhibitors derived from 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde, particularly those based on the pyrazolo[3,4-d]pyrimidine scaffold, represent a rich and versatile class of compounds with significant therapeutic potential. Understanding their cross-reactivity profiles is essential for optimizing their efficacy and minimizing off-target effects. This guide provides a framework for the synthesis, evaluation, and contextualization of these inhibitors, serving as a valuable resource for researchers in the field of kinase drug discovery. The provided protocols and pathway diagrams offer a starting point for further investigation and development of novel, selective kinase inhibitors.

References

• Synthesis of Some Novel Pyrazolo[3,4-d] pyrimidine Derivatives and Evaluation of their In vitro Antiproliferative and Antioxidant Activity. (2025). ResearchGate. [Link]

• Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. (2023). National Institutes of Health. [Link]

• Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e]t[3][5][8]riazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. (2022). RSC Publishing. [Link]

• Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. (2025). PMC. [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (2022). PubMed. [Link]

• Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. (n.d.). Eco-Vector Journals Portal. [Link]

Sources

• 1. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Pyrazole-Core FGFR Inhibitors in Oncology

Introduction: Targeting the Aberrant FGFR Signaling Axis in Cancer

The Fibroblast Growth Factor Receptor (FGFR) signaling pathway is a critical regulator of a myriad of cellular processes, including embryogenesis, tissue homeostasis, and wound healing.[1] This pathway consists of four highly conserved transmembrane receptor tyrosine kinases (FGFR1-4) and their corresponding fibroblast growth factor (FGF) ligands.[2][3] Upon ligand binding, FGFRs dimerize and autophosphorylate, triggering downstream signaling cascades such as the RAS/MAPK, PI3K/AKT, and PLCγ pathways, which are essential for cell proliferation, survival, and differentiation.[3][4]

In the context of oncology, the FGF/FGFR axis is frequently hijacked. Genetic alterations, including gene amplifications, mutations, and chromosomal translocations, can lead to constitutive, ligand-independent activation of FGFR signaling.[1][5] This aberrant signaling is a key driver in the initiation and progression of numerous malignancies, including urothelial carcinoma, cholangiocarcinoma, and lung cancer.[1][5][6] Consequently, the FGFRs have emerged as highly attractive therapeutic targets for cancer drug development.[1][2]

This guide provides a comparative analysis of a prominent class of FGFR inhibitors that are built upon a pyrazole scaffold. We will delve into how variations in this core structure influence their mechanism, selectivity, and clinical efficacy, offering researchers and drug development professionals a detailed perspective grounded in experimental data.

The Pyrazole Scaffold: A Privileged Core for Kinase Inhibition

Small molecule kinase inhibitors predominantly function by competing with adenosine triphosphate (ATP) for binding within the kinase domain, thereby preventing the phosphorylation events that drive downstream signaling.[7][8] The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, has proven to be a highly effective scaffold for designing potent and selective kinase inhibitors. Its structure allows it to act as a versatile "hinge-binder," forming critical hydrogen bonds with the backbone of the kinase hinge region, mimicking the interactions of the adenine moiety of ATP. This foundational interaction anchors the inhibitor in the active site, allowing other parts of the molecule to extend into adjacent pockets to confer potency and selectivity.[9][10]

Comparative Efficacy of Pyrazole-Based FGFR Inhibitors

Several FGFR inhibitors leveraging a pyrazole or a bioisosteric pyrazolopyrimidine core have received regulatory approval or are in late-stage clinical development. While they share a common foundational scaffold, subtle modifications to the core and its substituents result in distinct pharmacological profiles, including their mechanism of action (reversible vs. irreversible) and their selectivity across the four FGFR isoforms.

Erdafitinib (Balversa®): A Pan-FGFR Tyrosine Kinase Inhibitor

• Core Structure and Mechanism: Erdafitinib is an oral, ATP-competitive, pan-FGFR kinase inhibitor.[7][11][12] It potently binds to and inhibits the enzymatic activity of all four FGFR family members.[12][13] Its mechanism involves preventing FGFR phosphorylation and disrupting downstream signaling, which leads to decreased cell viability in cancer cell lines harboring FGFR genetic alterations.[12][14]

• Selectivity and Efficacy: In vitro assays demonstrate that erdafitinib inhibits FGFR1, FGFR2, FGFR3, and FGFR4 at low nanomolar concentrations.[11] This broad activity makes it a "pan-FGFR" inhibitor. Clinically, erdafitinib is approved for the treatment of adults with locally advanced or metastatic urothelial carcinoma with susceptible FGFR3 or FGFR2 genetic alterations.[14][15] In a Phase II trial, patients with these alterations who had progressed on platinum-containing chemotherapy showed an objective response rate (ORR) of 40%.[15]

Pemigatinib (Pemazyre®): A Selective Inhibitor of FGFR1-3

• Core Structure and Mechanism: Pemigatinib is a potent, selective, oral inhibitor of FGFR isoforms 1, 2, and 3.[4][16] As a kinase inhibitor, it functions by blocking the phosphorylation and activation of these receptors, thereby interrupting the signaling pathways that drive tumor cell growth and survival.[4][8][17]

• Selectivity and Efficacy: Pemigatinib displays strong inhibitory activity against FGFR1, FGFR2, and FGFR3, with significantly lower activity against FGFR4. This selectivity profile is a key differentiator. It is approved for treating adults with previously treated, unresectable locally advanced or metastatic cholangiocarcinoma with an FGFR2 fusion or other rearrangement.[18] Clinical trials have demonstrated that pemigatinib can induce durable tumor responses and improve progression-free survival in this patient population.[4][16] It is also approved for myeloid/lymphoid neoplasms with FGFR1 rearrangements.[18]

Infigratinib (Truseltiq®): A Potent Inhibitor of FGFR1-3

• Core Structure and Mechanism: Infigratinib is another ATP-competitive oral inhibitor that selectively targets FGFR1, FGFR2, and FGFR3.[19][20] Its chemical structure enables it to potently inhibit FGFR signaling, leading to reduced cell proliferation in tumors with activating FGFR mutations or rearrangements.[19]

• Selectivity and Efficacy: Infigratinib shows high potency against FGFR1, 2, and 3, with an IC50 for FGFR4 that is substantially higher, indicating selectivity for the first three isoforms.[5][19] It was granted accelerated approval for the treatment of patients with previously treated, unresectable locally advanced or metastatic cholangiocarcinoma with an FGFR2 fusion or other rearrangement.[20] A phase II study demonstrated a 25.4% overall response rate in patients with advanced urothelial carcinoma harboring FGFR3 alterations.[19]

Futibatinib (Lytgobi®): An Irreversible, Covalent Pan-FGFR Inhibitor

• Core Structure and Mechanism: Futibatinib is structurally distinct from the reversible inhibitors.[21] It features a pyrazolopyrimidine core and an acrylamide "warhead" that allows it to form a covalent, irreversible bond with a conserved cysteine residue within the P-loop of the ATP binding pocket of all four FGFR isoforms.[22][23] This irreversible binding provides sustained inhibition of the receptor.[21]

• Selectivity and Efficacy: Because the targeted cysteine is conserved across all four isoforms, futibatinib is a potent, irreversible inhibitor of FGFR1, 2, 3, and 4.[23][24] A key advantage of its covalent mechanism is its ability to maintain activity against certain resistance mutations that can affect the binding of reversible inhibitors.[21][23] Futibatinib received accelerated approval for treating locally advanced or metastatic cholangiocarcinoma with FGFR2 gene fusions or other rearrangements.[22] In its pivotal Phase 2 trial, it demonstrated an ORR of 41.7%.[23]

Quantitative Data Summary

The following tables provide a quantitative comparison of the biochemical potency and clinical efficacy of these pyrazole-core FGFR inhibitors.

Table 1: Comparative Biochemical Potency (IC50, nM) of Pyrazole-Core FGFR Inhibitors

Inhibitor	FGFR1 (IC50 nM)	FGFR2 (IC50 nM)	FGFR3 (IC50 nM)	FGFR4 (IC50 nM)	Mechanism
Erdafitinib	1.2	2.5	3.0	5.7	Reversible
Pemigatinib	0.4	0.5	1.2	30	Reversible
Infigratinib	0.9	1.4	1.0	60	Reversible
Futibatinib	1.8	1.4	1.6	3.7	Irreversible

Data compiled from multiple sources.[5][19][24] Note: IC50 values can vary slightly depending on the specific assay conditions.

Table 2: Summary of Clinical Efficacy in Approved Indications

Inhibitor	Cancer Type	Genetic Alteration	Objective Response Rate (ORR)	Key Clinical Trial
Erdafitinib	Urothelial Carcinoma	FGFR2/3	40%	BLC2001 (NCT02365597)[15]
Pemigatinib	Cholangiocarcinoma	FGFR2	35.5%	FIGHT-202 (NCT02924376)[15]
Infigratinib	Cholangiocarcinoma	FGFR2	23%	CBGJ398X2202 (NCT02150967)[15]
Futibatinib	Cholangiocarcinoma	FGFR2	41.7%	FOENIX-CCA2 (TAS-120-101)[23]

Visualizing Pathways and Protocols

FGFR Signaling Pathway and Inhibitor Action

The following diagram illustrates the primary signaling cascades activated by FGFRs and the point of intervention for pyrazole-based inhibitors.

Caption: Simplified FGFR signaling pathway and the inhibitory action of pyrazole-core drugs.

General Workflow for FGFR Inhibitor Efficacy Evaluation

This diagram outlines a standard experimental workflow for assessing the efficacy of a novel FGFR inhibitor.

Caption: Standard preclinical workflow for evaluating a novel FGFR inhibitor.

Key Experimental Protocols

To ensure scientific integrity, the efficacy claims for any inhibitor must be supported by robust and reproducible experimental data. Below are standardized protocols for key assays.

Protocol 1: In Vitro Kinase Inhibition Assay (Biochemical)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against purified FGFR kinase domains.

Principle: This assay measures the ability of an inhibitor to block the phosphorylation of a substrate by the FGFR enzyme. The signal, often luminescence or fluorescence, is inversely proportional to the inhibitor's potency.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a serial dilution of the pyrazole-based test inhibitor in DMSO. A typical starting concentration is 10 mM, diluted down in 10-point, 3-fold steps.

  • Prepare assay buffer containing Tris-HCl, MgCl2, MnCl2, DTT, and a source of ATP (at or near its Km for the specific kinase).

  • Reconstitute purified, recombinant human FGFR1, FGFR2, FGFR3, and FGFR4 enzymes and a universal kinase substrate (e.g., a poly-Glu-Tyr peptide) in assay buffer.

• Assay Execution:

  • In a 384-well assay plate, add 5 µL of the diluted inhibitor to each well. Include positive (no inhibitor) and negative (no enzyme) controls.

  • Add 10 µL of the enzyme/substrate mixture to each well and incubate for 10-15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding 10 µL of the ATP solution to each well.

  • Incubate the plate for 60 minutes at room temperature to allow for phosphorylation.

• Signal Detection:

  • Stop the reaction and detect the amount of phosphorylated substrate. For ADP-Glo™ Kinase Assay (Promega), this involves:

    • Adding 25 µL of ADP-Glo™ Reagent to deplete the remaining ATP. Incubate for 40 minutes.

    • Adding 50 µL of Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase reaction. Incubate for 30 minutes.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data using the positive and negative controls.

  • Plot the normalized signal versus the log of the inhibitor concentration.

  • Fit the data to a four-parameter logistic curve to calculate the IC50 value.

Protocol 2: Cell Viability Assay

Objective: To assess the cytotoxic or cytostatic effect of the inhibitor on cancer cell lines with known FGFR alterations versus wild-type cells.

Principle: This assay measures the metabolic activity of living cells, which serves as a proxy for cell number and viability. A reduction in signal indicates decreased viability.

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture cancer cell lines with known FGFR status (e.g., SNU-16 with FGFR2 amplification, RT112 with FGFR3 fusion) and a wild-type control line in appropriate media.

  • Trypsinize and count the cells. Seed 2,000-5,000 cells per well in a 96-well clear-bottom plate and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the FGFR inhibitor in culture media.

  • Remove the old media from the cells and add 100 µL of the media containing the inhibitor. Include vehicle-only (e.g., 0.1% DMSO) controls.

  • Incubate the cells for 72 hours at 37°C in a 5% CO2 incubator.

• Viability Measurement (Using CellTiter-Glo® Luminescent Cell Viability Assay):

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of the reagent directly to each well.

  • Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Normalize the results to the vehicle-treated control wells.

  • Plot the percentage of viability against the log of the inhibitor concentration and calculate the GI50 (concentration for 50% growth inhibition) using non-linear regression.

Conclusion: The Strategic Value of Pyrazole Core Diversity

The family of pyrazole-based FGFR inhibitors exemplifies the power of scaffold-based drug design. While anchored by a common hinge-binding core, strategic modifications have yielded a diverse set of therapeutics with distinct pharmacological profiles.

• Pan-FGFR inhibitors like Erdafitinib offer broad coverage of the FGFR family, which may be advantageous in tumors where multiple isoforms are implicated.

• Selective FGFR1-3 inhibitors such as Pemigatinib and Infigratinib provide a more targeted approach, potentially reducing off-target effects related to FGFR4 inhibition.[5]

• Irreversible inhibitors like Futibatinib represent a next-generation strategy, offering sustained target engagement and a potential tool to combat certain forms of acquired resistance that plague reversible inhibitors.[21][23]

The choice of inhibitor in a research or clinical context will depend on the specific FGFR alteration driving the malignancy, the desired selectivity profile, and the potential for resistance. The continued exploration of novel pyrazole-based structures will undoubtedly lead to even more refined and effective therapies targeting the FGFR signaling axis in cancer.

References

• Fibroblast Growth Factor Receptor (FGFR)
• BALVERSA - Mechanism of Action. J&J Medical Connect.
• What is the mechanism of Pemigatinib?
• FGF/FGFR signaling pathway involved resistance in various cancer types.
• What is the mechanism of Erdafitinib?
• Fibroblast Growth Factor Receptor (FGFR)
• Erdafitinib: Uses, Dosage, Side Effects and More. MIMS Philippines.
• Pemigatinib | C24H27F2N5O4 | CID 86705695. PubChem - NIH.
• Erdafitinib | C25H30N6O2 | CID 67462786. PubChem - NIH.
• Dissecting the Role of the FGF19-FGFR4 Signaling Pathway in Cancer Development and Progression. Frontiers.
• Erdafitinib. MassiveBio.
• Pemigatinib (Pemazyre)
• Pemig
• PEMAZYRE® | Mechanism of Action. Incyte.
• Molecular Pathways: Fibroblast Growth Factor Signaling: A New Therapeutic Opportunity in Cancer. AACR Journals.
• Application Notes and Protocols for FGFR Inhibitors in Combination with Other Research Compounds. Benchchem.
• FGFR4 Selective Inhibitors. Selleckchem.com.
• FGFR Inhibitors in Oncology: Insight on the Management of Toxicities in Clinical Practice. MDPI.
• Inhibition of the fibroblast growth factor receptor (FGFR)
• IC 50 values of the selected compounds against FGFR1 $ 4 kinases and...
• IC 50 in nmol/L of FGFR inhibitors.
• Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and G
• Kinase selectivity profile of 10h.
• Evaluation of an assay to predict response to a FGFR-inhibitor: Ver 1. Health Research Authority.
• Early-Stage In Vitro Evaluation of a Selective FGFR4 Inhibitor: A Technical Guide. Benchchem.
• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Frontiers in Chemistry.
• From Fragment to Lead: De Novo Design and Development toward a Selective FGFR2 Inhibitor. Journal of Medicinal Chemistry.
• Enhanced selectivity profile of pyrazole-urea based DFG-out p38alpha inhibitors. PubMed.
• Discovery of Futib
• Mechanisms of Efficacy of the FGFR1-3 Inhibitor AZD4547 in Pedi
• FGFR2 inhibitor News. LARVOL VERI.
• Infigratinib: First Approval. PMC - PubMed Central.
• Futibatinib structure and predicted binding of futibatinib and other...
• Study Details | NCT03827850 | FGFR Inhibitor in FGFR Dysregul
• Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and G
• The Efficacy and Safety of FGFR-Selective Inhibitors for Cancer Patients. Annals of Clinical Case Reports.
• 214622Orig1s000.
• How FGFR isoform selectivity may shape the therapeutic window. VJOncology.
• Promising Results of FGFR Inhibitors in Solid Tumors. Oncodaily.
• Evaluation of the Mass Balance and Metabolic Profile of Futibatinib in Healthy Participants. Clinical Pharmacology in Drug Development.
• The FGFR Family Inhibitor AZD4547 Exerts an Antitumor Effect in Ovarian Cancer Cells. MDPI.
• [Pharmacological characteristics and clinical effectiveness of Futibatinib (Lytgobi® Tablets), a covalently-binding, irreversible FGFR1-4 inhibitor]. PubMed.
• Infigr
• The two-dimensional Chemical structure of Infigratinib.

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. What is the mechanism of Pemigatinib? [synapse.patsnap.com]
• 5. FGFR Inhibitors in Oncology: Insight on the Management of Toxicities in Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oncodaily.com [oncodaily.com]
• 7. What is the mechanism of Erdafitinib? [synapse.patsnap.com]
• 8. Pemigatinib | C24H27F2N5O4 | CID 86705695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Discovery of Aminopyrazole Derivatives as Potent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR2 and 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhanced selectivity profile of pyrazole-urea based DFG-out p38alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. BALVERSA - Mechanism of Action [jnjmedicalconnect.com]
• 12. Erdafitinib | C25H30N6O2 | CID 67462786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. mims.com [mims.com]
• 14. massivebio.com [massivebio.com]
• 15. anncaserep.com [anncaserep.com]
• 16. oncodaily.com [oncodaily.com]
• 17. PEMAZYRE® | Mechanism of Action [hcp.pemazyre.com]
• 18. Pemigatinib - Wikipedia [en.wikipedia.org]
• 19. Infigratinib: First Approval - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Infigratinib - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. m.youtube.com [m.youtube.com]
• 23. [Pharmacological characteristics and clinical effectiveness of Futibatinib (Lytgobi® Tablets), a covalently-binding, irreversible FGFR1-4 inhibitor] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. selleckchem.com [selleckchem.com]

A Senior Application Scientist's Guide to the Synthesis of Functionalized Pyrazoles: A Comparative Analysis

Introduction

The pyrazole nucleus is a privileged scaffold in medicinal chemistry and agrochemicals, forming the structural core of numerous blockbuster drugs like Celecoxib (a COX-2 inhibitor), Sildenafil (Viagra®), and a variety of potent fungicides and insecticides.[1][2] Its prevalence stems from its unique electronic properties and its ability to act as a versatile pharmacophore, engaging in various biological interactions. Consequently, the efficient and regioselective synthesis of functionalized pyrazoles is a cornerstone of modern drug discovery and development.[1]

This guide provides a comparative analysis of the most prominent synthetic routes to functionalized pyrazoles. We will move beyond a simple recitation of protocols to delve into the mechanistic underpinnings, strategic advantages, and practical limitations of each method. By synthesizing technical data with field-proven insights, this document aims to empower researchers, scientists, and drug development professionals to select and optimize the ideal synthetic strategy for their specific target molecules.

Classical Approaches: The Foundation of Pyrazole Synthesis

The earliest and most fundamental methods for pyrazole synthesis remain relevant for their simplicity and use of readily available starting materials. However, they often present significant challenges, particularly concerning regioselectivity.

The Knorr Pyrazole Synthesis: The Archetypal Condensation

First reported by Ludwig Knorr in 1883, this reaction involves the cyclocondensation of a hydrazine derivative with a 1,3-dicarbonyl compound.[3][4] It is one of the most direct methods for forming the pyrazole ring.[5][6]

Mechanistic Rationale: The reaction typically proceeds under acidic or basic conditions.[7][8] The mechanism involves the initial formation of a hydrazone intermediate via condensation of the hydrazine with one of the carbonyl groups. This is followed by an intramolecular cyclization, where the second nitrogen atom attacks the remaining carbonyl group, and subsequent dehydration to yield the aromatic pyrazole ring.[6][7][9]

The primary drawback of the Knorr synthesis arises when using unsymmetrical 1,3-dicarbonyls and/or substituted hydrazines. The initial condensation can occur at either carbonyl group, leading to the formation of a mixture of two regioisomers, which can be difficult to separate.[3][10][11]

Diagram: General Mechanism of the Knorr Pyrazole Synthesis

Caption: Knorr synthesis pathway, highlighting the potential for regioisomer formation.

Representative Protocol: Knorr Synthesis of 2,4-Dihydro-5-phenyl-3H-pyrazol-3-one [9]

• Reactant Mixing: In a 20-mL scintillation vial, combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol).

• Solvent and Catalyst Addition: Add 1-propanol (3 mL) followed by 3 drops of glacial acetic acid to catalyze the reaction.

• Heating: Heat the reaction mixture on a hot plate with stirring at approximately 100°C for 1 hour.

• Reaction Monitoring: Monitor the consumption of the starting material (ethyl benzoylacetate) using thin-layer chromatography (TLC) with a mobile phase of 30% ethyl acetate/70% hexane.

• Workup: If the starting material is consumed, add water (10 mL) to the hot reaction mixture with stirring to precipitate the product.

• Isolation: Cool the mixture in an ice bath and collect the solid product by vacuum filtration. Wash the solid with cold water and allow it to air dry.

Synthesis from α,β-Unsaturated Carbonyls

This method utilizes readily available α,β-unsaturated aldehydes and ketones, such as chalcones, as the three-carbon backbone.

Mechanistic Rationale: The reaction with a hydrazine proceeds via a Michael addition of the hydrazine to the β-carbon of the unsaturated system, followed by intramolecular cyclization and condensation to form a pyrazoline (a non-aromatic, partially saturated ring).[10] A subsequent oxidation step is required to aromatize the ring and furnish the final pyrazole product.[10]

The necessity of a separate oxidation step adds complexity and can reduce the overall yield.[10] However, the wide availability of chalcone precursors makes this a valuable route.

Representative Protocol: Synthesis of a Phenyl-1H-pyrazole from a Chalcone [10]

• Step 1: Pyrazoline Formation

  • Dissolve the chalcone (1 mmol) in ethanol (5 mL) in a round-bottom flask.

  • Add phenylhydrazine (1 mmol) dropwise to the solution.

  • Heat the reaction mixture at 80°C under reflux for 4 hours.

  • After cooling, evaporate the solvent under reduced pressure. The crude pyrazoline can be purified or used directly in the next step.

• Step 2: Oxidation to Pyrazole

  • Dissolve the crude pyrazoline in a suitable solvent (e.g., acetic acid or chloroform).

  • Add a suitable oxidizing agent (e.g., bromine in acetic acid, or simply heat in DMSO under an oxygen atmosphere).

  • Stir the reaction at the appropriate temperature until the pyrazoline is fully consumed (monitor by TLC).

  • Perform an appropriate aqueous workup to remove the oxidant and solvent.

  • Purify the final pyrazole product by recrystallization or column chromatography.

Modern Synthetic Strategies: Enhancing Selectivity and Efficiency

To overcome the limitations of classical methods, modern synthetic chemistry has introduced powerful new strategies that offer superior control over regioselectivity and significantly improve reaction efficiency.

[3+2] Dipolar Cycloaddition: The Gold Standard for Regiocontrol

The Huisgen 1,3-dipolar cycloaddition is a highly reliable and regioselective method for constructing five-membered heterocycles.[12] For pyrazole synthesis, this involves the reaction of a 1,3-dipole, typically a nitrile imine, with a dipolarophile, such as an alkyne or an alkyne surrogate.[3][10][12]

Mechanistic Rationale: Nitrile imines are reactive intermediates that are usually generated in situ from hydrazonoyl halides in the presence of a base.[10][12] They readily undergo a concerted [3+2] cycloaddition with an alkyne to form the pyrazole ring directly. A key advantage is that the regiochemistry is well-defined by the electronic properties of the dipole and dipolarophile, providing excellent control over the final substitution pattern.[12] When alkyne surrogates like bromoalkenes are used, the reaction forms a pyrazoline intermediate which then eliminates HBr to aromatize.[12]

Diagram: [3+2] Cycloaddition for Regioselective Pyrazole Synthesis

Caption: Pathway for highly regioselective pyrazole synthesis via cycloaddition.

Representative Protocol: Synthesis of a 1,3,4,5-Tetrasubstituted Pyrazole [12]

• Reactant Preparation: In a round-bottom flask, dissolve the hydrazonoyl halide (1 mmol) and the alkyne surrogate (e.g., α-bromocinnamaldehyde, 1.1 mmol) in a suitable solvent such as toluene or THF (10 mL).

• Base Addition: Add a base, such as triethylamine (Et₃N, 1.5 mmol), dropwise to the solution at room temperature. The base facilitates the in situ generation of the nitrile imine.

• Reaction: Stir the mixture at room temperature for 12-24 hours. The reaction progress can be monitored by TLC.

• Workup: After the reaction is complete, filter the mixture to remove the triethylammonium halide salt. Wash the filtrate with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure tetrasubstituted pyrazole. Yields are typically good to excellent with high regioselectivity.[12]

Multicomponent Reactions (MCRs): A Paradigm of Efficiency

Multicomponent reactions (MCRs) are one-pot processes where three or more starting materials react to form a final product that contains substantial portions of all reactants.[13] This approach is a cornerstone of green chemistry, prized for its high atom economy, operational simplicity, and ability to rapidly generate molecular diversity.[13][14][15][16]

Causality and Advantages: By combining multiple synthetic steps into a single operation, MCRs eliminate the need for isolating intermediates, which saves time, solvents, and resources. This leads to higher overall yields and a more environmentally benign process.[14] For pyrazole synthesis, MCRs can involve the combination of an aldehyde, a β-ketoester, a hydrazine, and sometimes a fourth component, often in the presence of a catalyst in a green solvent like water or ethanol.[17][18][19]

Representative Protocol: Four-Component Synthesis of a Dihydropyrano[2,3-c]pyrazole [20]

• Reactant Mixing: In a flask, combine an aromatic aldehyde (1 mmol), malononitrile (1 mmol), a β-ketoester (e.g., ethyl acetoacetate, 1 mmol), and hydrazine hydrate (1.2 mmol).

• Solvent and Catalyst: Add a green solvent such as water or ethanol (5-10 mL) and a catalytic amount of a base or acid (e.g., sodium gluconate or taurine).[20]

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50-60°C) for the specified time (often a few hours).

• Product Precipitation: The product often precipitates directly from the reaction mixture upon completion.

• Isolation: Collect the solid product by vacuum filtration, wash with cold solvent (e.g., cold ethanol), and dry to obtain the pure pyrazole derivative in good to excellent yield.

Process Intensification and Green Chemistry

Beyond the core reaction type, modern synthetic chemistry emphasizes process optimization to reduce environmental impact and improve efficiency.

Microwave-Assisted Synthesis

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for accelerating chemical reactions.[21][22] Compared to conventional reflux heating, microwave irradiation provides rapid and uniform heating, often leading to dramatic reductions in reaction times (from hours to minutes) and significant improvements in product yields.[23][24][25]

Causality: Microwave energy directly couples with polar molecules in the reaction mixture, causing rapid and efficient heating that can access activation energies more quickly than conventional methods. This often results in cleaner reactions with fewer side products.

Diagram: Conventional vs. Microwave-Assisted Workflow

Caption: A comparative workflow of conventional versus microwave-assisted pyrazole synthesis.[23]

Strategic Use of Solvents for Regiocontrol

A critical insight for overcoming the primary limitation of the Knorr synthesis is the strategic choice of solvent. Research has shown that using fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), can dramatically increase the regioselectivity of the condensation reaction.[26]

Causality: These highly polar, hydrogen-bond-donating solvents can selectively stabilize one of the transition states over the other, effectively directing the reaction toward a single regioisomer. For example, in the reaction of a 1,3-diketone with methylhydrazine, using HFIP as a solvent can shift the product ratio from a nearly 1:1 mixture to greater than 97:3 in favor of the desired isomer.

Comparative Performance Data

The choice of synthetic route is a multi-parameter decision, balancing speed, cost, yield, and the need for specific substitution patterns. The table below summarizes the key performance indicators for the discussed methods.

Method	Key Reactants	Typical Yield Range	Typical Reaction Time	Regioselectivity	Key Advantages	Key Disadvantages
Knorr Synthesis	1,3-Dicarbonyl, Hydrazine	70-95%[10]	1-12 hours	Poor to Moderate	Readily available materials, simple procedure.[10]	Lack of regioselectivity with unsymmetrical substrates.[10][11]
From α,β-Unsaturated Carbonyls	Chalcone, Hydrazine	66-88%[10]	4-8 hours	Good	Wide availability of starting materials.[10]	Requires an additional oxidation step, adding complexity.[10]
[3+2] Dipolar Cycloaddition	Hydrazonoyl Halide, Alkyne	70-86%[10][12]	12-24 hours	Excellent	High regioselectivity, mild conditions.[10][12]	Requires in situ generation of the reactive dipole.[10]
Multicomponent Reaction (MCR)	Aldehyde, β-Ketoester, Hydrazine, etc.	Good to Excellent[15]	1-6 hours	Often High	High atom economy, operational simplicity, green.[10][15]	Optimization can be challenging.[10]
Microwave-Assisted Synthesis	Varies	91-98%[23]	1-10 minutes[23]	Substrate Dependent	Drastically reduced reaction times, high yields.[23]	Requires specialized equipment.[23]

Conclusion and Future Outlook

The synthesis of functionalized pyrazoles has evolved from the foundational, albeit often unselective, Knorr condensation to highly sophisticated, efficient, and regiocontrolled modern methods. For rapid access to diverse libraries, multicomponent reactions offer unparalleled efficiency. When absolute regiocontrol is paramount for a specific drug target, the [3+2] dipolar cycloaddition remains the strategy of choice.

Furthermore, the integration of enabling technologies like microwave-assisted synthesis and the rational application of solvent effects to control selectivity demonstrate a clear trajectory in the field. The future of pyrazole synthesis will undoubtedly focus on the continued development of sustainable and atom-economical methodologies. The convergence of flow chemistry, photocatalysis, and novel multicomponent strategies will empower chemists to construct these vital heterocyclic scaffolds with even greater precision, speed, and environmental responsibility, accelerating the discovery of next-generation pharmaceuticals and agrochemicals.

References

• Al-Warhi, T., et al. (2022). Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. ACS Omega. Available from: [Link]

• Pérez-García, V., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. Available from: [Link]

• Singh, S., et al. (2023). Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. ChemistrySelect. Available from: [Link]

• Pérez-García, V., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Journal of Organic Chemistry. Available from: [Link]

• Gámez-Montaño, R., et al. (2024). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. Chemistry – A European Journal. Available from: [Link]

• Kumar, A., et al. (2024). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Archiv der Pharmazie. Available from: [Link]

• Mondal, S., et al. (2020). HFIP-Mediated Multicomponent Reactions: Synthesis of Pyrazole-Linked Thiazole Derivatives. The Journal of Organic Chemistry. Available from: [Link]

• Tsolaki, E., et al. (2020). Microwave Assisted Synthesis of Antioxidant Dihydro-Pyrazole Hybrids as Possible Lipoxygenase Inhibitors. Molecules. Available from: [Link]

• Corradi, S., et al. (2013). New “Green” Approaches to the Synthesis of Pyrazole Derivatives. Molecules. Available from: [Link]

• Alam, M. J., et al. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules. Available from: [Link]

• Kumar, A., et al. (2024). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. ResearchGate. Available from: [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry. Available from: [Link]

• Singh, R., et al. (2024). Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties. RSC Advances. Available from: [Link]

• Padwa, A., et al. (2010). Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates. Molecules. Available from: [Link]

• Zou, X., et al. (2023). Copper-Promoted Aerobic Oxidative [3+2] Cycloaddition Reactions of N,N-Disubstituted Hydrazines with Alkynoates: Access to Substituted Pyrazoles. Synfacts. Available from: [Link]

• Recent Advancements in Microwave Assisted Synthesis of Pyrazole Analogues: An Ecological Synthetic Approach. Ingenta Connect. Available from: [Link]

• Al-Mokhanam, A. A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules. Available from: [Link]

• Pyrazole synthesis. Organic Chemistry Portal. Available from: [Link]

• Li, Y., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. Available from: [Link]

• Dömling, A., et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Knorr Pyrazole Synthesis. Available from: [Link]

• Knorr Pyrazole Synthesis. Chem Help Asap. Available from: [Link]

• Sharma, P., et al. (2024). Recent Advancements in Microwave Assisted Synthesis of Pyrazole Analogues: An Ecological Synthetic Approach. Taylor & Francis Online. Available from: [Link]

• Fatmawati, S., et al. (2022). Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. Pharmacia. Available from: [Link]

• Karakaya, A. (2024). Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark. Available from: [Link]

• Li, Y., et al. (2024). Recent advances in the multicomponent synthesis of pyrazoles. PubMed. Available from: [Link]

• Gomaa, A. M., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available from: [Link]

• Al-Shiekh, M. A., et al. (2023). A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Preprints.org. Available from: [Link]

• Moghal, S. B., et al. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. Molecules. Available from: [Link]

• A Comprehensive Review on Traditional and Modern Synthetic Approaches to Pyrazole and Its Analogs. ResearchGate. Available from: [Link]

• Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. PubMed. Available from: [Link]

• Knorr pyrazole synthesis. Name-Reaction.com. Available from: [Link]

• Knorr Pyrazole Synthesis (M. Pharm). Slideshare. Available from: [Link]

• Process for the preparation of pyrazoles. Google Patents.

• Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. Pharmacia. Available from: [Link]

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. Available from: [Link]

• Sa e Melo, M. L. (2021). Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds”. Molecules. Available from: [Link]

• Paal–Knorr synthesis. Wikipedia. Available from: [Link]

• A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences. Available from: [Link]

Sources

• 1. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds” - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Knorr Pyrazole Synthesis (Chapter 32) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 6. name-reaction.com [name-reaction.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 9. chemhelpasap.com [chemhelpasap.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 12. Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. thieme-connect.com [thieme-connect.com]
• 19. preprints.org [preprints.org]
• 20. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. ingentaconnect.com [ingentaconnect.com]
• 22. tandfonline.com [tandfonline.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]
• 24. New “Green” Approaches to the Synthesis of Pyrazole Derivatives [mdpi.com]
• 25. Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 26. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Biological Evaluation of Fused Pyrazoles Derived from 5-Aminopyrazole Scaffolds

Prepared by: A Senior Application Scientist

This guide provides an in-depth comparative analysis of the biological activities of various fused pyrazole heterocyclic systems synthesized from 5-aminopyrazole precursors, such as 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. We will explore the nuances of their anticancer, anti-inflammatory, and antimicrobial properties, supported by comparative experimental data and detailed protocols to ensure scientific integrity and reproducibility.

Introduction: The Versatility of the Fused Pyrazole Scaffold

Pyrazole derivatives are a cornerstone in medicinal chemistry, renowned for their vast therapeutic potential.[1][2] Fusing the pyrazole ring with other heterocyclic moieties, such as pyridine, pyrimidine, or triazine, creates rigid, planar structures that can effectively interact with biological targets. These fused systems often exhibit enhanced pharmacological activities compared to their individual components.[3]

The synthetic accessibility of these scaffolds is a key advantage. 5-Aminopyrazoles, characterized by multiple nucleophilic sites, serve as exceptionally versatile precursors for constructing a diverse library of fused pyrazoloazines through condensation reactions with various bielectrophilic reagents.[3][4][5] This guide focuses on comparing the biological performance of prominent fused pyrazole families—including pyrazolo[3,4-b]pyridines, pyrazolo[3,4-d]pyrimidines, and pyrazolo[1,5-a]pyrimidines—to inform rational drug design and development.

Caption: General synthetic workflow for fused pyrazoles.

Comparative Anticancer Activity

Fused pyrazoles have emerged as potent anticancer agents, primarily by targeting protein kinases that are crucial for tumor growth and survival.[6][7] Overexpression or mutation of kinases like Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) are hallmarks of many cancers, making them prime therapeutic targets.[8][9]

Performance Comparison: Pyrazolo[3,4-d]pyrimidines vs. Pyrazolo[1,5-a]pyrimidines

Both pyrazolo[3,4-d]pyrimidines and pyrazolo[1,5-a]pyrimidines are recognized as "bioisosteres" of purines, allowing them to act as competitive inhibitors at the ATP-binding sites of various kinases.[10] However, their efficacy can vary significantly based on the fused ring structure and substitutions.

• Pyrazolo[3,4-d]pyrimidines: Several derivatives have demonstrated potent dual inhibition of EGFR and VEGFR-2. For instance, certain synthesized compounds showed significantly higher activity against the HEPG2 (liver cancer) cell line than the reference drug erlotinib.[8] This dual inhibition is advantageous as it simultaneously targets tumor cell proliferation and angiogenesis.

• Pyrazolo[1,5-a]pyrimidines: This class has also shown promise as kinase inhibitors, targeting EGFR, B-Raf, and Pim-1 kinases.[7][11][12] Studies on MCF-7 (breast cancer) and A2780 (ovarian cancer) cell lines revealed that specific analogues exhibit EC50 values in the sub-micromolar range, outperforming reference compounds like Dorsomorphin.[13]

Caption: Fused pyrazoles inhibiting oncogenic signaling.

Table 1: Comparative Cytotoxicity (IC50, µM) of Fused Pyrazole Derivatives

Fused System	Compound Example	Target Cell Line	IC50 (µM)	Reference Drug	IC50 (µM)	Source
Pyrano[2,3-c]pyrazole	Compound 1	HEPG2	0.63	Erlotinib	10.6	[8]
Pyrazolo[3,4-d]pyrimidine	Compound 12	HEPG2	0.71	Erlotinib	10.6	[8]
Pyrazolo[4',3':5,6]pyrano[2,3-d]pyrimidine	Compound 4	HEPG2	0.31	Erlotinib	10.6	[8]
Pyrazolo[1,5-a]pyrimidine	Analogue 1	A2780 Ovarian	0.84	Dorsomorphin	>1.6	[13]
Pyrazolo[1,5-a]pyrimidine	Analogue 2	A2780 Ovarian	0.52	Dorsomorphin	>1.6	[13]
Pyrazolo[3,4-b]pyridine	Compound 17f	NRK-49F	0.78	A-769662	(not specified)	[14]

Comparative Anti-inflammatory Activity

The pyrazole nucleus is a well-established pharmacophore for anti-inflammatory agents, famously represented by the COX-2 selective inhibitor, celecoxib.[15] Fused pyrazole derivatives often retain this activity, acting through mechanisms like cyclooxygenase (COX) inhibition and suppression of pro-inflammatory cytokines.[15]

Performance Comparison: Pyrazole-Pyrazolines vs. Other Derivatives

• Pyrazole-Pyrazoline Hybrids: The combination of pyrazole and pyrazoline nuclei within a single molecule has been shown to enhance anti-inflammatory effects.[16] In studies using the xylene-induced ear edema model, certain hybrids demonstrated superior edema inhibition compared to the standard drug dexamethasone (DXMS).[16] These compounds also effectively inhibited the release of TNF-α in LPS-stimulated models.[16]

• Carboxyphenylhydrazone Derivatives: In the carrageenan-induced rat paw edema model, specific carboxyphenylhydrazone pyrazole derivatives showed potency comparable to or greater than celecoxib.[17] Structure-activity relationship (SAR) studies revealed that the addition of an acetyl group can dramatically increase selectivity for COX-2 over COX-1, a critical factor in reducing gastrointestinal side effects associated with traditional NSAIDs.[15][17]

Table 2: Comparative Anti-inflammatory Efficacy

Compound Class	Assay	Result	Comparison Drug	Result	Source
Pyrazole-Pyrazoline Hybrid (4a)	Xylene-induced ear edema	48.71% inhibition	Dexamethasone	47.18% inhibition	[16]
Pyrazole-Pyrazoline Hybrid (9b)	LPS-induced TNF-α release	66.4% inhibition	Dexamethasone	<66.4%	[16]
Carboxyphenylhydrazone (N9)	Carrageenan paw edema (1 hr)	Relative activity: 1.08	Celecoxib	Relative activity: 1.00	[17]
Carboxyphenylhydrazone (N7)	Cotton granuloma test	Relative activity: 1.13	Celecoxib	Relative activity: 1.00	[17]
3,5-diarylpyrazole	COX-2 Inhibition	IC50 = 0.01 µM	-	-	[15]

Comparative Antimicrobial Activity

The structural similarity of fused pyrimidines to purine nucleosides makes them excellent candidates for antimicrobial agents, capable of interfering with microbial DNA synthesis.[10][18]

Performance Comparison: Pyrazolo[3,4-d]pyrimidines vs. Pyrazolo[1,5-a]pyrimidines

• Pyrazolo[3,4-d]pyrimidines: This scaffold has yielded compounds with significant activity against both Gram-positive (S. aureus) and Gram-negative (E. coli) bacteria.[10] Some derivatives function as inhibitors of dihydrofolate reductase (DHFR), an essential enzyme in nucleotide biosynthesis.[18] Furthermore, these compounds have demonstrated a synergistic effect when combined with conventional antibiotics like ampicillin and kanamycin, suggesting they may help overcome bacterial resistance mechanisms.[10]

• Pyrazolo[1,5-a]pyrimidines: Certain derivatives of this class have shown broad-spectrum activity, inhibiting the growth of Gram-positive and Gram-negative bacteria as well as fungi.[19]

Table 3: Comparative Antimicrobial Activity (MIC, µg/mL)

Fused System	Compound Example	S. aureus	E. coli	C. albicans	Source
Pyrazolo[3,4-d]pyrimidine (4b)	Active	185	-	-	[20]
Pyrazolo[3,4-d]pyrimidine (4c)	Active	78	-	-	[20]
Pyrazolo[3,4-d]pyrimidine (4d)	Active	156	-	312.5	[20]
Pyrazolo[3,4-b]pyridine (2g)	Active	2	4	-	[21]
Pyrazolo[3,4-b]pyridine (2j)	Active	4	8	-	[21]

Experimental Protocols: A Guide to Reproducible Evaluation

To ensure the trustworthiness and validity of biological data, standardized and detailed protocols are essential. Below are methodologies for key assays discussed in this guide.

Protocol 1: In Vitro Anticancer MTT Assay

This protocol assesses the cytotoxic effect of a compound by measuring the metabolic activity of cells.

• Cell Seeding: Plate cancer cells (e.g., HEPG2) in a 96-well plate at a density of 5 × 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the fused pyrazole compounds in the culture medium. Replace the old medium with 100 µL of the medium containing the test compounds at various concentrations. Incubate for 48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 4 hours. The causality here is that viable cells with active mitochondria will reduce the yellow MTT tetrazolium salt to a purple formazan precipitate.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Protocol 2: In Vivo Carrageenan-Induced Paw Edema Assay

This is a standard model for evaluating acute anti-inflammatory activity.[17]

• Animal Acclimatization: Use adult Wistar rats (150-200g), acclimatized for at least one week with free access to food and water.

• Grouping: Divide animals into groups: a control group (vehicle), a reference group (e.g., celecoxib, 10 mg/kg), and test groups (fused pyrazole compounds at a specific dose).

• Compound Administration: Administer the test compounds and reference drug intraperitoneally or orally 30-60 minutes before inducing inflammation.

• Inflammation Induction: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer immediately before the carrageenan injection (V₀) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours; Vₜ).

• Calculation: The percentage of edema inhibition is calculated using the formula: % Inhibition = [1 - (ΔV_test / ΔV_control)] × 100, where ΔV = Vₜ - V₀.

Protocol 3: Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.[20]

• Inoculum Preparation: Prepare a standardized bacterial or fungal suspension (e.g., S. aureus) adjusted to a 0.5 McFarland standard.

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton broth).

• Inoculation: Add the standardized microbial inoculum to each well. Include a positive control (broth + inoculum) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at an appropriate temperature and duration for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed.

Conclusion

The biological evaluation of fused pyrazoles derived from 5-aminopyrazole precursors reveals a scaffold of immense therapeutic versatility.

• For anticancer applications, pyrazolo[3,4-d]pyrimidines and related fused systems demonstrate exceptional potency as kinase inhibitors, often outperforming established drugs in in vitro models.[8]

• In the anti-inflammatory domain, strategic hybridization, such as in pyrazole-pyrazoline structures, and specific substitutions that enhance COX-2 selectivity are key to developing effective and safer agents.[16][17]

• As antimicrobial agents, pyrazolo[3,4-d]pyrimidines show significant promise, not only through direct inhibition of essential pathways like folate synthesis but also by acting synergistically with existing antibiotics to combat resistance.[10][18]

This comparative guide underscores the importance of the fused pyrazole core in modern drug discovery. The choice of the fused ring system and the pattern of substitution are critical determinants of biological activity and target selectivity. The provided protocols offer a validated framework for researchers to conduct their own evaluations, contributing to the development of the next generation of pyrazole-based therapeutics.

References

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Deriv
• Evaluation of anti-inflammatory, analgesic activities, and side effects of some pyrazole deriv
• Synthesis and structure-activity relationships of pyrazolo-[3,4-b]pyridine derivatives as adenosine 5'-monophosphate-activated protein kinase activ
• Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. (n.d.). Google Cloud.
• Pyrazoles and Pyrazolines as Anti-Inflamm
• Synthesis and Activity Evaluation of Some Pyrazole–Pyrazoline Derivatives as Dual Anti-Inflammatory and Antimicrobial Agents. (n.d.). Taylor & Francis Online.
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (n.d.). PMC.
• Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. (n.d.). Bentham Science.
• Pyrazole, Pyrazoline, and Fused Pyrazole Derivatives: New Horizons in EGFR-Targeted Anticancer Agents. (n.d.). PubMed.
• Synthesis and Anticancer Activity of Some New Fused Pyrazoles and Their Glycoside Derivatives. (2018). Journal of Heterocyclic Chemistry.
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
• Design, Synthesis, and Antimicrobial Activity of Some New Pyrazolo[3,4‐d]pyrimidines. (2003).
• Synthesis, Characterization and Biological Evaluation of some Novel Pyrazolo[1,5-a]Pyrimidine Deriv
• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]Pyrimidines and (4-Hydroxy-6-Trifluoromethylpyrimidin-2-Yl) Guanidines. (n.d.). ProQuest.
• Synthesis of some novel pyrazolo[3,4-d] pyrimidin-4(5H)-one derivatives as potential antimicrobial agent. (n.d.). NIH.
• Disclosing New Insights on Pyrazolo[3,4-d] Pyrimidine Tethered Diverse Amino Acid Candidates as Potential DHFR Inhibitors and Anti-Virulence Agents. (2025). NIH.
• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. (2014). ACS Medicinal Chemistry Letters.
• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Deriv
• Synthesis and Antibacterial Evaluation of New Pyrazolo[3,4-d]pyrimidines Kinase Inhibitors. (2020). PMC.
• Synthesis of Some New Pyrazolo[3,4-d]pyrimidines and Thiazolo [4,5-d]pyrimidines and Evaluation of Their Antimicrobial Activities. (n.d.). Taylor & Francis Online.
• Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry.
• Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity. (2025). PMC.
• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (n.d.). Google Cloud.
• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Deriv
• Recent Advances in Synthesis and Properties of Pyrazoles. (n.d.). MDPI.

• Synthesis and Antimicrobial Activity of Some New Pyrazoles, Fused Pyrazolo[3,4-d]-pyrimidine and 1,2-Dihydroimidazo-[2,1-c][8][15][17]triazin-6-one Derivatives. (n.d.). PMC.

• Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques. (n.d.). MDPI.
• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018). Beilstein Journal of Organic Chemistry.
• Cu(II)-Catalyzed Synthesis of Pyrazolo[3,4-b]pyridine Derivatives and Their Potential Antibacterial and Cytotoxic Activities with Molecular Docking, DFT Calculation, and SwissADME Analysis. (2024). ACS Omega.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent Advances in Synthesis and Properties of Pyrazoles [mdpi.com]
• 3. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 4. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors [frontiersin.org]
• 9. Pyrazole, Pyrazoline, and Fused Pyrazole Derivatives: New Horizons in EGFR-Targeted Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and Antibacterial Evaluation of New Pyrazolo[3,4-d]pyrimidines Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]Pyrimidines and (4-Hydroxy-6-Trifluoromethylpyrimidin-2-Yl) Guanidines - ProQuest [proquest.com]
• 14. Synthesis and structure-activity relationships of pyrazolo-[3,4-b]pyridine derivatives as adenosine 5'-monophosphate-activated protein kinase activators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ijpsjournal.com [ijpsjournal.com]
• 16. tandfonline.com [tandfonline.com]
• 17. Evaluation of anti-inflammatory, analgesic activities, and side effects of some pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Disclosing New Insights on Pyrazolo[3,4-d] Pyrimidine Tethered Diverse Amino Acid Candidates as Potential DHFR Inhibitors and Anti-Virulence Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. [PDF] Synthesis, Characterization and Biological Evaluation of some Novel Pyrazolo[1,5-a]Pyrimidine Derivatives | Semantic Scholar [semanticscholar.org]
• 20. tandfonline.com [tandfonline.com]
• 21. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde

This document provides a comprehensive, risk-based framework for the safe handling of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde. As researchers and drug development professionals, our primary responsibility is to mitigate risk, not just in our experimental outcomes, but in our personal safety and environmental stewardship. This guide moves beyond a simple checklist, offering a procedural and logical approach to PPE selection, use, and disposal, grounded in the known hazards of analogous chemical structures.

Inferred Hazard Assessment: A Proactive Approach

The following table summarizes the likely hazards based on data from similar molecules. This approach is critical for ensuring that our safety measures are commensurate with the potential risks.

Hazard Classification	Anticipated Risk for 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde	Rationale based on Analogous Compounds	Source
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.	Structurally similar compounds like 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile and 5-amino-1-methyl-1H-pyrazole-4-carboxamide are classified as harmful via these routes.[1][2]	[1][2]
Skin Corrosion/Irritation	Causes skin irritation.	Aromatic aldehydes and other substituted pyrazoles are known skin irritants.[2][3][4]	[2][3][4]
Serious Eye Damage/Irritation	Causes serious eye irritation/damage.	This is a consistent and serious warning for related pyrazole aldehydes and carboxamides.[1][3][4]	[1][3][4]
Respiratory Irritation	May cause respiratory irritation.	The aldehyde functional group and the potential for the compound to be a fine powder suggest a risk of respiratory tract irritation if inhaled.[2][5]	[2][5]
Skin Sensitization	May cause an allergic skin reaction.	This is a noted hazard for 1-Methyl-1H-pyrazole-4-carboxaldehyde, indicating a potential for sensitization upon repeated contact.[4]	[4]

The Core Directive: Engineering Controls and PPE as a System

Before any handling, the primary line of defense is engineering controls. All operations involving 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde as a solid or in solution must be conducted within a certified chemical fume hood to minimize inhalation exposure.[5][6] Personal Protective Equipment serves as the critical final barrier between the researcher and the chemical.

The selection of PPE is not a static choice but a dynamic process based on the specific laboratory operation being performed. The following workflow illustrates the decision-making process.

Caption: PPE Selection and Use Workflow.

Operational Protocol: Step-by-Step PPE Guidance

This section details the specific PPE required for common laboratory manipulations of 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde.

Weighing and Preparing Solutions (Solid Compound)

Handling the solid powder presents the highest risk of inhalation and contamination of surfaces.

• Step 1: Pre-Donning Preparation. Ensure the chemical fume hood sash is at the appropriate working height. Lay down a disposable, absorbent bench liner within the hood.

• Step 2: Don Core PPE.

  • Lab Coat: A clean, flame-resistant lab coat, fully buttoned with sleeves rolled down.[7]

  • Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory.[8] Safety glasses are insufficient due to the risk of fine powder exposure.

  • Gloves: Don two pairs of nitrile gloves ("double-gloving"). This provides protection during the removal of the outer, potentially contaminated layer.[8] Ensure gloves are rated for protection against aldehydes and amines.

• Step 3: Don Respiratory Protection. Due to the risk of inhaling fine, irritating dust, a NIOSH-approved N95 respirator is required as a minimum.[4] If weighing larger quantities or if dustiness is observed, upgrade to a half-mask respirator with P100 cartridges.

• Step 4: Handling. Perform all manipulations well within the fume hood. Use a spatula and weigh paper or a weighing boat. Avoid any actions that could create airborne dust.

• Step 5: Post-Weighing. Carefully close the primary container. Gently wipe the spatula and any surfaces with a damp cloth or towel to collect residual powder, disposing of the wipe in the designated solid waste container.

• Step 6: Doffing PPE. Before leaving the fume hood area, remove the outer pair of gloves and dispose of them. Remove the respirator, then goggles, and finally the lab coat. The inner gloves are removed last.

Handling Solutions and Running Reactions

The primary risk shifts from inhalation of dust to splashes of potentially irritating or harmful solutions.

• Step 1: Don Core PPE.

  • Lab Coat: Flame-resistant lab coat, fully buttoned.

  • Eye Protection: Chemical splash goggles are required. If there is a significant risk of splashing (e.g., large volume transfers, reactions under pressure), a face shield must be worn over the goggles.[8]

  • Gloves: A single pair of nitrile gloves is typically sufficient, but they must be inspected before use. Change gloves immediately if contamination is suspected.

• Step 2: Handling. All transfers and reactions should be conducted in a fume hood. Use appropriate glassware and cannulation techniques to avoid splashes.

• Step 3: Post-Reaction. Upon completion, quench the reaction safely if required. All contaminated glassware should be rinsed with an appropriate solvent within the fume hood, with the rinsate collected as hazardous liquid waste.

PPE Selection Guide

PPE Category	Minimum Requirement	Recommended for High-Risk Tasks	Rationale & Source
Hand Protection	Nitrile Gloves	Double-gloved Nitrile or Silver Shield under-gloves	Provides protection against a broad range of chemicals.[7] Double-gloving allows for safe removal of the contaminated outer layer.[8]
Eye/Face Protection	Chemical Splash Goggles (ANSI Z87.1)	Face shield worn over splash goggles	Goggles protect against splashes and powders from all angles.[8] A face shield provides an additional layer of protection against larger splashes or exothermic events.[8]
Body Protection	Flame-Resistant Lab Coat	Chemical-resistant apron over lab coat	Protects skin and personal clothing from minor spills and contact.[7] An apron adds a layer of protection for large-volume work.
Respiratory Protection	Not required for solution handling in a fume hood	NIOSH-approved N95 (or higher) respirator	Required when handling the solid powder outside of a glovebox to prevent inhalation of irritating dust.[4][5]

Decontamination and Disposal Plan

Safe disposal is paramount to protect personnel and the environment. Pyrazole-based compounds should be handled with care due to their pharmacological activity.[9]

PPE Disposal

• Gloves, Wipes, and Bench Liners: All disposable items contaminated with 5-amino-1-methyl-1H-pyrazole-4-carbaldehyde must be placed in a designated, sealed, and clearly labeled hazardous solid waste container.

• Reusable PPE: Goggles and face shields should be decontaminated after use. Lab coats should be laundered by a professional service and not taken home.

Chemical Waste Disposal

Under no circumstances should this chemical or its solutions be disposed of down the drain.[10][11]

• Solid Waste: Unused or waste powder should be collected in a clearly labeled, sealed container for hazardous solid chemical waste.[10]

• Liquid Waste: Solutions containing the compound and any solvent rinsates must be collected in a designated, leak-proof container for hazardous liquid waste.[10]

• Empty Containers: "Empty" containers that held the solid should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). This rinsate must be collected and disposed of as hazardous liquid waste.[10]

Caption: Decision Workflow for Waste Disposal.

Emergency Procedures: Immediate First Aid

In case of accidental exposure, immediate action is critical.

Exposure Route	First Aid Procedure	Source
Skin Contact	Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation or a rash occurs, seek medical advice.[2][4]	[2][4]
Eye Contact	Immediately rinse cautiously with water for at least 15 minutes, holding eyelids open. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[3][4]	[3][4]
Inhalation	Move the person to fresh air and keep them comfortable for breathing. If not breathing, give artificial respiration. Seek medical attention if symptoms occur or you feel unwell.[2][4]	[2][4]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.[2]	[2]

References

• 5-amino-1-methyl-1H-pyrazole-4-carboxamide | C5H8N4O | CID 265696 . PubChem. [Link]

• Personal Protective Equipment (PPE) . CHEMM. [Link]

• Personal Protective Equipment | US EPA . U.S. Environmental Protection Agency. [Link]

• How can we store Pyrazolin from chalcone and hydrazine hydrate? . ResearchGate. [Link]

• MSDS - Safety Data Sheet . Adooq Bioscience. [Link]

• Personal Protective Equipment (PPE) . University of California, Berkeley. [Link]

• Personal Protective Equipment Requirements for Laboratories . Environmental Health and Safety, University of Nevada, Reno. [Link]program-areas/lab-safety/ppe)

Sources

• 1. 5-amino-1-methyl-1H-pyrazole-4-carboxamide | C5H8N4O | CID 265696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.es [fishersci.es]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. peptide.com [peptide.com]
• 7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 8. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. fishersci.com [fishersci.com]